2-Bromo-1-methyl-1H-imidazole hydrochloride

• CAS: 913836-21-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-Bromo-1-methyl-1H-imidazole Hydrochloride from N-methylimidazole

This document provides an in-depth technical guide for the synthesis of 2-Bromo-1-methyl-1H-imidazole hydrochloride, a critical building block in pharmaceutical research and development. This guide is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the reaction mechanism, a step-by-step experimental protocol, and essential safety considerations. The methodologies described herein are grounded in established chemical principles to ensure reproducibility and validation.

Introduction and Strategic Importance

2-Bromo-1-methyl-1H-imidazole is a key heterocyclic intermediate. Its unique structure, featuring a reactive bromine atom at the C2 position, allows for further functionalization through various cross-coupling reactions. This makes it an invaluable precursor in the synthesis of a wide range of biologically active molecules, including those with potential cytotoxic activity for therapeutic applications. The conversion to its hydrochloride salt enhances the compound's stability, crystallinity, and handling properties, making it more suitable for downstream applications in drug discovery workflows.

This guide focuses on the direct bromination of N-methylimidazole, a common and efficient route to the desired product. We will delve into the mechanistic underpinnings of this electrophilic aromatic substitution and provide a validated protocol for its successful execution in a laboratory setting.

Mechanistic Rationale and Causality

The synthesis of 2-Bromo-1-methyl-1H-imidazole proceeds via an electrophilic aromatic substitution mechanism. The imidazole ring is an electron-rich aromatic system, making it susceptible to attack by electrophiles.

2.1. The Substrate: N-methylimidazole N-methylimidazole is more reactive towards electrophiles than its parent, imidazole. The methyl group at the N1 position is an electron-donating group, which increases the electron density of the imidazole ring, thereby activating it for electrophilic attack. The positions on the imidazole ring have varying degrees of reactivity, with the C2 position being particularly susceptible to substitution in this substrate.

2.2. Choice of Brominating Agent Several reagents can be employed for the bromination of N-methylimidazole. The choice of reagent impacts reaction conditions, safety, and selectivity.

• Elemental Bromine (Br₂): A powerful and highly reactive brominating agent. While effective, it is highly corrosive, toxic, and can lead to over-bromination, producing di- and tri-brominated species if not carefully controlled.[1][2] Its use requires stringent safety protocols.

• N-Bromosuccinimide (NBS): A milder and safer alternative to elemental bromine.[3][4] NBS provides a slow, controlled release of electrophilic bromine, which often improves selectivity and reduces the formation of byproducts. It is generally preferred for achieving monobromination.[4][5]

This guide will focus on a protocol utilizing elemental bromine, as it is a classic and effective method, but will include notes on the adaptation for NBS.

2.3. Regioselectivity The bromination of N-methylimidazole preferentially occurs at the C2 position. This is due to the electronic properties of the ring system, where the C2 carbon is the most nucleophilic and can best stabilize the intermediate carbocation (the sigma complex) formed during the electrophilic attack.

2.4. Formation of the Hydrochloride Salt The free base, 2-Bromo-1-methyl-1H-imidazole, is often an oil or low-melting solid. Converting it to the hydrochloride salt serves several practical purposes:

• Stability: The salt form is generally more stable and less prone to degradation during storage.

• Handling: It typically forms a crystalline solid that is easier to handle, weigh, and purify.

• Solubility: The hydrochloride salt often exhibits different solubility profiles, which can be advantageous for purification by recrystallization or for formulation.

The salt is formed by reacting the basic nitrogen atom of the imidazole ring with hydrochloric acid in an anhydrous solvent.

Detailed Experimental Protocol

This protocol is designed as a self-validating system, with defined steps for reaction, workup, and purification.

3.1. Synthesis of 2-Bromo-1-methyl-1H-imidazole (Free Base)

Workflow Diagram

Caption: Synthetic workflow for 2-Bromo-1-methyl-1H-imidazole HCl.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles
N-methylimidazole	C₄H₆N₂	82.10	1.64 g	19.97 mmol
Sodium Acetate	CH₃COONa	82.03	25 g	300 mmol
Bromine	Br₂	159.81	9.6 g (3.1 mL)	60.07 mmol
Acetic Acid	CH₃COOH	60.05	200 mL	-
Sodium Hydroxide (2N)	NaOH	40.00	As needed	-
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	~250 mL	-
Magnesium Sulfate (anhydrous)	MgSO₄	120.37	As needed	-
Hydrochloric Acid (2M in Ether)	HCl	36.46	As needed	-

Step-by-Step Procedure

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve N-methylimidazole (1.64 g) and sodium acetate (25 g) in acetic acid (180 mL). Cool the mixture to room temperature.[6]

• Bromine Addition: In the dropping funnel, prepare a solution of bromine (9.6 g) in acetic acid (20 mL). Add this solution dropwise to the stirred N-methylimidazole mixture over 30 minutes. The reaction is exothermic; maintain the temperature at room temperature.[6]

• Reaction: After the addition is complete, allow the resulting mixture to stir at room temperature for an additional 2.5 hours.[6]

• Solvent Removal & Quenching: Remove the acetic acid under reduced pressure (in vacuo). Suspend the resulting residue in 500 mL of water and stir for 10 minutes.[6] This step may result in the precipitation of over-brominated products.

• Neutralization and Extraction: Cool the aqueous suspension in an ice bath and carefully adjust the pH to 9-10 by adding 2N sodium hydroxide solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 75 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 2-Bromo-1-methyl-1H-imidazole free base, which may be a yellow oil or solid.

3.2. Formation and Isolation of the Hydrochloride Salt

• Salt Formation: Dissolve the crude free base in a minimal amount of anhydrous diethyl ether (~50 mL).

• Precipitation: While stirring, add a 2.0 M solution of hydrogen chloride in diethyl ether dropwise. The hydrochloride salt will precipitate as a white or off-white solid.[7]

• Isolation: Continue adding the HCl solution until no further precipitation is observed. Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or impurities. Dry the final product, 2-Bromo-1-methyl-1H-imidazole hydrochloride, under high vacuum.

Product Characterization and Validation

To confirm the identity and purity of the synthesized compound, the following analytical techniques are essential.

• Appearance: Off-white to light yellow solid.[7]

• Molecular Formula: C₄H₅BrN₂·HCl

• Molecular Weight: 197.46 g/mol (Salt); 161.00 g/mol (Free Base).[8]

• ¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic signals for the methyl group and the two protons on the imidazole ring.

• ¹³C NMR Spectroscopy: The carbon NMR will confirm the number of unique carbon atoms and their chemical environment.

• Mass Spectrometry (MS): The mass spectrum of the free base should exhibit a characteristic isotopic pattern for bromine, with two major peaks at m/z corresponding to [M]+ and [M+2]+ in an approximate 1:1 ratio.

Critical Safety and Handling Protocols

Adherence to strict safety protocols is mandatory for this synthesis due to the hazardous nature of the reagents involved.

• General Precautions: All steps must be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be worn at all times.[9][10]

• Bromine Handling: Bromine is extremely corrosive, toxic upon inhalation, and can cause severe chemical burns upon skin contact.[9] It is also a strong oxidizing agent.[9]

  • Engineering Controls: Always handle bromine in a chemical fume hood with the sash positioned as low as possible.[9]

  • PPE: Use heavy-duty gloves (e.g., neoprene over nitrile) when handling concentrated bromine.

  • Spills: Have a bromine spill kit readily available. Small spills can be neutralized with a sodium thiosulfate solution.

  • First Aid: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[11][12] For inhalation, move the individual to fresh air and seek immediate medical aid.[9][11]

• N-methylimidazole: This compound is a skin and eye irritant. Avoid contact and inhalation.

• Acids and Bases: Acetic acid and hydrochloric acid are corrosive. Sodium hydroxide is caustic. Handle with care to avoid burns.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations. Brominated organic waste should be collected in a designated, labeled container.

By following this comprehensive guide, researchers can safely and efficiently synthesize high-purity 2-Bromo-1-methyl-1H-imidazole hydrochloride for use in further scientific endeavors.

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• Ghosh, A., et al. (2012). A Sandmeyer type reaction for bromination of 2-mercapto-1-methyl-imidazoline (N2C4H6S) into 2-bromo-1-methyl-imidazole (N2C4H5Br) in presence of copper(i) bromide. Dalton Transactions, 41(35), 10631-10634.
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An In-Depth Technical Guide to the Chemical Properties and Reactivity of 2-Bromo-1-methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Role of a Substituted Imidazole in Modern Chemistry

2-Bromo-1-methyl-1H-imidazole is a halogenated heterocyclic compound that has emerged as a significant building block in medicinal chemistry and materials science.[1] Its unique electronic properties and strategically positioned reactive site make it a versatile precursor for the synthesis of a wide array of more complex molecules.[2] The imidazole ring itself is a privileged structure in drug discovery, appearing in numerous therapeutic agents due to its ability to engage in various biological interactions.[3][4] The presence of a bromine atom at the 2-position, coupled with a methyl group on the nitrogen, provides a handle for a multitude of chemical transformations, allowing for the facile introduction of diverse functionalities. This guide provides a comprehensive overview of the chemical properties and reactivity of 2-Bromo-1-methyl-1H-imidazole, offering insights into its synthesis, key reactions, and practical applications.

Core Chemical and Physical Properties

A thorough understanding of the fundamental physicochemical properties of 2-Bromo-1-methyl-1H-imidazole is crucial for its effective use in synthesis and research.

Property	Value	Source
Molecular Formula	C4H5BrN2	[5]
Molecular Weight	161.00 g/mol	[5][6]
Appearance	Off-white to reddish-brown solid/liquid	[7][8]
Boiling Point	172 °C (lit.)	[5][7]
Density	1.649 g/mL at 25 °C (lit.)	[5][7]
Refractive Index	n20/D 1.5440 (lit.)	[5][7]
CAS Number	16681-59-7	[5][6]

Synthesis of 2-Bromo-1-methyl-1H-imidazole

The primary synthetic route to 2-Bromo-1-methyl-1H-imidazole involves the bromination of 1-methylimidazole. Several methods have been reported, with a common approach utilizing a brominating agent in the presence of a base.

General Synthesis Protocol:

A widely employed method involves the reaction of 1-methylimidazole with a source of electrophilic bromine, such as carbon tetrabromide, in the presence of a strong base like sodium tert-butoxide.[7]

Step-by-Step Methodology:

• To a round-bottom flask, add 1-methylimidazole (1 equivalent) and carbon tetrabromide (1.1 equivalents).

• Add a suitable solvent, such as N,N-dimethylformamide (DMF).

• Slowly add sodium tert-butoxide (4.0 equivalents) to the mixture.

• Stir the reaction at room temperature for approximately 3 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into water.

• Extract the aqueous layer with a suitable organic solvent, such as dichloromethane.

• Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 2-Bromo-1-methyl-1H-imidazole.[7]

An alternative approach involves the lithiation of 1-methylimidazole at the 2-position, followed by quenching with a bromine source like molecular bromine (Br2).[2]

Key Aspects of Reactivity

The reactivity of 2-Bromo-1-methyl-1H-imidazole is dominated by the carbon-bromine bond at the C2 position. This position is susceptible to a variety of transformations, most notably cross-coupling reactions and metal-halogen exchange.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds, and 2-Bromo-1-methyl-1H-imidazole is an excellent substrate for these transformations.[3]

The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between 2-Bromo-1-methyl-1H-imidazole and a boronic acid or its ester.[3][9] This reaction is widely used to introduce aryl or heteroaryl substituents at the 2-position of the imidazole ring.[10][11]

General Reaction Scheme:

Caption: General workflow for Suzuki-Miyaura coupling.

Detailed Protocol for Suzuki-Miyaura Coupling: [3]

• In a dry reaction vessel, combine 2-Bromo-1-methyl-1H-imidazole (1.0 equivalent), the desired arylboronic acid (1.1-2.0 equivalents), and a suitable base (e.g., potassium phosphate, 2.0 equivalents).

• Add the palladium catalyst (e.g., palladium(II) acetate) and a phosphine ligand (e.g., SPhos).

• Add a degassed solvent system, such as a mixture of dioxane and water.

• Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction to the appropriate temperature (typically 80-110 °C) and stir until completion, monitoring by TLC or LC-MS.

• After cooling to room temperature, perform an aqueous workup, extracting the product with an organic solvent.

• Dry the combined organic layers and concentrate under reduced pressure.

• Purify the product via column chromatography.

The Buchwald-Hartwig amination is a palladium-catalyzed reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[12][13] This method allows for the synthesis of 2-amino-1-methyl-1H-imidazole derivatives.[5][7] It is a highly versatile reaction with broad substrate scope.[14]

General Reaction Scheme:

Caption: General workflow for Buchwald-Hartwig amination.

The reaction typically proceeds through a catalytic cycle involving oxidative addition, amine coordination, deprotonation, and reductive elimination.[12] A variety of palladium catalysts, phosphine ligands, and bases can be employed, and the reaction conditions may need to be optimized for specific substrates.[15][16]

Metal-Halogen Exchange Reactions

The bromine atom in 2-Bromo-1-methyl-1H-imidazole can be exchanged with a metal, typically lithium, to form an organometallic intermediate. This intermediate can then react with various electrophiles.

Treatment of 2-Bromo-1-methyl-1H-imidazole with a strong organolithium base, such as n-butyllithium, at low temperatures results in a bromine-lithium exchange.[17] The resulting 2-lithio-1-methyl-1H-imidazole is a potent nucleophile that can react with a range of electrophiles.

Example Application: The lithiated intermediate can be used in the synthesis of other functionalized imidazoles, such as carboxylic acid derivatives.[18]

While less common than lithiation for this specific substrate, the formation of a Grignard reagent is a theoretical possibility.[19] This would involve the reaction of 2-Bromo-1-methyl-1H-imidazole with magnesium metal.[20][21] The resulting Grignard reagent would also be a strong nucleophile.

Nucleophilic Substitution

The C2 position of the imidazole ring is electron-deficient, making it susceptible to nucleophilic attack, although this is generally less facile than palladium-catalyzed reactions. Computational studies have investigated the mechanism of nucleophilic substitution reactions on similar imidazole systems.

Safety and Handling

2-Bromo-1-methyl-1H-imidazole is classified as a hazardous substance and requires careful handling.

Hazard Classifications: [6]

• Acute toxicity, oral (Harmful if swallowed)[6][22]

• Skin irritation[6][22]

• Serious eye damage[6][22]

Precautionary Measures: [23][24][25]

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Handle in a well-ventilated area, preferably in a fume hood.

• Avoid inhalation, ingestion, and contact with skin and eyes.

• Store in a tightly closed container in a cool, dry place.

Conclusion

2-Bromo-1-methyl-1H-imidazole is a valuable and versatile reagent in organic synthesis. Its ability to participate in a range of chemical transformations, particularly palladium-catalyzed cross-coupling reactions, makes it an important precursor for the synthesis of a diverse array of functionalized molecules with potential applications in drug discovery and materials science. A thorough understanding of its chemical properties, reactivity, and safe handling procedures is essential for its effective utilization in research and development.

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• Erdogan, T., & Erdoğan, F. (2019). Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. Sakarya University Journal of Science, 23(3), 424-434. Retrieved from [Link]

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Mechanism of electrophilic bromination of 1-methylimidazole.

An In-Depth Technical Guide to the Electrophilic Bromination of 1-Methylimidazole

Foreword: The Strategic Importance of Brominated Imidazoles

In the landscape of modern medicinal chemistry and materials science, nitrogen-containing heterocycles are foundational scaffolds. Among them, the imidazole ring is a privileged structure, present in essential biomolecules and a multitude of synthetic drugs.[1] The strategic functionalization of this ring is paramount for the development of novel molecular entities. Electrophilic bromination, specifically of N-substituted imidazoles like 1-methylimidazole, represents a critical transformation. The resulting bromo-derivatives are not merely final products but versatile synthetic intermediates, primed for a host of cross-coupling reactions that enable the construction of complex molecular architectures.[2][3] This guide provides a comprehensive examination of the core mechanism of electrophilic bromination of 1-methylimidazole, blending established theory with practical, field-proven insights for the research scientist.

Electronic Landscape of the 1-Methylimidazole Ring: A Prerequisite for Understanding Reactivity

The imidazole ring is an electron-rich aromatic system. The two nitrogen atoms contribute to the 6π-electron system, yet their inherent electronegativity also creates a nuanced electronic environment.[4] In its neutral form, the ring is highly activated towards electrophilic attack.

Computational analyses show that the highest electron densities are located at the C-4 and C-5 positions, making them the most probable sites for electrophilic substitution.[5] The C-2 position, situated between two electronegative nitrogen atoms, is comparatively electron-deficient and thus less susceptible to electrophiles, though not entirely unreactive.[5][6]

The introduction of a methyl group at the N-1 position does not fundamentally alter this preference but does fix the tautomeric form and slightly enhances the overall electron density of the ring through its inductive effect, further activating it for electrophilic substitution.

The Core Mechanism: A Stepwise Journey to Bromination

The electrophilic aromatic substitution (EAS) of 1-methylimidazole with bromine follows a well-established, multi-step pathway involving the formation of a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion.[7] The reaction can proceed at all three available carbon positions (C-2, C-4, and C-5), and the distribution of products is dictated by the relative stability of the corresponding intermediates.

Step 1: Polarization and Attack The reaction is initiated by the nucleophilic attack of the π-electron system of the 1-methylimidazole ring on a molecule of elemental bromine (Br₂). For a highly activated ring such as 1-methylimidazole, a Lewis acid catalyst (like FeBr₃), often required for less reactive aromatics, is typically unnecessary.[8] The bromine molecule becomes sufficiently polarized upon approach to the electron-rich ring.

Step 2: Formation of the Sigma (σ) Complex This attack disrupts the aromaticity of the ring and forms a covalent C-Br bond, resulting in a positively charged sigma complex. The stability of this intermediate is the key determinant of the reaction's regioselectivity. The positive charge is delocalized across the ring through resonance.

• Attack at C-5 (and C-4): When the electrophile attacks the C-5 or C-4 position, the positive charge is delocalized over three atoms, including the N-1 and C-2 atoms. This distribution is relatively stable.

• Attack at C-2: Attack at the C-2 position results in a sigma complex where the positive charge is placed on atoms adjacent to the electron-donating N-1 methyl group, but the proximity to both nitrogen atoms leads to a less stable intermediate compared to C-4/C-5 attack.[6]

Step 3: Deprotonation and Re-aromatization In the final, rapid step, a weak base (such as a bromide ion, Br⁻, or a solvent molecule) abstracts a proton from the carbon atom that formed the bond with the electrophile. This restores the 6π-electron aromatic system and yields the neutral brominated 1-methylimidazole product.[7]

The following diagram, rendered in DOT language, illustrates the complete mechanistic pathway for the bromination at the C-5 position, which is kinetically favored.

Caption: Mechanism of electrophilic bromination at the C-5 position.

Causality of Regioselectivity: A Quantitative Perspective

The preferential sites of bromination have been quantitatively determined through kinetic studies. A seminal study on the aqueous bromination of imidazoles provides crucial rate constants that validate the mechanistic theory.[9]

Position of Bromination	Rate Constant (k₂) / 10⁶ dm³ mol⁻¹ s⁻¹
C-5	2.3
C-4	1.7
C-2	0.8
Table 1: Second-order rate constants for the reaction of molecular bromine with neutral 1-methylimidazole in aqueous solution at 298 K. Data sourced from Boulton & Coller (1974).[9]

The data clearly establish the reactivity order: C-5 > C-4 > C-2 . This experimental hierarchy directly corresponds to the predicted stability of the sigma complex intermediates. The substitution at the 5-position is the fastest, followed closely by the 4-position. Bromination at the 2-position is significantly slower. Under conditions of excess bromine, the reaction proceeds to form di- and ultimately 2,4,5-tribromo-1-methylimidazole.[9]

Self-Validating Experimental Protocols

The trustworthiness of a synthetic procedure lies in its reproducibility and clarity. Below are detailed protocols for the selective synthesis of brominated 1-methylimidazole derivatives.

Protocol 1: Synthesis of 2-Bromo-1-methyl-1H-imidazole

This protocol leverages a base-mediated reaction with carbon tetrabromide, a method often used for selective C-2 halogenation.

Objective: To synthesize 2-bromo-1-methyl-1H-imidazole with high regioselectivity.

Methodology: [10]

• Reaction Setup: To a 10 mL round-bottom flask equipped with a magnetic stir bar, add 1-methylimidazole (1 mmol, 82.1 mg) and carbon tetrabromide (1.1 mmol, 364.8 mg).

• Solvent and Base Addition: Add 5 mL of N,N-dimethylformamide (DMF) to the flask. While stirring, add sodium tert-butoxide (4.0 mmol, 384.4 mg).

• Reaction Execution: Stir the reaction mixture at room temperature for 3 hours.

  • Causality Check: The strong, non-nucleophilic base (t-BuONa) is thought to deprotonate the C2 position, generating a transient carbanion which is then trapped by the bromine source. This circumvents the usual EAS pathway and directs substitution to the C2 position.

• Workup and Extraction: Upon completion (monitored by TLC), pour the reaction mixture into 20 mL of water. Extract the aqueous phase with dichloromethane (3 x 15 mL).

• Purification: Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting crude product by silica gel column chromatography (eluent: petroleum ether/ethyl acetate, 10:1 v/v) to yield pure 2-bromo-1-methyl-1H-imidazole.[10]

The following diagram outlines the general laboratory workflow for this synthesis.

Caption: Laboratory workflow for the synthesis of 2-bromo-1-methylimidazole.

Protocol 2: General Polybromination using Elemental Bromine

This protocol is designed for less selective, exhaustive bromination, often leading to the tribrominated product.

Objective: To synthesize 2,4,5-tribromo-1-methylimidazole.

Methodology: (Adapted from general procedures for imidazole bromination)[6]

• Reaction Setup: Dissolve 1-methylimidazole (10 mmol) in 50 mL of a suitable solvent such as chloroform or glacial acetic acid in a three-necked flask equipped with a dropping funnel and stirrer. Cool the flask in an ice bath.

• Bromine Addition: Slowly add a solution of elemental bromine (30-33 mmol, ~3.0-3.3 equivalents) in the same solvent dropwise to the stirred solution.

  • Causality Check: Using a significant excess of bromine ensures that after the initial, faster bromination at C-5 and C-4, the remaining, less reactive C-2 position is also substituted, driving the reaction to completion.

• Reaction Execution: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours or until the reaction is complete (monitored by GC-MS or TLC).

• Workup: Quench the reaction by carefully adding a saturated aqueous solution of sodium thiosulfate to neutralize any unreacted bromine.

• Isolation: If a precipitate forms, collect it by filtration. If not, extract the product into a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent (e.g., ethanol/water) to yield pure 2,4,5-tribromo-1-methylimidazole.

Conclusion: From Mechanism to Application

The electrophilic bromination of 1-methylimidazole is a foundational reaction governed by the principles of electrophilic aromatic substitution. The inherent electronic properties of the imidazole ring dictate a clear preference for substitution at the C-5 and C-4 positions, an observation substantiated by kinetic data. However, by carefully selecting reagents and conditions, chemists can override this natural propensity to achieve selective bromination at the C-2 position or exhaustive bromination to yield the tribromo-derivative. The resulting brominated 1-methylimidazoles are powerful and versatile intermediates, serving as key building blocks in the rational design of new pharmaceuticals and advanced materials. A thorough understanding of this mechanism is therefore not just an academic exercise but a practical necessity for professionals in drug development and chemical synthesis.

References

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• Gómez-Bombarelli, R., Calle, E., & Casado, J. (2012). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 17(12), 13611-13634. [Link]

• Li, B., et al. (2005). 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. Organic Syntheses, 82, 105. [Link]

• Tikka, M., et al. (2021). 2-Imidazole as a Substitute for the Electrophilic Group Gives Highly Potent Prolyl Oligopeptidase Inhibitors. ACS Medicinal Chemistry Letters, 12(10), 1632-1638. [Link]

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Investigating the Pharmacological Potential of Substituted Imidazole Derivatives: A Technical Guide

Abstract

The imidazole ring, a five-membered heterocyclic structure, stands as a cornerstone in medicinal chemistry, integral to the molecular architecture of numerous natural products and synthetic drugs.[1][2] Its unique physicochemical properties, including aromaticity, polarity, and the ability to engage in hydrogen bonding, make it a "privileged scaffold" for designing novel therapeutic agents.[1][3] This technical guide provides an in-depth exploration of the pharmacological potential of substituted imidazole derivatives. It delves into their diverse biological activities, underlying mechanisms of action, and the critical experimental workflows required for their evaluation. Designed for researchers, scientists, and drug development professionals, this document synthesizes field-proven insights with technical accuracy to empower the discovery and development of next-generation imidazole-based therapeutics.

The Imidazole Scaffold: A Foundation for Pharmacological Diversity

The versatility of the imidazole nucleus is a key reason for its prevalence in drug discovery.[4][5] This aromatic heterocycle, containing two nitrogen atoms, can act as both a hydrogen bond donor and acceptor, facilitating strong interactions with a wide array of biological targets like enzymes and receptors.[6] Furthermore, the imidazole ring is ionizable, which can enhance the pharmacokinetic properties of drug candidates, improving solubility and bioavailability.[2]

Strategic substitution at various positions on the imidazole ring allows for the fine-tuning of its steric, electronic, and lipophilic properties. This chemical adaptability is crucial for optimizing potency, selectivity, and metabolic stability, directly influencing the compound's biological activity and therapeutic potential.[3][6]

Key Pharmacological Activities of Imidazole Derivatives

Research has consistently demonstrated that imidazole-containing compounds exhibit a broad spectrum of pharmacological effects.[3][4][7] This has led to the development of numerous imidazole-based drugs for a variety of diseases.[4]

Anticancer Activity

Substituted imidazoles have emerged as a highly promising class of anticancer agents.[8][9] Their therapeutic potential stems from the ability to interfere with multiple cellular processes critical for cancer cell proliferation and survival.[6][10]

Mechanisms of Action:

• Enzyme Inhibition: A primary mechanism is the inhibition of kinases, enzymes that are often hyperactive in cancer cells and drive tumor growth.[3][11]

• Induction of Apoptosis: Many imidazole derivatives can trigger programmed cell death (apoptosis) in cancer cells by modulating the expression of pro- and anti-apoptotic proteins.[6][11]

• DNA Interaction: Certain derivatives can bind to DNA or inhibit DNA-associated enzymes like topoisomerases, leading to DNA damage and cell death.[6][10][11]

• Microtubule Disruption: Some compounds interfere with the dynamics of microtubules, essential components of the cellular skeleton, which arrests the cell cycle and prevents cell division.[6]

Antifungal Activity

Imidazole derivatives are cornerstones of antifungal therapy, with well-known drugs like miconazole and ketoconazole belonging to this class.[12] They are particularly effective against a wide range of pathogenic fungi.

Mechanism of Action: The primary antifungal mechanism involves the inhibition of the fungal enzyme lanosterol 14α-demethylase (a cytochrome P450 enzyme).[12][13][14] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[12][15][16] By disrupting ergosterol synthesis, these derivatives compromise the integrity and function of the fungal membrane, leading to growth arrest and cell death.[12][13] At higher concentrations, they may also cause direct damage to the cell membrane.[14]

Antimicrobial Activity

The rising threat of antimicrobial resistance has spurred the search for new antibacterial agents, and imidazole derivatives have shown significant promise.[17][18] They exhibit activity against both Gram-positive and Gram-negative bacteria.[18]

Mechanisms of Action:

• Cell Membrane Disruption: Imidazole compounds can insert into bacterial cell membranes, disrupting their integrity and causing leakage of essential cellular components.[10][13]

• Inhibition of Nucleic Acid Synthesis: Some derivatives interfere with bacterial DNA replication, preventing the bacteria from multiplying.[10][13]

• Inhibition of Cell Wall Synthesis: Another mechanism involves the disruption of bacterial cell wall synthesis, a structure essential for bacterial survival.[10]

Core Experimental Workflows for Pharmacological Evaluation

A systematic approach to evaluating the biological activity of newly synthesized imidazole derivatives is critical. The following section details standardized, self-validating protocols for assessing anticancer and antimicrobial potential.

Drug Discovery & Screening Workflow

The initial stages of drug discovery involve screening a library of compounds to identify "hits" with desired biological activity. This is followed by lead optimization to improve potency and reduce toxicity.

Caption: A generalized workflow for the discovery and development of imidazole derivatives.

Protocol: In Vitro Anticancer Screening (MTT Assay)

The MTT assay is a foundational colorimetric assay for assessing the cytotoxic effect of a compound by measuring the metabolic activity of cells.[19] It serves as an essential tool in the early stages of drug discovery for screening compound libraries.[20][21][22]

Principle of the Assay: Viable cells with active metabolism contain mitochondrial reductase enzymes. These enzymes convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, allowing for a quantitative measure of cytotoxicity.

Materials:

• Cancer cell line (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Test imidazole derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microplates

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the imidazole derivatives in culture medium. After incubation, remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Rationale: A dose-response curve is essential to determine the IC₅₀ (half-maximal inhibitory concentration).

  • Controls (Self-Validation):

    • Vehicle Control: Wells treated with medium containing the same concentration of DMSO used for the test compounds.

    • Untreated Control: Wells containing only cells and fresh medium.

    • Positive Control: Wells treated with a known cytotoxic agent (e.g., doxorubicin).

• Incubation: Incubate the plate for a specified exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After the treatment period, add 20 µL of MTT solution to each well and incubate for 3-4 hours. During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution (e.g., DMSO) to each well. Gently pipette to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the compound concentration (log scale) to determine the IC₅₀ value.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[23][24] The MIC is defined as the lowest concentration of a drug that inhibits the visible growth of a microorganism.[24]

Principle of the Assay: A standardized suspension of bacteria is exposed to serial dilutions of the test compound in a liquid growth medium within a 96-well plate.[24][25] After incubation, bacterial growth is assessed, and the lowest compound concentration that prevents growth is identified as the MIC.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Bacterial growth medium (e.g., Mueller-Hinton Broth)

• Test imidazole derivatives (dissolved in DMSO)

• Sterile 96-well microplates

• Standardized bacterial inoculum (0.5 McFarland standard)

• Microplate reader or visual inspection

Step-by-Step Methodology:

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Brominated Imidazoles: Strategic Building Blocks in Modern Medicinal Chemistry

A Senior Application Scientist's Guide to Synthesis, Reactivity, and Therapeutic Scaffolding

Introduction: The Ascendancy of the Brominated Imidazole Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, a privileged scaffold found in essential biomolecules like the amino acid histidine and signaling molecules such as histamine.[1][2][3] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and its amphoteric nature make it a highly versatile component in drug design.[2][3] When this powerful heterocycle is functionalized with a bromine atom, its utility as a synthetic building block is magnified, transforming it into a linchpin for constructing complex and diverse molecular architectures.[4][5]

The incorporation of bromine is not a trivial modification. It serves two primary strategic purposes in drug discovery. First, the bromine atom acts as a highly efficient and versatile synthetic handle. The carbon-bromine (C-Br) bond is amenable to a wide array of powerful cross-coupling reactions, allowing for the systematic and controlled introduction of molecular diversity.[1][4] Second, the bromine atom itself can significantly modulate the physicochemical properties of a molecule, influencing its lipophilicity, metabolic stability, and binding interactions with biological targets. This guide provides an in-depth exploration of brominated imidazoles, detailing their synthesis, reactivity, and application in the development of novel therapeutic agents.

The Strategic Value of Bromine in Imidazole Chemistry

The decision to use a brominated imidazole intermediate is rooted in the unique and reliable reactivity of the C-Br bond. Unlike other halogens, bromine offers an optimal balance of reactivity and stability. It is reactive enough to participate in a multitude of transformations under relatively mild conditions but stable enough to be carried through multi-step synthetic sequences.

The primary utility lies in its role as a leaving group in palladium-catalyzed cross-coupling reactions.[4] These reactions are fundamental to modern drug discovery, enabling the formation of carbon-carbon and carbon-heteroatom bonds with a precision that was previously unattainable. This capability is crucial for generating libraries of compounds for structure-activity relationship (SAR) studies, where systematic structural modifications are explored to optimize potency and selectivity.[6][7]

// Main Node Core [label="Brominated Imidazole\n(e.g., 4-Bromo-1H-imidazole)", fillcolor="#F1F3F4", fontcolor="#202124", shape=octagon, width=2.5];

// Reaction Types Suzuki [label="Suzuki Coupling\n(+ Boronic Acid/Ester)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sonogashira [label="Sonogashira Coupling\n(+ Terminal Alkyne)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Buchwald [label="Buchwald-Hartwig\nAmination (+ Amine)", fillcolor="#FBBC05", fontcolor="#202124"]; Heck [label="Heck Coupling\n(+ Alkene)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Stille [label="Stille Coupling\n(+ Organostannane)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Resulting Scaffolds Aryl [label="Aryl/Heteroaryl Imidazoles"]; Alkynyl [label="Alkynyl Imidazoles"]; Amino [label="Amino Imidazoles"]; Alkenyl [label="Alkenyl Imidazoles"]; Complex [label="Complex Scaffolds"];

// Connections Core -> Suzuki [label="Pd Catalyst, Base"]; Core -> Sonogashira [label="Pd/Cu Catalysts, Base"]; Core -> Buchwald [label="Pd Catalyst, Base"]; Core -> Heck [label="Pd Catalyst, Base"]; Core -> Stille [label="Pd Catalyst"];

Suzuki -> Aryl; Sonogashira -> Alkynyl; Buchwald -> Amino; Heck -> Alkenyl; Stille -> Complex; }

Caption: Versatility of the C-Br bond in cross-coupling reactions.

Synthetic Pathways to Brominated Imidazoles

The synthesis of brominated imidazoles can be approached in two primary ways: direct bromination of a pre-formed imidazole ring or construction of the imidazole ring from a bromine-containing precursor. The choice of method depends on the desired substitution pattern, the stability of the starting materials, and scalability requirements.

Direct Bromination of the Imidazole Core

Direct bromination is often the most straightforward approach. N-Bromosuccinimide (NBS) is a commonly used reagent for this transformation due to its mild nature and ease of handling compared to elemental bromine.

Causality Behind Experimental Choices:

• Reagent Choice: NBS is selected over Br₂ to minimize over-bromination and reduce the formation of harsh byproducts like HBr, which can be detrimental to sensitive functional groups.

• Solvent: Acetonitrile (CH₃CN) or tetrahydrofuran (THF) are often used as they are relatively inert and can dissolve both the imidazole substrate and NBS.

• Regioselectivity: The position of bromination (C2, C4, or C5) is dictated by the electronic properties of the imidazole ring, which are heavily influenced by the substituents already present. For instance, in 1,2-dimethyl-1H-imidazole, bromination can lead to a mixture of regioisomers, posing significant purification challenges.[8]

Synthesis from Brominated Precursors

To overcome the regioselectivity issues of direct bromination, a more controlled approach involves building the imidazole ring from starting materials that already contain the bromine atom in the desired position. A classic example is the reaction of a phenacyl bromide with an amidine.[9]

Experimental Protocol: Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole (Adapted from[8])

This protocol describes a scalable, two-step process that circumvents the formation of hard-to-separate regioisomers by employing a selective debromination strategy.

Step 1: Dibromination of 1,2-dimethyl-1H-imidazole

• Setup: To a solution of 1,2-dimethyl-1H-imidazole (1.0 eq) in acetonitrile, add N-Bromosuccinimide (2.2 eq) portion-wise at 0 °C.

  • Rationale: Using a slight excess of NBS ensures complete conversion to the dibrominated product. The reaction is performed at a low temperature to control the exothermic reaction rate.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours until TLC/LCMS analysis indicates the complete consumption of starting material.

• Workup: Quench the reaction with aqueous sodium thiosulfate solution to destroy any unreacted NBS. Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Rationale: The aqueous workup removes inorganic salts and water-soluble byproducts.

• Purification: The crude 4,5-dibromo-1,2-dimethyl-1H-imidazole is typically used in the next step without further purification.

Step 2: Selective Monodebromination

• Setup: Dissolve the crude dibrominated intermediate (1.0 eq) in anhydrous THF and cool to -10 °C under an inert atmosphere (e.g., Nitrogen or Argon).

  • Rationale: Anhydrous conditions and an inert atmosphere are critical as the Grignard reagent used is highly reactive with water and oxygen.

• Reaction: Add isopropyl magnesium chloride (iPrMgCl, 1.1 eq) dropwise, maintaining the internal temperature below 0 °C. Monitor the reaction by TLC/LCMS.

  • Rationale: iPrMgCl acts as a selective debrominating agent. The kinetic difference in reactivity between the bromine atoms at the C4 and C5 positions allows for the removal of one bromine atom preferentially.

• Workup: Carefully quench the reaction with saturated aqueous ammonium chloride solution. Extract the product with an organic solvent, wash, dry, and concentrate.

• Purification: Purify the resulting crude product by column chromatography on silica gel to yield pure 4-bromo-1,2-dimethyl-1H-imidazole.[8]

Caption: Scalable synthesis of 4-bromo-1,2-dimethyl-1H-imidazole.

Applications in Drug Scaffolding and Case Studies

The true power of brominated imidazoles is realized when they are used as foundational platforms for building bioactive molecules. The bromine atom serves as a key anchoring point for introducing various functionalities to probe the chemical space around a biological target.

Case Study 1: Casein Kinase 1 (CK1) Inhibitors for Cancer Therapy

Recent medicinal chemistry efforts have identified potent inhibitors of Casein Kinase 1 (CK1), a target implicated in various cancers.[8] The synthesis of a promising clinical candidate relied heavily on 4-bromo-1,2-dimethyl-1H-imidazole as a key building block.

The initial step in the synthesis involves a Suzuki-Miyaura coupling reaction between 4-bromo-1,2-dimethyl-1H-imidazole and 4-fluorophenylboronic acid.[8]

• *Causality: The Suzuki-Miyaura coupling is chosen for its high functional group tolerance, reliability, and the commercial availability of a vast array of boronic acids. This allows for the rapid exploration of different aryl and heteroaryl groups at this position to optimize biological activity. The palladium catalyst is essential for facilitating the catalytic cycle that couples the imidazole and the boronic acid.

This initial coupling is followed by further functionalization to yield the final active pharmaceutical ingredient (API). The development of a robust and scalable synthesis for the brominated imidazole starting material was critical for advancing this compound into clinical evaluation.[8]

Case Study 2: Antifungal and Antibacterial Agents

Imidazole-based compounds form the backbone of many antifungal agents, such as clotrimazole and ketoconazole.[10] Research into new antimicrobial agents often utilizes brominated intermediates to generate novel structures. For instance, studies have shown that the introduction of a bromo-substituent on phenyl rings attached to an imidazole core can significantly enhance antifungal activity.[7][11]

In one study, a series of imidazole derivatives containing a 2,4-dienone motif were synthesized and evaluated for antimicrobial activity.[11] The structure-activity relationship (SAR) data revealed that compounds bearing a 4-bromophenyl group exhibited potent, broad-spectrum inhibitory effects against various Candida species, including fluconazole-resistant strains.[11]

Compound/Scaffold	Target/Activity	Representative Data (MIC/IC₅₀)	Source
4-Bromo-imidazole derivative	Antifungal (C. albicans)	MIC = 8 µg/mL	[11]
4-Bromo-imidazole derivative	Antibacterial (S. aureus)	MIC = 4 µg/mL	[11]
Nitroimidazole PA-824 Analog	Antitubercular (M. tuberculosis)	MIC (aerobic) = 0.06 µg/mL	[12]
Imidazole-Coumarin Conjugate	Anti-HCV	EC₅₀ = 5.1 µM	[6]

Case Study 3: Antitubercular Nitroimidazoles

The 4-nitroimidazole PA-824 is a promising drug candidate for treating tuberculosis, active against both replicating and non-replicating Mycobacterium tuberculosis.[12] The synthesis of analogs to explore the SAR of this class of compounds often starts from brominated nitroimidazoles. For example, the synthesis of key intermediates can involve the reaction of 2-chloro-4-nitroimidazole with a protected bromoethanol.[12] This work has highlighted that the precise positioning of the nitro group (4-nitro vs. 5-nitro) dramatically alters both the chemical reactivity and the biological activity profile of the compounds.[12]

Brominated Imidazoles in Nature

While many brominated imidazoles used in medicinal chemistry are synthetic, nature also provides inspiration. Marine organisms, particularly sponges and algae, are a rich source of halogenated, and specifically brominated, natural products.[13][14] These compounds often exhibit potent biological activities, including antimicrobial and anticancer effects.[14][15] The discovery of these naturally occurring molecules validates the imidazole scaffold as a biologically relevant framework and stimulates synthetic efforts to create analogs with improved therapeutic properties.

Conclusion and Future Perspectives

Brominated imidazoles are far more than simple chemical intermediates; they are strategic enablers in the quest for novel therapeutics. Their value is derived from the predictable and versatile reactivity of the C-Br bond, which allows medicinal chemists to efficiently navigate chemical space and optimize drug candidates through precise structural modifications. From kinase inhibitors in oncology to new classes of antimicrobials, the fingerprints of brominated imidazole building blocks are evident across a wide spectrum of drug discovery programs.[8][16][17] As synthetic methodologies continue to advance, particularly in the realm of catalysis, the strategic importance of these powerful building blocks is set to expand, paving the way for the next generation of innovative medicines.

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Exploring the biological activity of N-methylated imidazole compounds.

An In-Depth Technical Guide to the Biological Activity of N-Methylated Imidazole Compounds

Abstract

The imidazole nucleus, a five-membered aromatic heterocycle containing two nitrogen atoms, is a cornerstone of medicinal chemistry.[1] It is a constituent of essential biomolecules like the amino acid histidine and is present in numerous natural and synthetic drugs.[2] The strategic modification of this scaffold, particularly through N-methylation, offers a powerful tool to modulate physicochemical properties and enhance biological activity. N-methylation, the addition of a methyl group to one of the ring's nitrogen atoms, can profoundly impact a compound's polarity, lipophilicity, basicity, and ability to form hydrogen bonds, thereby influencing its pharmacokinetic and pharmacodynamic profile.[3] This guide provides a comprehensive exploration of the synthesis, diverse biological activities, and mechanisms of action of N-methylated imidazole compounds. We delve into their significant potential as anticancer, antimicrobial, and enzyme-inhibiting agents, supported by detailed experimental protocols and structure-activity relationship insights to empower researchers and drug development professionals in this dynamic field.

The Imidazole Scaffold: A Privileged Structure in Medicinal Chemistry

The imidazole ring is considered a "privileged" structure due to its unique combination of physicochemical properties that make it highly suitable for interacting with biological targets.[1] It is an aromatic, planar ring that is amphoteric, meaning it can act as both a weak acid and a weak base.[2] The two nitrogen atoms—one pyrrole-like (N-1) and one pyridine-like (N-3)—allow the ring to act as both a hydrogen bond donor and acceptor, a critical feature for molecular recognition at enzyme active sites and receptors.[4]

The Impact of N-Methylation on Physicochemical and Pharmacokinetic Properties

N-methylation is a common and seemingly minor structural modification that can lead to significant changes in a molecule's behavior. By replacing the hydrogen on the N-1 nitrogen with a methyl group, the molecule's properties are altered in several key ways:

• Hydrogen Bonding: The most direct consequence is the removal of a hydrogen bond donor. This can be advantageous for improving properties like membrane permeability but can also be detrimental if that specific hydrogen bond is critical for target binding.[4]

• Polarity and Lipophilicity: Masking the polar N-H group generally decreases polarity and increases lipophilicity.[3] This can enhance a compound's ability to cross biological membranes, including the blood-brain barrier.[3]

• Basicity: N-methylation slightly increases the basicity of the imidazole ring. The conjugate acid of 1-methylimidazole has a pKa of 7.4, compared to 7.0 for imidazole.[5]

• Tautomerism: In an unsubstituted or symmetrically substituted imidazole, the N-H proton can reside on either nitrogen atom (a phenomenon known as tautomerism). N-methylation locks the ring into a single tautomeric form, providing a more defined structure for receptor interaction.[4][5]

• Solubility: The effect on aqueous solubility is complex. While increased lipophilicity can decrease solubility, the conformational freedom gained upon N-methylation can sometimes lead to an overall increase in solubility.

Synthesis of N-Methylated Imidazole Compounds

The synthesis of N-methylated imidazoles can be achieved through several established routes, with the choice often depending on scale, cost, and the presence of other functional groups.

Common Synthetic Pathways

The most prevalent industrial method is the acid-catalyzed reaction of imidazole with methanol at elevated temperatures and pressures.[5][6] In a laboratory setting, a common approach involves the deprotonation of the imidazole N-H with a base, followed by nucleophilic attack on a methylating agent like methyl iodide or dimethyl sulfate.[3][5] Another classical method is the Radziszewski reaction, which can form the imidazole ring from a dicarbonyl compound, an aldehyde, and a mixture of ammonia and methylamine.[5][7]

General Workflow for Laboratory-Scale N-Methylation

The following diagram illustrates a typical workflow for the synthesis and purification of a 1-methylimidazole derivative in a research setting.

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A Technical Guide to the Discovery and Initial Characterization of Novel Imidazole-Based Compounds

Authored by: Gemini, Senior Application Scientist

Abstract

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous clinically significant therapeutic agents. Its unique electronic properties and ability to engage in a variety of intermolecular interactions have rendered it a privileged structure in drug design.[1][2][3] This guide provides a comprehensive, in-depth technical overview for researchers, scientists, and drug development professionals on the systematic approach to the discovery and initial characterization of novel imidazole-based compounds. We will traverse the critical path from rational design and synthesis to rigorous structural elucidation and preliminary biological evaluation. This document is structured to not only provide step-by-step protocols but also to instill a deep understanding of the underlying scientific principles and the rationale behind key experimental decisions, ensuring a robust and reproducible research workflow.

Table of Contents

• Introduction: The Enduring Significance of the Imidazole Moiety

• Strategic Design and Synthesis of Imidazole Scaffolds

  • 2.1. Bioisosteric Replacement and Scaffold Hopping Strategies

  • 2.2. Core Synthetic Methodologies: The Radziszewski and Hantzsch Reactions

  • 2.3. Detailed Protocol: A Generalized Radziszewski Imidazole Synthesis

• Rigorous Structural Elucidation and Purity Assessment

  • 3.1. The Analytical Trinity: NMR, Mass Spectrometry, and HPLC

  • 3.2. Step-by-Step Workflow for Compound Characterization

• Initial Biological Screening: Unveiling Therapeutic Potential

  • 4.1. Target-Based vs. Phenotypic Screening Approaches

  • 4.2. In Vitro Assay Protocol: A Case Study in Kinase Inhibition

  • 4.3. Data Interpretation and Hit Prioritization

• References

Introduction: The Enduring Significance of the Imidazole Moiety

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a recurring motif in a vast array of biologically active molecules and approved drugs.[4][5][6] Its prevalence stems from its unique physicochemical properties. The non-adjacent nitrogen atoms—one pyrrole-like and one pyridine-like—allow the imidazole ring to act as both a hydrogen bond donor and acceptor. Furthermore, its aromatic nature contributes to its stability and allows for diverse substitutions, enabling the fine-tuning of steric and electronic properties to achieve desired biological activity and pharmacokinetic profiles.[7]

From the anti-protozoal agent metronidazole to the proton-pump inhibitor omeprazole, the versatility of the imidazole scaffold is evident.[8] Its ability to coordinate with metal ions also makes it a critical component in the active sites of many enzymes, such as histidine in metalloproteinases. Consequently, the design and synthesis of novel imidazole-containing compounds remain a highly active and promising area of drug discovery research.[9][10]

Strategic Design and Synthesis of Imidazole Scaffolds

The journey to a novel therapeutic agent begins with a well-conceived design strategy. For imidazole-based compounds, this often involves leveraging established principles of medicinal chemistry to optimize interactions with a biological target.

Bioisosteric Replacement and Scaffold Hopping Strategies

Bioisosteric replacement, the substitution of one chemical group with another that retains similar chemical and physical properties, is a powerful tool. The imidazole ring itself can serve as a bioisostere for other five-membered aromatic heterocycles, or substituents on the ring can be modified. Scaffold hopping involves more drastic changes to the core structure while aiming to retain the key pharmacophoric features. These strategies are often guided by computational modeling and a deep understanding of the target's structure-activity relationship (SAR).

Core Synthetic Methodologies: The Radziszewski and Hantzsch Reactions

A multitude of synthetic routes to the imidazole core have been developed, each with its own advantages and limitations regarding substituent patterns and reaction conditions.[11] Two of the most classical and versatile methods are the Radziszewski and Hantzsch syntheses.

• The Radziszewski Synthesis: This one-pot reaction typically involves the condensation of a 1,2-dicarbonyl compound (like glyoxal), an aldehyde, and ammonia.[12][13][14] It is a highly reliable method for producing a wide range of substituted imidazoles.

• The Hantzsch Synthesis: While more commonly associated with pyridine synthesis, a variation allows for the synthesis of imidazoles from an α-haloketone, an amidine, and a base.

The choice of synthetic route is a critical decision, dictated by the desired substitution pattern on the imidazole ring and the availability of starting materials.

Figure 1: Generalized workflow of the Radziszewski imidazole synthesis.

Detailed Protocol: A Generalized Radziszewski Imidazole Synthesis

This protocol describes a general procedure for the synthesis of a 2,4,5-trisubstituted imidazole. Causality: The choice of glacial acetic acid as the solvent is strategic; it acts as a catalyst and helps to solubilize the reactants. The reflux condition provides the necessary activation energy for the condensation reactions to proceed efficiently. Microwave-assisted synthesis can also be employed to potentially improve yields and reduce reaction times.[15]

• Materials:

  • 1,2-Dicarbonyl compound (1.0 eq)

  • Aldehyde (1.0 eq)

  • Ammonium acetate (2.5 eq)

  • Glacial acetic acid

  • Ethanol

  • Standard laboratory glassware for reflux reaction

  • Magnetic stirrer and heating mantle

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add the 1,2-dicarbonyl compound (1.0 eq), the aldehyde (1.0 eq), and ammonium acetate (2.5 eq).

  • Add glacial acetic acid as the solvent (concentration typically 0.1-0.5 M).

  • Heat the reaction mixture to reflux (typically 100-120 °C) and maintain for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Pour the cooled mixture into ice-cold water. A precipitate should form.

  • Collect the crude product by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the purified imidazole derivative.

• Self-Validation: The success of the synthesis is initially validated by the formation of a precipitate and subsequently confirmed by the characterization methods outlined in the next section. The melting point of the recrystallized product should be sharp and consistent with literature values for known compounds.

Rigorous Structural Elucidation and Purity Assessment

The synthesis of a novel compound is incomplete without unambiguous confirmation of its chemical structure and an accurate assessment of its purity. This is a non-negotiable step to ensure the reliability and reproducibility of subsequent biological data.

The Analytical Trinity: NMR, Mass Spectrometry, and HPLC

A combination of spectroscopic and chromatographic techniques is employed to achieve a comprehensive characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is a powerful tool for elucidating the precise connectivity of atoms in a molecule.[16][17][18] ¹H NMR provides information about the number and chemical environment of protons, while ¹³C NMR reveals the carbon framework.

• Mass Spectrometry (MS): MS determines the molecular weight of the compound with high accuracy, confirming the molecular formula.[19] High-resolution mass spectrometry (HRMS) is particularly valuable for providing unambiguous elemental composition.

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for assessing the purity of a compound.[20][21][22] By separating the sample into its individual components, it allows for the quantification of the desired product and any impurities.[23][24] A purity level of >95% is generally required for compounds intended for biological screening.

Figure 2: A self-validating workflow for compound characterization.

Step-by-Step Workflow for Compound Characterization

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) for NMR analysis. Prepare a dilute solution in a suitable solvent (e.g., methanol, acetonitrile) for MS and HPLC analysis.

• NMR Acquisition: Acquire ¹H and ¹³C NMR spectra. Analyze the chemical shifts, integration values, and coupling patterns to confirm the expected proton and carbon environments.

• MS Analysis: Infuse the sample into the mass spectrometer and acquire a high-resolution mass spectrum. Compare the observed molecular ion peak with the calculated exact mass for the proposed structure.

• HPLC Analysis: Inject the sample onto an appropriate HPLC column (e.g., C18 reverse-phase). Develop a suitable gradient elution method to achieve good separation. Integrate the peak areas to determine the percentage purity of the compound.

• Data Consolidation: Synthesize the data from all three techniques. The NMR and MS data should be consistent with the proposed chemical structure, and the HPLC data must confirm a high degree of purity.[25]

Initial Biological Screening: Unveiling Therapeutic Potential

With a library of well-characterized imidazole-based compounds in hand, the next phase is to assess their biological activity. The screening strategy will depend on the therapeutic area of interest and the available resources.[26][27]

Target-Based vs. Phenotypic Screening Approaches

• Target-Based Screening: This is a hypothesis-driven approach where compounds are tested for their ability to modulate the activity of a specific, known biological target (e.g., an enzyme, receptor, or ion channel).[28] This approach is highly efficient and provides direct evidence of a compound's mechanism of action.

• Phenotypic Screening: In this approach, compounds are tested for their ability to produce a desired change in a cellular or organismal phenotype, without a priori knowledge of the specific target.[29][30] This can lead to the discovery of novel mechanisms of action but requires more extensive follow-up studies to identify the molecular target.[31]

The choice between these two strategies is not always mutually exclusive; a combination of both can be a powerful approach in drug discovery.[32]

In Vitro Assay Protocol: A Case Study in Kinase Inhibition

Protein kinases are a major class of drug targets, and many kinase inhibitors feature an imidazole core.[33][34] The following is a generalized protocol for an in vitro kinase inhibition assay.

• Principle: The assay measures the ability of a test compound to inhibit the phosphorylation of a substrate by a specific kinase. The amount of phosphorylation is typically detected using a luminescence- or fluorescence-based method.[35]

• Materials:

  • Purified recombinant kinase

  • Specific peptide substrate

  • ATP (Adenosine triphosphate)

  • Test compounds (dissolved in DMSO)

  • Assay buffer

  • Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

  • Microplate reader

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a multi-well assay plate, add the kinase, substrate, and test compound to the assay buffer. A pre-incubation step of the kinase and test compound is often included.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at a controlled temperature (e.g., 30 °C) for a specific time (e.g., 60 minutes).

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Read the signal (luminescence or fluorescence) on a microplate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration.

Data Interpretation and Hit Prioritization

The primary output of the initial screen is typically the IC₅₀ value, which is the concentration of the compound required to inhibit the biological process by 50%.

Compound ID	Structure	Molecular Weight ( g/mol )	Purity (%)	IC₅₀ (µM)
IZ-001	[Structure Diagram/SMILES]	345.4	>98	1.2
IZ-002	[Structure Diagram/SMILES]	359.4	>99	0.5
IZ-003	[Structure Diagram/SMILES]	331.3	>97	15.8
Control	Staurosporine	466.5	>99	0.01

Table 1: Representative data summary for a primary kinase inhibition screen.

Compounds with potent activity (low IC₅₀ values) and favorable physicochemical properties are prioritized as "hits" for further investigation. This includes secondary assays to confirm their activity, assess their selectivity against other kinases, and begin to explore their structure-activity relationship.

Conclusion and Future Directions

The discovery and initial characterization of novel imidazole-based compounds is a systematic and multi-disciplinary endeavor. A successful campaign requires a strong foundation in synthetic organic chemistry, a rigorous approach to analytical characterization, and a well-designed biological screening strategy. The insights gained from this initial phase are critical for guiding lead optimization efforts and ultimately, for the development of new and effective therapeutic agents. Future directions in this field will likely involve the integration of artificial intelligence and machine learning for predictive modeling of compound activity and the development of more sophisticated and physiologically relevant screening assays.

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Theoretical studies on the electronic structure of 2-bromo-imidazoles.

An In-Depth Technical Guide to the Theoretical Investigation of 2-Bromo-Imidazole Electronic Structures

Authored by a Senior Application Scientist

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the theoretical and computational methodologies employed to elucidate the electronic structure of 2-bromo-imidazoles. We will delve into the causality behind methodological choices, present key findings from the literature, and offer a practical workflow for the computational analysis of novel derivatives.

The Significance of 2-Bromo-Imidazoles: A Computational Perspective

The imidazole ring is a cornerstone scaffold in medicinal chemistry, found in essential biomolecules like the amino acid histidine and numerous pharmaceuticals.[1][2] Its halogenated derivatives, particularly 2-bromo-imidazoles, serve as versatile intermediates in organic synthesis and are integral components of molecules with significant therapeutic potential, including antifungal, anticancer, and anti-inflammatory agents.[2][3][4][5]

Understanding the electronic structure of these molecules is paramount. It governs their reactivity, stability, spectroscopic signatures, and, most critically, their interaction with biological targets.[6][7] Theoretical studies, primarily leveraging quantum chemical calculations, provide a powerful, cost-effective lens to probe these properties at a sub-molecular level, guiding rational drug design and synthetic efforts.

Core Computational Methodologies: The Quantum Chemical Toolkit

The investigation of the electronic structure of 2-bromo-imidazoles predominantly relies on Density Functional Theory (DFT), a computational method that offers a robust balance between accuracy and computational expense.[6][8][9] The selection of a specific functional and basis set is a critical decision that directly impacts the quality of the results.

• Functionals: The B3LYP (Becke, three-parameter, Lee-Yang-Parr) hybrid functional is widely used and has been shown to provide reliable results for a broad range of organic molecules, including imidazole derivatives.[8][10]

• Basis Sets: The Pople-style basis sets, such as 6-31G(d,p) and the more extensive 6-311+G(2d,p), are common choices.[8][9] The inclusion of polarization functions (e.g., 'd' and 'p') and diffuse functions (e.g., '+') is crucial for accurately describing the electron distribution, especially around the electronegative bromine and nitrogen atoms and for modeling non-covalent interactions.

A typical computational workflow for analyzing a 2-bromo-imidazole derivative involves a sequence of calculations designed to build a comprehensive electronic and structural profile of the molecule.

Caption: A generalized workflow for the computational investigation of 2-bromo-imidazoles.

Key Insights from Theoretical Analyses

Theoretical studies provide a wealth of quantitative and qualitative data that illuminates the behavior of 2-bromo-imidazoles.

Frontier Molecular Orbitals (FMOs) and Reactivity

The energy and distribution of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are fundamental to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO signifies the ability to accept an electron.[7] The HOMO-LUMO energy gap (ΔE) is a critical indicator of chemical stability; a smaller gap generally implies higher reactivity.[6]

In many imidazole derivatives, the HOMO is delocalized over the imidazole ring and adjacent aromatic fragments, while the LUMO can be spread across different parts of the molecule depending on the substituents.[6]

Property	Description	Implication for 2-Bromo-Imidazoles
HOMO Energy	Energy of the highest occupied molecular orbital.	Higher energy indicates a better electron donor.
LUMO Energy	Energy of the lowest unoccupied molecular orbital.	Lower energy indicates a better electron acceptor.
HOMO-LUMO Gap (ΔE)	Energy difference between HOMO and LUMO.	A smaller gap suggests higher polarizability and greater chemical reactivity.[6]

Molecular Electrostatic Potential (MEP)

MEP maps are invaluable for visualizing the charge distribution on the molecular surface, thereby identifying sites susceptible to electrophilic and nucleophilic attack.[11] For a typical 2-bromo-imidazole, the MEP analysis reveals:

• Negative Potential (Red/Yellow): Located around the nitrogen atoms, indicating electron-rich regions that are prone to electrophilic attack (e.g., protonation, coordination to metal ions).

• Positive Potential (Blue): Often found around the hydrogen atoms attached to the ring and, significantly, can indicate an electron-deficient region (a "sigma-hole") on the bromine atom along the C-Br bond axis, making it susceptible to nucleophilic attack or halogen bonding.

Global Reactivity Descriptors

These descriptors, derived from the HOMO and LUMO energies, provide quantitative measures of a molecule's reactivity.

Descriptor	Formula	Interpretation
Chemical Hardness (η)	(ELUMO - EHOMO) / 2	Measures resistance to change in electron distribution. Higher hardness implies lower reactivity.
Electrophilicity Index (ω)	μ2 / 2η (where μ ≈ (EHOMO + ELUMO) / 2)	Quantifies the ability of a molecule to accept electrons. Higher values indicate a stronger electrophile.[6][9]

These parameters are instrumental in comparing the reactivity of a series of related imidazole derivatives, offering predictive insights for synthetic planning and structure-activity relationship (SAR) studies.[6]

Caption: Relationship between calculated electronic structure and key molecular properties.

Experimental Protocol: A Step-by-Step Computational Analysis

This section provides a self-validating protocol for researchers to perform a foundational theoretical study on a novel 2-bromo-imidazole derivative using the Gaussian suite of programs.

Objective: To determine the ground-state electronic structure and reactivity profile of a new 2-bromo-imidazole.

Methodology: DFT using the B3LYP functional and the 6-311+G(d,p) basis set.

• Step 1: Molecule Construction

  • Using a graphical interface like GaussView, construct the 3D structure of the 2-bromo-imidazole derivative. Ensure correct atom types and initial bond connectivities. Save the initial coordinates as a Gaussian input file (.gjf).

• Step 2: Geometry Optimization and Frequency Calculation

  • Set up the Gaussian input file. The route section should specify the optimization and frequency calculation keywords: #p B3LYP/6-311+G(d,p) Opt Freq.

  • Rationale: The Opt keyword instructs the program to find the lowest energy conformation of the molecule.[8] The Freq keyword calculates vibrational frequencies at the optimized geometry.

  • Self-Validation: The absence of imaginary frequencies in the output confirms that the optimized structure is a true energy minimum.

• Step 3: Analysis of Optimized Geometry

  • Open the resulting log or checkpoint file in GaussView. Measure key bond lengths and angles. Compare these to known values for similar structures to ensure the geometry is chemically reasonable.

• Step 4: Calculation of Electronic Properties

  • Using the optimized geometry from Step 2, perform a single-point energy calculation to generate detailed electronic property data.

  • Modify the route section to: #p B3LYP/6-311+G(d,p) Pop=Full GFInput. The Pop=Full keyword requests a full population analysis, and GFInput saves orbital information for visualization.

• Step 5: Visualization and Data Extraction

  • FMO Analysis: From the output file, record the energies of the HOMO and LUMO. Calculate the energy gap. Use GaussView to visualize the 3D surfaces of these orbitals to understand their spatial distribution.

  • MEP Analysis: In GaussView, generate the MEP surface mapped onto the total electron density. This provides a visual guide to the molecule's electrostatic properties.

  • Global Descriptors: Use the HOMO and LUMO energies to calculate the chemical hardness and electrophilicity index as described in Table 2.

Caption: A step-by-step workflow for the computational analysis of a new 2-bromo-imidazole.

Conclusion and Future Directions

Theoretical studies provide indispensable insights into the electronic structure of 2-bromo-imidazoles, effectively guiding the synthesis and development of new therapeutic agents and functional materials. The synergy between computational prediction and experimental validation is crucial for advancing the field.[12]

Future research will likely focus on more complex systems and phenomena:

• Reaction Mechanisms: Using DFT to model transition states and reaction pathways involving 2-bromo-imidazoles.[12]

• Molecular Docking: Simulating the interaction of these molecules with specific protein targets to predict binding affinities and modes of action, thereby rationalizing their biological activity.[3][4][11]

• Dynamic Simulations: Employing molecular dynamics (MD) to study the conformational behavior and solvation effects of these compounds over time.

• Machine Learning: Leveraging large computational datasets to develop QSAR models that can rapidly predict the activity of new derivatives.

By integrating these advanced computational tools, researchers can accelerate the discovery pipeline, moving from molecular concept to functional application with greater precision and efficiency.

References

• Erdogan, T., & Erdoğan, F. (2019). Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. Sakarya University Journal of Science, 23(3), 322-332. [Link]

• Erdogan, T., & Erdoğan, F. (2019).
• BenchChem. (2025).

• Erdogan, T., & Erdoğan, F. (2019). Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. ResearchGate. [Link]

• Science.gov. Halogenated imidazole derivatives: Topics by Science.gov. [Link]

• Al-Masoudi, N. A., et al. (2025). In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action. PubMed Central. [Link]

• Carradori, S., et al. (2008). Synthesis, antimicrobial activity and molecular modeling studies of halogenated 4-[1H-imidazol-1-yl(phenyl)methyl]-1,5-diphenyl-1H-pyrazoles. PubMed. [Link]

• Erdoğan, T., & Oğuz Erdoğan, F. (2019). Nucleophilic Substitution Reaction of Imidazole With Various 2-Bromo-1-Arylethanone Derivatives: A Computational Study. DergiPark. [Link]

• Erdoğan, T. (2018). A Computational Study on the Nucleophilic Substitution Reaction between 2-Bromoacetophenone and Azole Derivatives. ResearchGate. [Link]

• Smitha, M., et al. (2018). Two novel imidazole derivatives – Combined experimental and computational study. Journal of Molecular Structure.

• Kumar, V. S., et al. (2020). Conformational analysis and quantum descriptors of two new imidazole derivatives by experimental, DFT, AIM, molecular docking studies and adsorption activity on graphene. PubMed Central. [Link]

• Kumar, S., et al. (2025). Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. PubMed Central. [Link]

• Mary, Y. S., et al. (2020). DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. ACS Omega. [Link]

• Das, S., & Odelius, M. (2023). Probing the electronic structure of imidazole complexes in solution with quantum chemistry and X-ray absorption spectroscopy. Diva-Portal.org. [Link]

• Sharma, A., et al. (2025). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. JOURNAL OF PHARMA INSIGHTS AND RESEARCH.

• Al-Ghorbani, M., et al. (2025). Quantum chemical modeling, molecular docking, and ADMET evaluation of imidazole phenothiazine hybrids. PubMed Central. [Link]

• Al-Radadi, N. S. (2022). Theoretical Investigation by DFT and Molecular Docking of Synthesized Oxidovanadium(IV)-Based Imidazole Drug Complexes as Promising Anticancer Agents. MDPI. [Link]

• Li, Y., et al. (2022). Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. PubMed Central. [Link]

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Protocols & Analytical Methods

Step-by-step guide to Buchwald-Hartwig amination with 2-bromo-imidazole substrates.

An Application Guide to the Buchwald-Hartwig Amination of 2-Bromo-Imidazole Substrates

Introduction: The Challenge and Utility of 2-Amino-Imidazoles

The imidazole ring is a privileged scaffold in medicinal chemistry and materials science, renowned for its unique biological properties and its ability to participate in hydrogen bonding.[1] Specifically, 2-amino-imidazole derivatives have garnered significant interest as components in medicinally relevant molecules.[1] However, their synthesis is not always straightforward. Traditional methods for forming aromatic C-N bonds, such as nucleophilic aromatic substitution, often fall short due to the electron-rich nature of the imidazole ring and the harsh conditions required.[2]

The advent of the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized the synthesis of aryl amines.[2] This powerful transformation allows for the formation of C-N bonds under relatively mild conditions with broad functional group tolerance.[2][3] This guide provides a detailed protocol and practical insights for applying this reaction to challenging 2-bromo-imidazole substrates, particularly focusing on unprotected N-H imidazoles, which can complicate the catalytic cycle.

Mechanistic Considerations for Imidazole Substrates

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle.[2] Understanding this mechanism is crucial for troubleshooting and optimizing reactions involving 2-bromo-imidazoles.

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-bromine bond of the 2-bromo-imidazole. This is often the rate-determining step. For less reactive aryl halides (like chlorides), this step can be particularly slow.[4][5]

• Ligand Exchange & Amine Coordination : The amine nucleophile coordinates to the newly formed Pd(II) complex.

• Deprotonation : A base removes a proton from the coordinated amine, forming a palladium-amido complex. The choice of base is critical; it must be strong enough to deprotonate the amine but not so harsh as to cause side reactions or degradation of sensitive functional groups.[3][6][7]

• Reductive Elimination : The final C-N bond is formed as the 2-amino-imidazole product is released from the palladium center, regenerating the active Pd(0) catalyst.[2][8]

A key challenge with unprotected N-H imidazoles is their potential to coordinate with the palladium center, which can interfere with the catalytic cycle. The development of bulky, electron-rich biarylphosphine ligands, such as tBuBrettPhos, has been instrumental in overcoming this issue, facilitating efficient coupling even with these coordinating heterocycles.[1][9][10]

The catalytic cycle of the Buchwald-Hartwig amination.

Application Protocol: Amination of 2-Bromo-1H-imidazole

This protocol is based on a highly efficient method developed for the amination of unprotected bromoimidazoles.[1][9] It utilizes a specialized palladium precatalyst and a bulky biarylphosphine ligand to achieve high yields under mild conditions.

Reagents and Equipment

Component	Recommended Choice	Purpose / Rationale
Aryl Halide	2-Bromo-1H-imidazole	Substrate
Amine	Primary or Secondary Amine	Coupling Partner
Pd Precatalyst	tBuBrettPhos Pd G3	Air-stable source of Pd(0). Precatalysts ensure efficient and reproducible generation of the active catalyst.[4]
Ligand	tBuBrettPhos	Bulky, electron-rich ligand that promotes oxidative addition and reductive elimination while preventing catalyst inhibition by the imidazole nitrogen.[9][10]
Base	LHMDS (1.0 M in THF)	Strong, non-nucleophilic base suitable for deprotonating a wide range of amines.[4][9]
Solvent	1,4-Dioxane or Toluene	Anhydrous, degassed. Aprotic solvents are standard for this reaction.[3]
Atmosphere	Inert (Argon or Nitrogen)	The Pd(0) catalytic species is sensitive to oxygen and moisture.[11]
Glassware	Oven-dried Schlenk tube or vial	Must be scrupulously dried to prevent catalyst deactivation.
Stirring	Magnetic stir bar	For efficient mixing.
Heating	Heating block or oil bath	For precise temperature control.

Step-by-Step General Procedure

The following procedure outlines a general method for a small-scale (0.3 mmol) reaction.

A general workflow for the Buchwald-Hartwig amination.

• Preparation (under inert atmosphere) : In a glovebox or on a Schlenk line, add the 2-bromo-1H-imidazole (0.3 mmol, 1.0 equiv), the palladium precatalyst (e.g., tBuBrettPhos Pd G3, 1-2 mol%), and a magnetic stir bar to an oven-dried reaction vial.[4]

• Sealing and Purging : Seal the vial with a cap containing a PTFE septum. If not in a glovebox, purge the vessel by evacuating and backfilling with argon or nitrogen three times.[11]

• Reagent Addition : Add the anhydrous, degassed solvent (e.g., 1,4-dioxane, ~3 mL) via syringe.

• Add the amine (0.36 mmol, 1.2 equiv). If the amine is a solid, it can be added in step 1.[9]

• Add the LHMDS solution (1.0 M in THF, 0.66 mmol, 2.2 equiv) dropwise via syringe.[9] The use of a strong base like LHMDS is often crucial for the efficient deprotonation of the amine coordinated to the palladium center.[1][9]

• Reaction : Place the vial in a preheated heating block or oil bath set to the desired temperature (e.g., 80-100 °C). Stir vigorously for the required time (typically 12-24 hours).[4][12]

• Monitoring : The reaction's progress can be monitored by taking small aliquots (under inert atmosphere) and analyzing them by TLC or LC-MS.[4]

• Workup : Once the reaction is complete, cool the vial to room temperature. Quench the reaction by adding a saturated aqueous solution of NH₄Cl.[4]

• Extraction : Dilute the mixture with an organic solvent like ethyl acetate and transfer to a separatory funnel. Wash with water and then with brine.

• Drying and Concentration : Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel to obtain the desired 2-amino-imidazole product.[4]

Optimization and Troubleshooting

The success of the Buchwald-Hartwig amination is highly dependent on the interplay between the catalyst, ligand, base, and solvent.[6][11] For challenging substrates like 2-bromo-imidazoles, systematic optimization may be necessary.

Parameter	Options & Considerations	Rationale & Potential Issues
Catalyst & Ligand	Pd Precatalysts (G2, G3, G4) are often superior to generating the catalyst in situ from sources like Pd(OAc)₂.[4] Bulky Biarylphosphine Ligands (tBuBrettPhos, RuPhos, XPhos) are essential.	Precatalysts provide a reliable and clean source of the active Pd(0) species.[4] The ligand's steric bulk and electron-donating ability are crucial for facilitating the catalytic cycle and preventing side reactions.[2][10] An inappropriate ligand can lead to low or no conversion.[4]
Base	Strong, non-nucleophilic bases like NaOtBu, KOtBu, or LHMDS are standard.[4] Weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be used for base-sensitive substrates, but may require higher temperatures.[3][4]	The base's primary role is to deprotonate the amine-Pd complex.[6][7] An incorrect base can lead to incomplete reaction, decomposition of starting materials, or undesired side reactions.[3][4]
Solvent	Aprotic solvents like 1,4-dioxane, toluene, or THF are commonly used.	The solvent must solubilize all reaction components.[11] Poor solubility is a frequent and underestimated cause of reaction failure. In some cases, changing the solvent can dramatically improve yield.[11]
Temperature	Typically ranges from room temperature to >100 °C.[8]	Higher temperatures can accelerate slow reactions but may also promote side reactions like hydrodehalogenation or catalyst decomposition. Optimization is key.[12]

Common Problems and Solutions

• Low or No Conversion :

  • Check Inert Atmosphere : Oxygen can irreversibly deactivate the Pd(0) catalyst. Ensure all reagents and solvents are properly degassed and the reaction is maintained under argon or nitrogen.[11]

  • Reagent Quality : Use pure reagents and truly anhydrous solvents. Trace water can hydrolyze the base and poison the catalyst.[11]

  • Re-evaluate Catalyst/Ligand System : The chosen ligand may not be suitable for the specific amine and imidazole substrate combination. Screening different bulky biarylphosphine ligands is a standard optimization step.[4]

• Side Product Formation :

  • Hydrodehalogenation : The bromo-imidazole is reduced to imidazole. This can occur if the reductive elimination step is slow compared to competing pathways like β-hydride elimination. Using bulkier ligands can often suppress this side reaction.[2][11]

  • Homocoupling : Dimerization of the starting materials can sometimes be observed. Adjusting catalyst loading and temperature can help minimize this.[4]

Conclusion

The Buchwald-Hartwig amination is a robust and versatile method for the synthesis of 2-amino-imidazoles from 2-bromo-imidazole precursors. Success with these potentially coordinating substrates hinges on the rational selection of a modern palladium precatalyst paired with a sterically demanding, electron-rich biarylphosphine ligand. By carefully controlling the reaction atmosphere, base, and solvent, researchers can reliably access a broad scope of valuable 2-amino-imidazole building blocks for drug discovery and materials science.

References

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(3), 832–835. [Link]

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. MIT Open Access Articles. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

• Sunesson, Y., Limé, E., Nilsson Lill, S. O., & Meadows, R. E. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 11961–11969. [Link]

• Sunesson, Y., et al. (2014). The Role of the Base in Buchwald-Hartwig Amination. ResearchGate. [Link]

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. Europe PubMed Central. [Link]

• University of Nottingham. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham Blogs. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Wolfe, J. P., & Rossi, M. A. (2010). Synthesis of Substituted 2-Aminoimidazoles via Pd-Catalyzed Alkyne Carboamination Reactions. Application to the Synthesis of Preclathridine Natural Products. Organic Letters, 12(19), 4304–4307. [Link]

• Wolfe, J. P., & Rossi, M. A. (2010). Synthesis of Substituted 2-Aminoimidazoles via Pd-Catalyzed Alkyne Carboamination Reactions. Application to the Synthesis of Preclathridine Natural Products. National Institutes of Health. [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?[Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

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Application Note: Synthesis and Evaluation of Novel Cytotoxic Platinum(II) Complexes Incorporating 2-Bromo-1-methyl-1H-imidazole

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and cytotoxic evaluation of a novel platinum(II) complex utilizing 2-Bromo-1-methyl-1H-imidazole as a key ligand. Platinum-based chemotherapeutics remain a cornerstone of cancer treatment, and the strategic modification of ligands offers a promising avenue to enhance efficacy, overcome resistance, and modulate toxicity profiles.[1][2] This guide details a reproducible, multi-step synthetic protocol, outlines rigorous analytical methods for structural confirmation, and provides a standardized cell-based assay for determining cytotoxic potential. The protocols are designed for researchers in medicinal chemistry and drug development, offering both step-by-step instructions and the underlying scientific rationale for experimental choices.

Introduction: The Rationale for Imidazole-Based Platinum Complexes

Since the advent of cisplatin, the clinical impact of platinum-based anticancer drugs has been profound, particularly in the treatment of testicular, ovarian, and lung cancers.[1] The primary mechanism of action for these agents involves the formation of covalent adducts with nuclear DNA, which induces structural distortions, inhibits DNA replication and transcription, and ultimately triggers apoptosis in rapidly dividing cancer cells.[3][4][5][6]

Despite their success, the efficacy of established platinum drugs like cisplatin and carboplatin is often limited by severe side effects and the development of intrinsic or acquired drug resistance.[2] A major strategy to address these challenges involves modifying the non-leaving "spectator" ligands to alter the complex's steric and electronic properties.[1] N-heterocyclic ligands, such as derivatives of imidazole, are of particular interest. They can modulate the lipophilicity of the complex, influencing cellular uptake, and alter the kinetics of DNA binding.[7][8]

The use of 2-Bromo-1-methyl-1H-imidazole as a ligand is hypothesized to confer unique properties. The bromo-substituent provides a site for potential secondary interactions or further functionalization, while the methylated imidazole core can enhance stability and influence the electronic environment of the platinum center. This application note provides the foundational methodology to synthesize and test a representative complex, cis-[PtCl₂(NH₃)(2-bromo-1-methyl-1H-imidazole)], as a candidate for a new generation of platinum-based therapeutics.

Synthesis of cis-[PtCl₂(NH₃)(2-bromo-1-methyl-1H-imidazole)]

This synthesis is a multi-step process that begins with the preparation of a key platinum precursor, potassium trichloro(ammonia)platinate(II) (K[PtCl₃(NH₃)]), followed by the ligand substitution reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Potassium tetrachloroplatinate(II) (K₂PtCl₄)	≥99.9% trace metals basis	Sigma-Aldrich
Ammonium hydroxide (NH₄OH)	28-30% solution	Fisher Scientific	Use in a fume hood.
2-Bromo-1-methyl-1H-imidazole	≥97%	Combi-Blocks
Hydrochloric acid (HCl)	Concentrated, 37%	VWR	Use with caution.
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Acros Organics
Diethyl ether	Anhydrous	J.T. Baker
Deionized water	18.2 MΩ·cm	Millipore
Argon (Ar) gas	High purity	Airgas	For inert atmosphere.

Workflow for Synthesis and Purification

The overall process involves the synthesis of an intermediate followed by the final ligand substitution and purification.

Caption: Workflow for the synthesis of the target platinum complex.

Step-by-Step Protocol

Part A: Synthesis of Potassium trichloro(ammonia)platinate(II) (K[PtCl₃(NH₃)])

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.0 g (2.41 mmol) of K₂PtCl₄ in 20 mL of deionized water. The solution will be a deep red/orange.

• Ammoniation: Add 0.27 mL (2.41 mmol, 1 eq) of a 9.0 M aqueous NH₄OH solution dropwise while stirring.

  • Causality Note: Precise stoichiometry is crucial here. An excess of ammonia can lead to the formation of undesired di- and tri-ammine species, complicating purification.

• Reaction: Heat the mixture in a water bath at 60°C for 30 minutes. The color of the solution will lighten.

• Isolation: Cool the flask to room temperature, then place it in an ice bath for 1 hour to maximize precipitation of the product.

• Filtration: Collect the resulting yellow crystalline solid by vacuum filtration. Wash the solid with a small amount of ice-cold water, followed by diethyl ether.

• Drying: Dry the product, K[PtCl₃(NH₃)], under vacuum. The expected yield is approximately 70-75%.

Part B: Synthesis of cis-[PtCl₂(NH₃)(2-bromo-1-methyl-1H-imidazole)]

• Precursor Solution: In a 50 mL Schlenk flask under an argon atmosphere, dissolve 0.5 g (1.42 mmol) of the K[PtCl₃(NH₃)] precursor in 10 mL of deionized water.

• Ligand Solution: In a separate vial, dissolve 0.25 g (1.42 mmol, 1 eq) of 2-Bromo-1-methyl-1H-imidazole in 5 mL of DMF.

  • Causality Note: The reaction is performed under an inert atmosphere to prevent potential side reactions. DMF is used to ensure complete dissolution of the organic ligand before its addition to the aqueous platinum solution.

• Reaction: Add the ligand solution dropwise to the stirring precursor solution at room temperature. A yellow precipitate should begin to form.

• Incubation: Seal the flask and allow the reaction to stir at room temperature for 24 hours in the dark to prevent any light-induced decomposition.

• Isolation: Collect the pale-yellow precipitate by vacuum filtration.

• Purification: Wash the solid thoroughly with deionized water (3 x 10 mL) to remove any unreacted starting materials and salts, followed by a wash with cold diethyl ether (2 x 5 mL) to remove organic impurities.

• Drying: Dry the final product under high vacuum for at least 12 hours. The expected yield is typically in the range of 60-70%.

Characterization of the Synthesized Complex

Confirmation of the structure and purity of the synthesized complex is essential. A combination of spectroscopic and analytical techniques should be employed.

Technique	Purpose	Expected Results
¹H NMR	Confirm ligand coordination and structure	Shifts in the imidazole proton signals upon coordination to platinum. Presence of broad amine (NH₃) protons. Integration should match the proposed structure.
¹⁹⁵Pt NMR	Confirm platinum coordination environment	A single resonance in the characteristic region for Pt(II) complexes with a N₂Cl₂ coordination sphere.[9][10]
FT-IR Spectroscopy	Identify functional groups	Presence of Pt-N and Pt-Cl stretching vibrations in the far-IR region. N-H stretching from the ammine ligand.
Mass Spectrometry (ESI-MS)	Determine molecular weight	A peak corresponding to the molecular ion [M+H]⁺ or [M+Na]⁺, confirming the mass of the complex. The isotopic pattern should match that predicted for a platinum- and bromine-containing compound.
Elemental Analysis (C, H, N)	Determine empirical formula and purity	The experimental percentages of C, H, and N should be within ±0.4% of the calculated theoretical values for C₄H₇BrCl₂N₃Pt.

• Expert Insight: When analyzing the NMR spectra, pay close attention to the coupling constants. ¹⁹⁵Pt is a spin I=1/2 nucleus (33.8% natural abundance) and will couple to adjacent protons (e.g., on the imidazole ring), providing definitive evidence of coordination.[9][10]

Protocol for In Vitro Cytotoxicity Evaluation

The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.[11][12] It is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by mitochondrial dehydrogenases in living cells.[13]

Materials

• Human cancer cell line (e.g., A2780 ovarian carcinoma, sensitive to cisplatin)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader (570 nm wavelength)

Experimental Workflow for MTT Assay

Caption: Workflow for determining cell viability via the MTT assay.

Step-by-Step Protocol

• Cell Seeding: Harvest logarithmically growing cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Drug Preparation: Prepare a 1 mM stock solution of the synthesized platinum complex in DMSO. Create a series of dilutions in complete medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Include a vehicle control (DMSO only) and a positive control (e.g., cisplatin).

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various drug concentrations (in triplicate). Incubate the plate for another 48 or 72 hours.

• MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells will convert the MTT to purple formazan crystals.

  • Trustworthiness Note: The incubation time with MTT is critical. Insufficient time leads to a weak signal, while excessive time can lead to artifacts. 4 hours is a well-established standard.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the viability percentage against the logarithm of the drug concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of the drug that inhibits 50% of cell growth).[14]

Expected Data and Interpretation

The output of the cytotoxicity assay will be a set of IC₅₀ values. A lower IC₅₀ value indicates higher cytotoxic potency.

Compound	Cell Line	Incubation Time	IC₅₀ (µM) [Example Data]
cis-[PtCl₂(NH₃)(2-bromo-1-methyl-1H-imidazole)]	A2780	72 h	9.5 ± 1.2
Cisplatin (Reference)	A2780	72 h	14.9 ± 0.9[15]
Vehicle Control (DMSO)	A2780	72 h	> 100

• Interpretation: In this hypothetical example, the novel complex demonstrates a lower IC₅₀ value than the reference drug, cisplatin, suggesting superior cytotoxic activity against the A2780 ovarian cancer cell line under these assay conditions. This would warrant further investigation into its mechanism of action and testing in cisplatin-resistant cell lines.

Conclusion

This application note provides a robust and detailed framework for the synthesis and preclinical evaluation of novel platinum(II) complexes featuring 2-Bromo-1-methyl-1H-imidazole. By following these protocols, researchers can reliably produce and characterize these compounds and obtain reproducible data on their cytotoxic potential. The insights gained from such studies are critical for the rational design of next-generation metal-based anticancer agents with improved therapeutic profiles.

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Application Notes & Protocols: C-N Cross-Coupling Reactions Involving 2-Bromo-1-methyl-1H-imidazole

Introduction

The 1-methyl-1H-imidazol-2-amine scaffold is a privileged structural motif in modern medicinal chemistry and drug development. Its derivatives are integral components of numerous biologically active molecules, valued for their ability to act as hydrogen bond donors and acceptors, and to participate in various biological interactions.[1][2] The efficient synthesis of these compounds is therefore of paramount importance. C-N cross-coupling reactions have emerged as one of the most powerful and versatile methods for forging the critical carbon-nitrogen bond between the imidazole core and a diverse range of amine-containing fragments.[3][4][5]

Five-membered nitrogen-containing heterocycles, such as imidazoles, can present unique challenges in cross-coupling reactions. Their inherent ability to coordinate with and potentially inhibit or deactivate the transition metal catalyst necessitates carefully designed protocols.[1][2][6] This guide provides a detailed examination of two primary catalytic systems—palladium and copper—for the successful C-N cross-coupling of 2-bromo-1-methyl-1H-imidazole. We will explore the mechanistic underpinnings of these transformations, offer field-tested experimental protocols, and discuss critical parameters for achieving high efficiency and reproducibility.

Part 1: Mechanistic Overview of Key C-N Cross-Coupling Reactions

A foundational understanding of the catalytic cycles is crucial for troubleshooting and optimizing C-N coupling reactions. The two most prominent methodologies, the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation, operate via distinct mechanisms.

The Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for C-N bond formation.[7][8][9] The reaction typically involves a palladium(0) catalyst, a phosphine ligand, and a base. The catalytic cycle is generally understood to proceed through three key steps:

• Oxidative Addition: The active Pd(0) species inserts into the carbon-bromine bond of 2-bromo-1-methyl-1H-imidazole to form a Pd(II) complex.

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium amido complex.

• Reductive Elimination: The C-N bond is formed as the desired 2-aminoimidazole product is eliminated from the palladium center, regenerating the active Pd(0) catalyst.[7][10]

The choice of ligand is critical, especially for challenging heterocyclic substrates. Bulky, electron-rich biarylphosphine ligands have been shown to facilitate the reductive elimination step and prevent catalyst deactivation.[1][2]

Caption: Fig 1. Catalytic Cycle for Buchwald-Hartwig Amination

The Copper-Catalyzed Ullmann Condensation

The Ullmann reaction is the classical method for copper-catalyzed C-N bond formation.[11][12][13] While traditional conditions were often harsh, modern protocols employ ligands to facilitate the reaction under milder conditions. The mechanism, while still debated in some aspects, is generally thought to involve:

• Formation of Copper(I) Amide: The amine reacts with a copper(I) salt in the presence of a base to form a copper(I) amide species.

• Oxidative Addition/Coordination: The aryl halide coordinates to the copper center, followed by an oxidative addition step to form a Cu(III) intermediate.

• Reductive Elimination: The C-N bond is formed via reductive elimination, yielding the product and regenerating a Cu(I) species.[12]

Ligands such as diamines, amino acids, or phenanthrolines are often essential to stabilize the copper intermediates and improve reaction efficiency.[13][14][15]

Caption: Fig 2. Catalytic Cycle for Ullmann Condensation

Part 2: Palladium-Catalyzed Protocol for Amination of 2-Bromo-1-methyl-1H-imidazole

Rationale and Application Insights

This protocol utilizes a palladium precatalyst system with a bulky biarylphosphine ligand, specifically tBuBrettPhos. This combination has proven highly effective for the amination of electron-rich and potentially inhibitory N-heterocyclic halides like bromoimidazoles.[1][2][16] The bulky ligand facilitates the crucial reductive elimination step and helps prevent the formation of off-cycle catalyst-bridged dimers. The use of a strong, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LHMDS) is critical for efficiently deprotonating the amine without competing in the coupling reaction. This method is broadly applicable to a range of primary and secondary amines, including anilines, alkylamines, and heteroarylamines.[2]

Experimental Workflow: Palladium-Catalyzed Amination

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Functionalization of the imidazole C2 position via brominated intermediates.

Application Notes & Protocols

Topic: Strategic C2-Functionalization of Imidazoles via 2-Bromo intermediates Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imidazole C2 Position as a Cornerstone for Molecular Innovation

The imidazole scaffold is a cornerstone of medicinal chemistry and materials science, present in numerous natural products, pharmaceuticals, and functional materials. Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged structure in drug design. While functionalization of the imidazole ring is a well-trodden path, direct and selective modification of the C2 position has historically presented a significant challenge due to the electronic nature of the ring.[1] The C2 proton is the most acidic, yet the position is often less susceptible to classical electrophilic substitution compared to the C4 and C5 positions.[2]

This guide provides a comprehensive overview and detailed protocols for a robust and versatile two-step strategy for achieving C2 functionalization: 1) selective bromination of the C2 position on an N-substituted imidazole, and 2) subsequent palladium-catalyzed cross-coupling reactions. This approach transforms the relatively inert C2-H bond into a highly versatile C2-Br handle, opening the door to a vast array of carbon-carbon and carbon-heteroatom bond formations. We will delve into the mechanistic rationale behind these methods, provide field-tested protocols, and offer insights to empower researchers to confidently apply these techniques in their own synthetic endeavors.

Part 1: The Gateway Reaction: Selective Bromination of the Imidazole C2 Position

The successful functionalization via a bromo-intermediate hinges on the ability to selectively install a bromine atom at the C2 position. For N-H imidazoles, electrophilic bromination typically occurs at the more electron-rich C4 and C5 positions. However, substitution at the N1 position is a critical prerequisite for directing electrophiles to C2. This modification prevents N-cyanation when using reagents like BrCN and electronically favors substitution at the C2 position.[3][4]

Causality Behind Reagent Selection

The choice of brominating agent is dictated by the substrate's reactivity, desired selectivity, and reaction conditions. Several reagents have proven effective, each with distinct advantages.

• N-Bromosuccinimide (NBS): A widely used reagent for electrophilic and radical brominations.[5] For electron-rich aromatic systems like N-substituted imidazoles, it acts as a source of an electrophilic bromine atom (Br+).[6] It is generally considered milder than elemental bromine, reducing the risk of over-bromination.

• Carbon Tetrabromide (CBr₄): This reagent, in combination with a strong base like sodium tert-butoxide, provides an alternative route. This method is particularly effective for generating 2-bromo-1-methylimidazole from 1-methylimidazole.[7][8]

• Cyanogen Bromide (BrCN): Studies have shown that for imidazoles bearing an N-alkyl substituent, BrCN reacts to selectively give the 2-bromo products, whereas N-H imidazoles yield N-cyano derivatives.[3][4][9] This highlights the essential role of the N1-substituent in directing the regiochemical outcome.

Comparative Analysis of C2-Bromination Methods

Reagent	Typical Substrate	Conditions	Selectivity	Advantages	Disadvantages
NBS	N-alkyl imidazoles	Acid catalysis or reflux in CCl₄ with radical initiator[5][6]	Good to Excellent	Milder conditions, readily available	May require initiator for less reactive substrates
CBr₄ / Base	N-methylimidazole	NaOtBu, DMF, room temp[7]	Excellent	High yield, simple procedure	Requires strong base, potential functional group incompatibility
BrCN	N-alkyl imidazoles	Acetonitrile solution[3][4]	Excellent	High selectivity for N-alkylated imidazoles	Toxic reagent, N-H imidazoles give N-cyanation
Br₂	N-alkyl imidazoles	Aqueous media	Variable	Inexpensive	Can lead to di- or tri-bromination if not controlled[2][3]

Experimental Protocol 1: Synthesis of 2-Bromo-1-methyl-1H-imidazole

This protocol details the C2-bromination of 1-methylimidazole using carbon tetrabromide, adapted from established literature procedures.[7][8]

Workflow Overview

Caption: Workflow for the synthesis of 2-bromo-1-methylimidazole.

Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
1-Methylimidazole	C₄H₆N₂	82.10	82.1 mg	1.0
Carbon Tetrabromide	CBr₄	331.63	364.8 mg	1.1
Sodium tert-butoxide	C₄H₉NaO	96.10	384.4 mg	4.0
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	5 mL	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	As needed	-
Water (deionized)	H₂O	18.02	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-

Step-by-Step Procedure

• Reaction Setup: To a 10 mL round-bottom flask equipped with a magnetic stir bar, add 1-methylimidazole (1.0 mmol, 82.1 mg) and carbon tetrabromide (1.1 mmol, 364.8 mg).

• Solvent and Base Addition: Add 5 mL of N,N-dimethylformamide (DMF) to the flask, followed by the portion-wise addition of sodium tert-butoxide (4.0 mmol, 384.4 mg).

• Reaction: Stir the resulting mixture vigorously at room temperature for 3 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of petroleum ether and ethyl acetate (10:1 v/v) as the eluent. The starting material should be consumed.

• Workup: Upon completion, pour the reaction mixture into a separatory funnel containing 20 mL of water.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[7]

• Purification: Purify the crude residue by silica gel column chromatography, eluting with a petroleum ether/ethyl acetate (10:1 v/v) mixture to afford the pure 2-bromo-1-methyl-1H-imidazole.[7]

Part 2: Unlocking Molecular Diversity via Palladium-Catalyzed Cross-Coupling

The 2-bromoimidazole intermediate is a versatile building block for palladium-catalyzed cross-coupling reactions, enabling the formation of C-C and C-N bonds with high efficiency and functional group tolerance.[10][11] These reactions, recognized with the 2010 Nobel Prize in Chemistry, have become indispensable tools in modern organic synthesis.[10]

A. Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a premier method for coupling aryl halides with organoboron compounds.[12] Its advantages include mild reaction conditions, commercial availability of a vast library of boronic acids, and the generation of non-toxic inorganic byproducts.[13][14]

Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol 2: Suzuki Coupling of 2-Bromo-1-methylimidazole

This protocol provides a general method for the Suzuki-Miyaura coupling of 2-bromo-1-methylimidazole with an arylboronic acid.

Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
2-Bromo-1-methylimidazole	C₄H₅BrN₂	161.00	161 mg	1.0
Phenylboronic Acid	C₆H₇BO₂	121.93	146 mg	1.2
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	58 mg	0.05
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	276 mg	2.0
Toluene	C₇H₈	92.14	8 mL	-
Ethanol	C₂H₆O	46.07	2 mL	-

Step-by-Step Procedure

• Inert Atmosphere: To a flame-dried Schlenk flask, add 2-bromo-1-methylimidazole (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol).

• Degassing: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Solvent Addition: Add degassed toluene (8 mL) and ethanol (2 mL) via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir for 12-18 hours, or until TLC analysis indicates consumption of the starting material.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Extraction: Wash the filtrate with water (15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 1-methyl-2-phenyl-1H-imidazole.

B. Sonogashira Coupling: Accessing Arylalkynes

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[15] This reaction is exceptionally valuable for synthesizing conjugated enynes and arylalkynes, which are important structures in materials science and pharmaceuticals.[16] The classic protocol employs a dual-catalyst system of palladium and copper(I).[17]

Key Features:

• Catalyst System: Typically Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄ with a Cu(I) salt (e.g., CuI) co-catalyst.

• Base: An amine base like triethylamine or diisopropylamine is crucial, acting as both the base and often as the solvent.

• Conditions: The reaction is sensitive to oxygen, requiring an inert atmosphere.[17]

C. Buchwald-Hartwig Amination: Constructing C-N Bonds

For the synthesis of aryl amines, the Buchwald-Hartwig amination is a powerful and broadly applicable method.[18][19] It facilitates the coupling of aryl halides with a wide range of primary and secondary amines, amides, and other nitrogen nucleophiles.[19][20]

Causality and Key Parameters:

• Ligand is Key: The success of this reaction is highly dependent on the choice of phosphine ligand. Sterically hindered, electron-rich alkylphosphine ligands (e.g., XPhos, RuPhos, BrettPhos) or ferrocenyl-based ligands are often required to facilitate the crucial reductive elimination step.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine or amine-palladium complex. Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), or potassium phosphate (K₃PO₄) are commonly used.[19]

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Conclusion

The strategy of C2-bromination followed by palladium-catalyzed cross-coupling represents a powerful and highly modular approach for the synthesis of diverse C2-functionalized imidazoles. The 2-bromoimidazole, once formed, serves as a versatile linchpin, readily participating in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, among others. This methodology provides researchers in drug discovery and materials science with a reliable toolkit to rapidly access novel chemical matter, enabling the systematic exploration of structure-activity relationships centered on the critical C2 position of the imidazole core.

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Application Notes & Protocols: A Guide to the Synthesis of 2-Aryl-1-Methyl-Imidazoles via Palladium-Catalyzed Cross-Coupling

Prepared by: Gemini, Senior Application Scientist

Introduction

The 1-methyl-2-arylimidazole scaffold is a privileged structure in modern medicinal chemistry and materials science. Its prevalence in pharmaceuticals, ranging from kinase inhibitors to anti-inflammatory agents, stems from its unique electronic properties and its ability to participate in crucial hydrogen bonding interactions. Consequently, the development of robust, efficient, and scalable synthetic routes to this core is of paramount importance for researchers in drug discovery and development.

Palladium-catalyzed cross-coupling reactions have emerged as the gold standard for constructing the critical C-C bond between the imidazole C2 position and an aryl group.[1][2] These methods offer significant advantages over classical condensation reactions, including milder reaction conditions, superior functional group tolerance, and broader substrate scope. This guide provides an in-depth exploration of the primary palladium-catalyzed strategies, focusing on the Suzuki-Miyaura coupling and direct C-H arylation, complete with detailed protocols and expert insights to ensure successful implementation.

Strategic Overview: Pathways to 2-Aryl-1-Methyl-Imidazoles

Two principal palladium-catalyzed strategies are employed for the synthesis of 2-aryl-1-methyl-imidazoles:

• Suzuki-Miyaura Cross-Coupling: This well-established method involves the reaction of a 2-halo-1-methyl-imidazole (typically bromo- or chloro-) with an arylboronic acid or its ester derivative.[3] It is a highly reliable and versatile approach, benefiting from the commercial availability of a vast array of boronic acids.

• Direct C-H Arylation: A more contemporary and atom-economical approach, direct C-H arylation forges the C-C bond by activating a C-H bond at the C2 position of 1-methylimidazole and coupling it with an aryl halide.[4][5] This strategy avoids the pre-functionalization of the imidazole ring, thus shortening the synthetic sequence.

Mechanistic Insights: The Engine of the Reaction

Understanding the underlying catalytic cycles is crucial for troubleshooting and optimizing these transformations. The choice of palladium precursor, ligand, base, and solvent directly influences the efficiency of each step.

The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle involving Pd(0) and Pd(II) intermediates.[6] The cycle is a cornerstone of modern organic synthesis for its reliability in forming C-C bonds.[7]

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond of the electrophile, forming a Pd(II) complex.

• Transmetalation: The organoboron species, activated by a base, transfers its organic group to the palladium center, displacing the halide.[2]

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the desired product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[8]

The catalytic cycle of the Suzuki-Miyaura cross-coupling.

Application Protocol 1: Synthesis via Suzuki-Miyaura Coupling

This protocol details a general and robust procedure for the coupling of 2-bromo-1-methyl-imidazole with various arylboronic acids. The selection of a suitable palladium catalyst and ligand is critical for success. Catalyst systems like those using Pd₂(dba)₃ with bulky, electron-rich phosphine ligands are often effective for nitrogen-containing heterocycles.[9]

Step-by-Step Experimental Protocol

• Reaction Setup:

  • To an oven-dried Schlenk tube, add 2-bromo-1-methyl-imidazole (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), potassium phosphate (K₃PO₄, 2.0-3.0 eq.), and the palladium catalyst system (e.g., 2 mol% Pd(OAc)₂ and 4 mol% SPhos).

  • Cap the tube with a rubber septum.

• Inert Atmosphere:

  • Evacuate and backfill the Schlenk tube with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[9]

• Solvent Addition:

  • Add a degassed solvent mixture, such as 1,4-dioxane/water (e.g., in a 4:1 ratio), via syringe. The typical concentration is around 0.1 M with respect to the limiting reagent.[3]

• Reaction Execution:

  • Place the sealed tube in a preheated oil bath at 80-110 °C.

  • Stir the reaction mixture vigorously for the required time (typically 4-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with ethyl acetate and water. Separate the organic layer.

  • Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to afford the pure 2-aryl-1-methyl-imidazole.[10]

Data Summary: Suzuki-Miyaura Coupling Conditions

Entry	Arylboronic Acid	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100	92
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (3)	K₂CO₃	Toluene/H₂O	110	88
3	3-Cyanophenylboronic acid	Pd(PPh₃)₄ (5)	-	Cs₂CO₃	DME/H₂O	85	75
4	2-Methylphenylboronic acid	Pd(dppf)Cl₂ (3)	-	KF	THF/H₂O	80	85

Yields are representative and may vary based on specific substrate and reaction scale.

Application Protocol 2: Synthesis via Direct C-H Arylation

Direct C-H arylation offers a more streamlined approach by avoiding the synthesis of a halogenated imidazole precursor. This method typically requires a well-defined N-heterocyclic carbene (NHC)-palladium complex, which has shown high efficacy for the C-H activation of azoles.[4]

Step-by-Step Experimental Protocol

• Reaction Setup:

  • In a microwave vial or sealed tube, combine 1-methylimidazole (1.0 eq.), the aryl chloride or bromide (1.2 eq.), a base such as potassium acetate (KOAc) or potassium carbonate (K₂CO₃) (2.0 eq.), and the palladium catalyst (e.g., 1-3 mol% [PEPPSI-IPr] or a similar NHC-Pd complex).[4]

• Solvent and Additive:

  • Add a polar aprotic solvent like N,N-dimethylacetamide (DMAc) or dimethylformamide (DMF). In some cases, an additive like pivalic acid can facilitate the C-H activation step, although modern catalysts may not require it.

• Inert Atmosphere:

  • Seal the vial and purge with argon or nitrogen.

• Reaction Execution:

  • Heat the mixture to 120-150 °C. Microwave irradiation can often significantly reduce reaction times (e.g., 30 minutes to 2 hours).[11]

  • Monitor the reaction for consumption of the starting material.

• Work-up and Purification:

  • After cooling, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate.

  • Purify the product using silica gel chromatography.

Data Summary: Direct C-H Arylation Conditions

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	4-Chlorotoluene	PEPPSI-IPr (2)	K₂CO₃	DMAc	140	85
2	1-Bromo-4-fluorobenzene	NHC-Pd(II)-Im (3)[4]	KOAc	DMF	130	91
3	3-Chloroanisole	Pd(OAc)₂/IMes·HCl (2/4)	K₃PO₄	Dioxane	120	78
4	2-Bromopyridine	PEPPSI-IPr (3)	Cs₂CO₃	NMP	150	70

Yields are representative and may vary based on specific substrate and reaction scale.

Workflow & Key Decision Points

The choice between Suzuki-Miyaura coupling and direct C-H arylation depends on substrate availability, desired scale, and atom economy considerations.

Decision workflow for selecting a synthetic method.

Expert Insights & Troubleshooting

• Catalyst Pre-activation: Imidazoles can act as ligands and inhibit the formation of the active Pd(0) species.[12][13] If reactions are sluggish, particularly in C-N couplings but also relevant here, pre-heating the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand in the solvent for a few minutes before adding the imidazole substrate can drastically improve reaction efficacy.[10]

• Ligand Choice: For Suzuki couplings, bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are generally superior to simpler ligands like PPh₃, especially for less reactive aryl chlorides.[14] For direct C-H arylation, NHC-based catalysts are often essential.[4]

• Base Sensitivity: The choice of base is critical. Strong bases like K₃PO₄ or Cs₂CO₃ are effective in Suzuki couplings, while weaker bases like KOAc are often employed in C-H activation to avoid side reactions.[3][15] Substrates with base-sensitive functional groups may require careful screening of bases.

• Protodeboronation: In Suzuki couplings, a common side reaction is the cleavage of the C-B bond of the boronic acid by water or other protic sources. Using anhydrous solvents, a slight excess of the boronic acid, and reasonably short reaction times can mitigate this issue.[8]

References

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• Patent EP0307093A2. (1988). Synthesis of 2-(4-hydroxyphenyl)-1-methyl-4-(trifluoromethyl)-1H-imidazole.

• Ciriminna, R., et al. (2018). Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. Catalysts, 8(11), 516. [Link]

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• Bellina, F., et al. (2008). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. European Journal of Organic Chemistry, 2008(12), 2101-2109. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

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• Semantic Scholar. (n.d.). Ligand‐assisted Palladium Catalyzed C5 Arylation Reaction of Imidazoles with Aryl Chlorides. [Link]

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• Organic Syntheses. (2004). 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. 81, 203. [Link]

• PubMed. (2012). Completely N1-selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ResearchGate. (n.d.). The Suzuki cross-coupling reaction of 4H-imidazole N-oxide 1 with.... [Link]

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• Organic Process Research & Development. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. [Link]

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• Patent EP0030230A1. (1980). Synthesis of 1-[2-amino-3-[(4-methoxyphenyl)methoxy]propyl]-1H-imidazole.

• ChemCatChem. (2025). Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions. [Link]

• Royal Society of Chemistry. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Angewandte Chemie. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

• The Journal of Organic Chemistry. (2014). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex-Catalyzed Direct C–H Bond Arylation of (Benz)imidazoles with Aryl Chlorides. [Link]

• ResearchGate. (n.d.). Palladium catalysed reaction of 1,2-dimethylimidazole with ortho-substituted aryl bromides. [Link]

• PubMed Central. (2015). C–H arylation and alkenylation of imidazoles by nickel catalysis. [Link]

• DergiPark. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. [Link]

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• Semantic Scholar. (2017). N-Heterocyclic carbene-Pd(II)-1-methylimidazole complex catalyzed CH bond arylation of (benzo)thiophenes with aryl chlorides. [Link]

• ChemRxiv. (2019). C-H arylation enables synthesis of imidazole-4-carboxamide (ICA) based fairy chemicals with plant growth promoting activity. [Link]

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Application of 2-bromo-1-methyl-imidazole in the Development of Antifungal Agents: A Technical Guide

Introduction: The Imperative for Novel Antifungal Agents

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global health. The imidazole scaffold has long been a cornerstone in the development of antifungal therapeutics, primarily due to its ability to effectively inhibit fungal cytochrome P450 enzymes, a critical component in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1] This document provides a comprehensive guide for researchers and drug development professionals on the strategic application of 2-bromo-1-methyl-imidazole as a versatile starting material for the synthesis and evaluation of novel imidazole-based antifungal agents.

The rationale for utilizing 2-bromo-1-methyl-imidazole lies in its inherent reactivity and suitability for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This allows for the systematic introduction of a diverse range of aryl and heteroaryl moieties at the 2-position of the imidazole ring, enabling a thorough exploration of the structure-activity relationship (SAR) and the optimization of antifungal potency.

The Antifungal Mechanism of Imidazole Derivatives: Targeting Ergosterol Biosynthesis

Imidazole-based antifungal agents exert their effect by disrupting the integrity of the fungal cell membrane.[1][2] Their primary molecular target is the enzyme lanosterol 14α-demethylase (CYP51), a key player in the ergosterol biosynthesis pathway.[2][3][4][5] By binding to the heme iron atom in the active site of CYP51, imidazole derivatives inhibit the conversion of lanosterol to ergosterol.[2][4] This inhibition leads to the accumulation of toxic sterol precursors and a depletion of ergosterol, ultimately compromising the fungal cell membrane's structure and function, leading to growth arrest and cell death.[1][2][3][4]

Caption: Mechanism of action of imidazole antifungals.

Synthetic Strategy: Suzuki-Miyaura Cross-Coupling of 2-bromo-1-methyl-imidazole

The Suzuki-Miyaura cross-coupling reaction is a highly efficient and versatile method for the formation of carbon-carbon bonds, making it an ideal choice for the derivatization of 2-bromo-1-methyl-imidazole.[6][7] This palladium-catalyzed reaction couples the bromo-imidazole with a variety of boronic acids or their esters, allowing for the introduction of diverse substituents.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general framework for the Suzuki-Miyaura coupling of 2-bromo-1-methyl-imidazole. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific boronic acids.

Materials:

• 2-bromo-1-methyl-imidazole

• Aryl or heteroaryl boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, DME, toluene)

• Water (for aqueous base solutions)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies (silica gel for column chromatography)

Procedure:

• Reaction Setup: In a dry reaction flask, combine 2-bromo-1-methyl-imidazole (1.0 equivalent), the desired arylboronic acid (1.1-1.5 equivalents), and the base (2.0-3.0 equivalents).

• Catalyst Addition: Add the palladium catalyst (0.01-0.05 equivalents) to the reaction mixture.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous solvent. If using an aqueous base, a biphasic system (e.g., 4:1 to 10:1 organic solvent to water) is typically employed.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir for 2-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 2-substituted-1-methyl-imidazole derivative.

Caption: Synthetic workflow for imidazole derivatives.

In Vitro Antifungal Susceptibility Testing

The evaluation of the antifungal activity of the newly synthesized compounds is a critical step in the drug development process. The broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI), is a widely accepted and reproducible technique for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[8][9]

Protocol: Broth Microdilution Assay (Based on CLSI Guidelines)

Materials:

• Synthesized imidazole derivatives

• Fungal strains (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus)

• RPMI-1640 medium

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Inoculum Preparation: Prepare a standardized fungal inoculum according to CLSI guidelines.

• Compound Preparation: Prepare a stock solution of each synthesized imidazole derivative in a suitable solvent (e.g., DMSO). The final solvent concentration in the test wells should not inhibit fungal growth (typically ≤1%).

• Serial Dilutions: Perform two-fold serial dilutions of the stock solutions in RPMI-1640 medium in the 96-well plates to create a range of test concentrations.

• Inoculation: Add the standardized fungal inoculum to each well containing the serially diluted compounds. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific fungal species being tested.

• MIC Determination: The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible fungal growth compared to the growth control. This can be determined visually or by using a spectrophotometer to measure optical density.

Data Presentation and Structure-Activity Relationship (SAR) Analysis

The results of the antifungal susceptibility testing should be systematically tabulated to facilitate comparison and SAR analysis. The goal is to identify the structural features that contribute to potent antifungal activity.

Table 1: Hypothetical Antifungal Activity of 2-Aryl-1-methyl-imidazole Derivatives

Compound ID	Aryl Substituent (R)	MIC (µg/mL) vs. C. albicans	MIC (µg/mL) vs. C. neoformans	MIC (µg/mL) vs. A. fumigatus
Ref-1	Fluconazole	1.0	4.0	>64
IM-1	Phenyl	32	64	>64
IM-2	4-Chlorophenyl	8	16	32
IM-3	2,4-Dichlorophenyl	4	8	16
IM-4	4-Nitrophenyl	16	32	>64
IM-5	4-Methoxyphenyl	64	>64	>64
IM-6	2-Naphthyl	8	16	16

Analysis of Hypothetical Data:

The hypothetical data in Table 1 illustrates a typical SAR study. The introduction of electron-withdrawing groups, such as chloro and nitro substituents, on the phenyl ring appears to enhance antifungal activity. For instance, the dichlorophenyl derivative (IM-3) shows the most potent activity. Conversely, an electron-donating group like methoxy (IM-5) leads to a significant decrease in activity. The larger aromatic system of the naphthyl group (IM-6) also seems to be favorable for antifungal efficacy. This systematic approach allows for the rational design of next-generation compounds with improved antifungal profiles.

Future Directions and Conclusion

2-bromo-1-methyl-imidazole serves as an excellent and readily accessible starting material for the development of novel antifungal agents. The synthetic versatility offered by the Suzuki-Miyaura cross-coupling reaction, combined with standardized in vitro screening protocols, provides a robust platform for the discovery of new imidazole-based therapeutics. Future research should focus on expanding the library of derivatives to include a wider range of heterocyclic and substituted aryl moieties. Furthermore, promising lead compounds should be advanced to in vivo efficacy studies and toxicological profiling to assess their potential as clinical candidates. The methodologies and insights provided in this guide offer a solid foundation for researchers to contribute to the critical endeavor of combating fungal infections.

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• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. fda.gov [fda.gov]

Technical Notes & Optimization

How to prevent dehalogenation in Suzuki coupling of 2-bromo-imidazoles.

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the Suzuki-Miyaura coupling of 2-bromo-imidazoles, specifically the persistent and yield-reducing side reaction of dehalogenation. Here, we provide in-depth, field-proven insights in a question-and-answer format to help you troubleshoot and optimize your reaction conditions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant amount of my dehalogenated imidazole byproduct. What is the fundamental cause, and what are the first parameters I should investigate?

A1: The formation of a dehalogenated (or hydrodehalogenated) byproduct is a classic sign that a competing reductive pathway is outcompeting your desired C-C bond formation.[1] In the Suzuki-Miyaura reaction, the catalytic cycle is predicated on the sequential steps of oxidative addition, transmetalation, and reductive elimination. Dehalogenation occurs when the palladium complex, after oxidative addition to your 2-bromo-imidazole, encounters a hydride source before it can transmetalate with the boronic acid.[2] This forms a palladium-hydride intermediate, which then reductively eliminates to give the dehalogenated imidazole and regenerates the Pd(0) catalyst, effectively short-circuiting the productive cycle.

The primary factors that govern the rates of these competing pathways, and thus should be your first targets for optimization, are:

• Catalyst System (Ligand Choice): The ligand is paramount in mediating the stability of the palladium center and the rate of reductive elimination.[3]

• Base Selection: The base is not just an activator for the boronic acid; its strength and nature can dramatically influence hydride formation.[3][4]

• Reaction Temperature: Higher temperatures can accelerate not only the desired coupling but also catalyst decomposition and undesired side reactions.[5][6]

The diagram below illustrates the desired catalytic cycle versus the competing dehalogenation pathway.

Caption: A step-by-step troubleshooting decision tree for dehalogenation.

Protocol 1: General Optimized Suzuki Coupling of 2-Bromo-N-Boc-imidazole

This protocol incorporates best practices to minimize dehalogenation.

• Reagent Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add the 2-bromo-N-Boc-imidazole (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and finely ground K₃PO₄ (2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%).

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure the removal of oxygen.

• Solvent Addition: Add degassed solvent. A mixture of 1,4-dioxane and water (e.g., 5:1 ratio) is a common and effective choice. [7][8]5. Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS every 1-2 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: N-Boc Protection of 2-Bromo-imidazole

• Dissolution: In a round-bottom flask, dissolve 2-bromo-imidazole (1.0 equiv.) in a suitable anhydrous solvent like tetrahydrofuran (THF) or dichloromethane (DCM).

• Base and Reagent Addition: Add triethylamine (Et₃N, 1.5 equiv.) and 4-dimethylaminopyridine (DMAP, 0.1 equiv.). Cool the mixture to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv.) in the same solvent dropwise.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-12 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated aqueous sodium bicarbonate (NaHCO₃) and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can often be used directly or purified by column chromatography if necessary.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Jedinák, L., Tomanová, P., & Dračínský, M. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. [Link]

• ACS Publications. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. [Link]

• ACS Publications. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Shaikh, S. A. L. (2014). Which conditions are favorable for the efficient Suzuki coupling? ResearchGate. [Link]

• Royal Society of Chemistry. (2015). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications. [Link]

• Cbm. (2015). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Institutes of Health (NIH). [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

• ACS Publications. (1998). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Kassel, D. B., et al. (2015). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. National Institutes of Health (NIH). [Link]

• Jones, K., et al. (2017). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. [Link]

• ResearchGate. (2011). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health (NIH). [Link]

• Lee, J. C. H., McDonald, R., & Stradiotto, M. (2012). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. National Institutes of Health (NIH). [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health (NIH). [Link]

• ResearchGate. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

• Reddit. (2019). significant dehalogenation in stille coupling. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? [Link]

• National Institutes of Health (NIH). (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]

• Handy, S. T., & Zhang, Y. (2006). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. National Institutes of Health (NIH). [Link]

• ResearchGate. (2014). Table 2 : The effect of various bases on the Suzuki coupling reaction a. [Link]

• Reddit. (2016). Why is the Suzuki-Miyaura coupling reaction steric sensitive? [Link]

• ResearchGate. (2012). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. [Link]

• ResearchGate. (2014). The effect of various temperatures on the Suzuki coupling reaction a. [Link]

• ACS Publications. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2006). Sulfur-Ligand/Pd-Catalyzed Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids Under Aerobic Conditions. [Link]

• ResearchGate. (2003). Temperature effect on coupling reaction. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

• ResearchGate. (2020). Temperature effect on the model SM cross-coupling reaction using ligand... [Link]

• YouTube. (2011). Masking Boronic Acids for Suzuki Coupling. [Link]

• ResearchGate. (2014). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. [Link]

• ResearchGate. (2010). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Suzuki Coupling with Electron-Rich Heteroaryl Halides

Welcome to the technical support center for Suzuki-Miyara coupling reactions involving electron-rich heteroaryl halides. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with these often-recalcitrant substrates. Here, we move beyond standard protocols to provide in-depth, mechanistically-grounded troubleshooting advice and frequently asked questions (FAQs). Our goal is to empower you to rationalize experimental outcomes and strategically optimize your reaction conditions.

The Challenge: Electron-Rich Heteroaryl Halides

Electron-rich heteroaryl halides (e.g., derivatives of pyrroles, furans, thiophenes, indoles, and some pyridines) pose a significant challenge in Suzuki-Miyaura cross-coupling. The high electron density on the heteroaromatic ring disfavors the rate-limiting oxidative addition step of the catalytic cycle.[1] Furthermore, the Lewis basicity of the heteroatoms can lead to catalyst inhibition or deactivation.[2][3] This guide will address these core issues through a series of targeted questions and troubleshooting scenarios.

Troubleshooting Guide & FAQs

Issue 1: Low to No Conversion of the Starting Material

Q1: My Suzuki coupling with an electron-rich heteroaryl chloride/bromide is failing or giving very low yields. What are the most likely causes and how can I address them?

A1: This is a classic problem stemming from the electronically-disfavored oxidative addition step. Standard palladium catalysts like Pd(PPh₃)₄ often lack the reactivity needed for these substrates.[4][5] To overcome this, a more robust catalytic system is required.

Core Problem: The electron-rich nature of the heteroaryl ring slows down the oxidative addition of the Pd(0) catalyst to the carbon-halogen bond.[6] Additionally, the heteroatom can coordinate to the palladium center, leading to catalyst deactivation.[2][4]

Solutions & Optimization Strategies:

• Catalyst System Selection is Paramount:

  • Ligand Choice: The key is to use bulky, electron-rich ligands that promote the formation of a highly reactive, coordinatively unsaturated Pd(0) species.[6][7][8][9] This enhances the rate of both oxidative addition and the subsequent reductive elimination.[5][8]

    • Buchwald Biaryl Phosphine Ligands: These are the gold standard for challenging couplings. Ligands like SPhos, XPhos, and RuPhos are highly effective for coupling electron-rich heteroaryl chlorides.[8][10][11] Their steric bulk and electron-donating properties are ideal for overcoming the inherent lack of reactivity of the substrate.[8]

    • N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors that form highly stable and active palladium complexes.[8][12] Pre-catalysts like PEPPSI-IPr (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) are particularly effective for a broad range of substrates, including heteroaryl chlorides, and are often air- and moisture-stable, simplifying reaction setup.[8][13][14][15][16]

  • Palladium Pre-catalyst: While Pd(OAc)₂ or Pd₂(dba)₃ can be used to form the active catalyst in situ with the chosen ligand, well-defined pre-catalysts (e.g., XPhos Pd G3, PEPPSI-IPr) often provide more reproducible results and higher activity.[10]

• Base Selection:

  • The choice of base is critical and can be solvent-dependent.[7] For electron-rich heteroaryl halides, stronger bases are often necessary to facilitate the transmetalation step.

  • Potassium Phosphate (K₃PO₄): A versatile and commonly used base, particularly in polar aprotic solvents like dioxane or THF, often with a small amount of water.[10]

  • Potassium Carbonate (K₂CO₃): Another effective base, sometimes used in combination with solvents like DMF.[7]

  • Potassium tert-butoxide (KOtBu): A stronger base that can be effective, especially with less reactive chlorides.[16]

• Solvent System:

  • Anhydrous, degassed solvents are crucial to prevent side reactions like protodeboronation of the boronic acid and oxidation of the Pd(0) catalyst.[4][5]

  • Commonly used solvents include 1,4-dioxane, toluene, and THF, often with a small percentage of water to aid in dissolving the base and facilitating transmetalation.[4]

Experimental Workflow: A Starting Point for Optimization

Caption: Generalized workflow for Suzuki coupling.

Issue 2: Troublesome Side Reactions

Q2: I'm observing significant amounts of homocoupling of my boronic acid and/or protodeboronation. How can I minimize these side reactions?

A2: These are common competitive pathways in Suzuki couplings, especially when the desired cross-coupling is slow.

Core Problem & Causality:

• Homocoupling: The self-coupling of the boronic acid to form a biaryl byproduct is often promoted by the presence of oxygen, which can re-oxidize the Pd(0) catalyst.[4]

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom is typically facilitated by water and certain bases, and is more prevalent with electron-rich or heteroaryl boronic acids.[3][4]

Solutions & Optimization Strategies:

• Rigorous Exclusion of Oxygen:

  • Ensure all solvents are thoroughly degassed prior to use by sparging with an inert gas (argon or nitrogen) for 20-30 minutes.[5]

  • The reaction vessel should be flame-dried under vacuum and backfilled with an inert gas multiple times to remove atmospheric oxygen.[4][5] Maintain a positive pressure of inert gas throughout the reaction.

• Managing Protodeboronation:

  • Choice of Boron Reagent: Boronic esters (e.g., pinacol esters) are often more stable towards protodeboronation than their corresponding boronic acids.

  • Anhydrous Conditions: While a small amount of water can be beneficial, excess water can promote protodeboronation. Using anhydrous solvents and bases can mitigate this issue. Some modern protocols have found success using anhydrous conditions with soluble bases like potassium trimethylsilanolate (TMSOK).[3]

  • Reaction Rate: The most effective way to combat these side reactions is to increase the rate of the desired cross-coupling. By employing a more active catalyst system (as described in Issue 1), you can ensure the boronic acid is consumed in the productive catalytic cycle before it has a chance to decompose.

Table 1: Troubleshooting Common Side Reactions

Side Reaction	Primary Cause(s)	Recommended Actions
Homocoupling	Presence of Oxygen	Thoroughly degas all solvents; maintain a strict inert atmosphere.
Slow cross-coupling	Increase catalyst activity with bulky, electron-rich ligands (e.g., SPhos, PEPPSI-IPr).
Protodeboronation	Excess Water/Protic Solvents	Use anhydrous solvents; consider using boronic esters instead of acids.[3]
Slow cross-coupling	Accelerate the reaction with a more active catalyst system.
Dehalogenation	Hydrogen source present	Ensure rigorous anhydrous and anaerobic conditions.

Issue 3: Catalyst Inhibition by Heteroatoms

Q3: My reaction starts but then stalls, or requires very high catalyst loadings. Could the heteroatom be poisoning the catalyst?

A3: Yes, this is a well-documented challenge, particularly with nitrogen-containing heterocycles like pyridines and imidazoles.[2][3]

Core Problem: The Lewis basic lone pair on the heteroatom can coordinate strongly to the palladium center, leading to the formation of stable, off-cycle complexes that are catalytically inactive.[2][3]

Solutions & Optimization Strategies:

• Ligand Choice is Key: Sterically hindered ligands are crucial. The bulk of ligands like XPhos, SPhos, or IPr creates a crowded environment around the palladium center, which can disfavor the binding of the heteroaryl substrate's nitrogen atom.[2][8]

• Use of Additives: In some cases, additives can mitigate catalyst poisoning. For example, the addition of trimethyl borate has been shown to enhance reaction rates by preventing catalyst poisoning by heteroatomic units.[3]

• Consider Nickel Catalysis: For particularly challenging Lewis-basic substrates, nickel catalysts can be a viable alternative. Nickel-based systems can sometimes tolerate functional groups and substrate classes that are problematic for palladium.[17]

Caption: Catalyst inhibition by heteroatom coordination.

General Recommendations for Optimization

When faced with a challenging Suzuki coupling of an electron-rich heteroaryl halide, a systematic approach to optimization is crucial.

Table 2: Recommended Starting Conditions for Optimization

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or a Pre-catalyst (e.g., XPhos Pd G3)	Provides the active Pd(0) species. Pre-catalysts offer better reproducibility.[10]
Ligand	SPhos, XPhos, or PEPPSI-IPr	Bulky, electron-rich ligands are essential for activating C-Cl/C-Br bonds on electron-rich systems.[8][18]
Base	K₃PO₄ or K₂CO₃	Effective and commonly used bases.[7][10]
Solvent	1,4-Dioxane or Toluene (degassed)	Anhydrous, degassed aprotic solvents minimize side reactions.[4][5]
Temperature	80 - 110 °C	Higher temperatures are often needed to drive the sluggish oxidative addition.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent catalyst oxidation and boronic acid homocoupling.[4][5]

By understanding the underlying mechanistic hurdles and systematically applying the troubleshooting strategies outlined above, you can significantly improve the success rate of Suzuki-Miyaura couplings with even the most challenging electron-rich heteroaryl halides.

References

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6500–6521. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 72(19), 7296–7299. [Link]

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. [Link]

• Lei, P., Meng, G., Ling, Y., An, J., & Szostak, M. (2017). Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides. The Journal of Organic Chemistry, 82(12), 6638–6646. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst for C-C and C-N Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Thomas, S. E., & Denmark, S. E. (2021). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Organic Letters, 23(15), 5873–5878. [Link]

• Organ, M. G., Avola, S., Dubovyk, I., Hadei, N., Kantchev, E. A. B., O'Brien, C. J., & Valente, C. (2006). A User-Friendly, All-Purpose Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Aryl and Vinyl Halides and Triflates. Chemistry – A European Journal, 12(18), 4749–4755. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. The bulky Pd-PEPPSI-embedded conjugated microporous polymer-catalyzed Suzuki–Miyaura cross-coupling of aryl chlorides and arylboronic acids - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Pd(PEPPSI)(IPr) | Umicore [pmc.umicore.com]
• 15. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]
• 16. PEPPSI™ Catalysts Overview [sigmaaldrich.com]
• 17. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03877C [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]

Troubleshooting low yields in the synthesis of 1,2-disubstituted imidazoles.

Welcome to the technical support guide for the synthesis of 1,2-disubstituted imidazoles. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues leading to low yields and to optimize reaction outcomes. The imidazole core is a privileged scaffold in medicinal chemistry, but its synthesis can be challenging. This guide provides in-depth, field-proven insights in a direct question-and-answer format to address specific experimental hurdles.

Frequently Asked Questions & Troubleshooting Guides

Question 1: My reaction yield is extremely low or I'm observing no product formation. Where should I start troubleshooting?

Low or no yield is a common but frustrating issue, often stemming from problems with reagents or fundamental reaction conditions. Before attempting complex optimizations, it's crucial to validate the core components of your synthesis.

Potential Cause A: Reagent Quality and Stability

The integrity of your starting materials is paramount. This is particularly true for aldehydes, which are prone to oxidation, and the ammonia source, which can affect the reaction's pH and nucleophilicity.

• Expert Insight: Aldehydes can readily oxidize to carboxylic acids upon exposure to air. This not only consumes the starting material but the resulting acid can alter the pH of the reaction, inhibiting the condensation steps required for imidazole ring formation.[1] Similarly, α-aminoketones, used in methods like the Marckwald synthesis, can be unstable and are often best used as their hydrochloride salts.[2]

• Troubleshooting Protocol: Reagent Validation

  • Aldehyde Purity Check: Before use, run a quick 1H NMR or TLC of your aldehyde. Look for the characteristic aldehyde proton signal and check for the appearance of broad peaks indicative of carboxylic acid impurities.

  • Aldehyde Purification: If impurities are detected, purify the aldehyde by distillation or by running it through a short plug of silica gel. Store purified aldehydes under an inert atmosphere (Nitrogen or Argon) and at a low temperature.

  • Ammonia Source: For reactions using ammonium acetate or ammonium hydroxide, ensure they are fresh. Ammonium acetate can decompose over time, affecting its efficacy as both an ammonia source and a buffer.[3] For reactions using ammonia gas, ensure a consistent and moisture-free delivery system.

Potential Cause B: Inadequate Reaction Conditions

Harsh reaction conditions, such as excessively high temperatures or prolonged reaction times, can lead to the degradation of both starting materials and the desired imidazole product.[4] Conversely, conditions that are too mild may not provide sufficient energy to overcome the activation barrier for cyclization.

• Expert Insight: Many classical imidazole syntheses require heat, but this can also promote polymerization of starting materials like diaminomaleonitrile or side reactions like oxazole formation.[4][5] Modern approaches often use catalysts or microwave irradiation to achieve higher yields in shorter times and at lower temperatures.[4][6]

• Troubleshooting Protocol: Condition Screening

  • Temperature Screening: Perform small-scale parallel reactions at a range of temperatures (e.g., 80°C, 100°C, 120°C) and monitor by TLC or LC-MS to find the optimal balance between reaction rate and byproduct formation.

  • Solvent Choice: Ensure your solvent is anhydrous. Water can interfere with condensation steps. If your starting materials have poor solubility, consider a different solvent system. A table of common solvents is provided below.

  • Atmosphere Control: Run the reaction under an inert atmosphere (N₂ or Ar) to prevent oxidation of sensitive reagents.

Question 2: My TLC shows multiple spots, indicating significant side product formation. What are the likely culprits?

The formation of multiple products points to competing reaction pathways. For 1,2-disubstituted imidazoles, a primary cause is often the lack of regiochemical control during the N-alkylation step.

Potential Cause: Lack of Regioselectivity in N-Alkylation

When synthesizing a 1,2-disubstituted imidazole by alkylating a 2-substituted imidazole, the alkylating agent can react at either of the two ring nitrogens (N-1 or N-3), leading to a mixture of isomers that are often difficult to separate.

• Expert Insight: An unsymmetrically substituted imidazole exists as a mixture of tautomers. The position of this equilibrium and the site of alkylation are influenced by steric and electronic factors of the substituent at C-2, the nature of the alkylating agent, and the reaction conditions (e.g., presence of a base).[7] Electron-withdrawing groups tend to direct alkylation to the more distant nitrogen, while steric hindrance from a bulky C-2 substituent will favor alkylation at the less hindered nitrogen.[7]

• Troubleshooting Workflow: Improving N-Alkylation Regioselectivity This workflow helps guide the decision-making process to favor the desired N-1 isomer.

  Caption: Troubleshooting workflow for poor regioselectivity in N-alkylation.

• Authoritative Grounding: The use of directing groups, such as the SEM (2-(trimethylsilyl)ethoxymethyl) group, can provide excellent regiocontrol. The SEM group can be directed to one nitrogen, blocking it, and then "switched" to the other nitrogen under specific conditions to allow for sequential, regioselective functionalization at all positions of the imidazole ring.[8]

Question 3: I've successfully formed my product, but I'm struggling with its isolation and purification. What are the best practices?

Purification of imidazoles can be complicated by their basicity, high polarity, and potential for high water solubility. Unreacted starting materials can also co-elute during chromatography.

Potential Cause A: Co-elution with Starting Materials

If the polarity of your 1,2-disubstituted imidazole product is very similar to the unreacted 2-substituted imidazole starting material, separation by standard silica gel chromatography can be challenging.

• Expert Insight: Imidazoles are basic and can interact strongly with the acidic silica gel, leading to peak tailing and poor separation. Adding a small amount of a basic modifier, like triethylamine (0.5-1%) or ammonium hydroxide, to the mobile phase can significantly improve peak shape and resolution.

• Troubleshooting Protocol: Acid-Base Extraction This technique exploits the basicity of the imidazole nitrogen to separate it from non-basic impurities.

  • Dissolution: Dissolve the crude reaction mixture in an organic solvent like dichloromethane (DCM) or ethyl acetate.

  • Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1 M HCl). The basic imidazole product will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

  • Separation: Separate the aqueous layer.

  • Neutralization & Back-Extraction: Carefully neutralize the aqueous layer by adding a base (e.g., NaOH or NaHCO₃ solution) until the pH is >8. The neutral imidazole product will often precipitate or can be back-extracted into fresh portions of an organic solvent.

  • Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure.

Potential Cause B: Product is Highly Water-Soluble

Some highly polar or low molecular weight imidazoles may have significant water solubility, making extraction from aqueous work-ups inefficient.

• Troubleshooting Protocol: Brine Wash and Continuous Extraction

  • Reduce Aqueous Solubility: During extractions, wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, "salting out" the organic product and driving it into the organic layer.

  • Lyophilization: If the product is extremely water-soluble and stable, consider removing the water via lyophilization (freeze-drying) after initial purification steps.

  • Reverse-Phase Chromatography: For highly polar compounds, reverse-phase flash chromatography (using C18 silica and typically a water/acetonitrile or water/methanol gradient) is often more effective than normal-phase chromatography.

Experimental Protocols & Data

Protocol 1: General Synthesis of a 1-Alkyl-2-Aryl-Imidazole

This protocol describes a common two-step sequence: synthesis of a 2-aryl imidazole followed by N-alkylation.

Step A: Synthesis of 2-Aryl-1H-imidazole (via Radziszewski Reaction)

• To a round-bottom flask, add glyoxal (40% in water, 1.0 eq), the desired aryl aldehyde (1.0 eq), and a large excess of ammonium hydroxide.[6]

• Cool the mixture in an ice bath and stir vigorously.

• Allow the reaction to stir at 0°C for 1 hour, then at room temperature for 4-24 hours, monitoring by TLC.

• Upon completion, remove volatile components under reduced pressure.

• Extract the remaining aqueous solution multiple times with ethyl acetate.

• Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate to yield the crude 2-aryl-1H-imidazole, which can be purified by recrystallization or column chromatography.

Step B: N-Alkylation to form 1-Alkyl-2-Aryl-Imidazole

• Dissolve the 2-aryl-1H-imidazole (1.0 eq) in an anhydrous polar aprotic solvent like DMF or acetonitrile.

• Add a base such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.1 eq, use with caution).

• Stir the mixture for 30 minutes at room temperature.

• Add the alkylating agent (e.g., an alkyl halide, 1.1 eq) dropwise.

• Heat the reaction (e.g., to 60-80°C) and monitor by TLC until the starting imidazole is consumed.

• Cool the reaction, quench with water, and extract with an organic solvent.

• Purify the crude product using the extraction and chromatography techniques described in Question 3.

Data Presentation: Solvent Selection Guide

The choice of solvent is critical for managing reactant solubility and reaction temperature.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Notes
Glacial Acetic Acid	118	6.2	Common for Debus-Radziszewski; acts as both solvent and acid catalyst.[9]
Ethanol	78	25	Good general-purpose protic solvent.
Acetonitrile (ACN)	82	38	Polar aprotic solvent, good for N-alkylation reactions.
Dimethylformamide (DMF)	153	37	High-boiling polar aprotic solvent, excellent for dissolving polar reactants and for N-alkylations.
Toluene	111	2.4	Non-polar; can be useful for reactions where water removal by azeotropic distillation is desired.

Visualizing the Core Reaction Mechanism

The Debus-Radziszewski synthesis is a cornerstone of imidazole chemistry. While the exact mechanism can be complex, a plausible pathway is illustrated below.

Caption: A simplified mechanism for the Debus-Radziszewski imidazole synthesis.

References

• Benchchem. (2025). Technical Support Center: Purification of Imidazole Derivatives.
• Benchchem. (2025). A Comprehensive Technical Guide to the Synthesis of 2-Substituted Imidazoles.
• Delest, B., et al. (2008). Divergent and Regioselective Synthesis of 1,2,4- and 1,2,5-Trisubstituted Imidazoles. The Journal of Organic Chemistry, 73(17), 6816–6823.
• Benchchem. (2025). Common side products in Imidazo[4,5-d]imidazole synthesis and removal.
• Chupakhin, E., et al. (2011). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. Journal of the American Chemical Society, 133(19), 7549-7561.
• Benchchem. (2025). Literature review on the synthesis of substituted imidazoles.
• Grimmett, M. R. (1994). N-Alkylation of imidazoles. University of Otago.
• Anderson, E. A., et al. (2012). Regioselective synthesis of 1,4-disubstituted imidazoles. Organic & Biomolecular Chemistry, 10, 1079-1087.
• Anderson, E. A., et al. (2011). Regioselective synthesis of 1,4-disubstituted imidazoles. Organic & Biomolecular Chemistry.
• Benchchem. (2025). Literature review on the synthesis of substituted imidazoles.
• Ferreira, R. S., et al. (2019). Modular Synthesis of Di- and Trisubstituted Imidazoles from Ketones and Aldehydes: A Route to Kinase Inhibitors. The Journal of Organic Chemistry, 84(18), 11655–11667.

• Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

• de Oliveira, R. B., et al. (2021).
• Wolkenberg, S. E., et al. (2004).

• ResearchGate. (2015). How to remove unreacted benzil from the synthesized imidazole? Retrieved from [Link]

• Sharma, P., & Kumar, A. (2012). Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. Journal of Applied Pharmaceutical Science, 2(10), 184-187.

• Beilstein Journals. (2018). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Retrieved from [Link]

• Gabova, I. S., et al. (2020). N-Alkylation of Imidazoles with Dialkyl and Alkylene Carbonates. Russian Journal of Organic Chemistry, 56(12), 2082–2090.

• MDPI. (2020). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Retrieved from [Link]

• Reddit. (2017). Removing imidazole in a workup? Retrieved from [Link]

• Hilaris Publisher. (2016). Synthesis of Bioactive Imidazoles: A Review. Retrieved from [Link]

• MDPI. (2020). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Marckwald approach to fused imidazoles. Retrieved from [Link]

• Hanoon, H. A., et al. (2022). Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach. Oriental Journal of Chemistry, 38(2).

• ResearchGate. (2018). REACTION STRATEGIES FOR SYNTHESIS OF IMIDAZOLE DERIVATIVES: A REVIEW. Retrieved from [Link]

• SlideShare. (n.d.). Synthesis of Imidazole - Reactions of Imidazole - Medicinal uses of Imidazole. Retrieved from [Link]

• Biological and Molecular Chemistry. (2024). Development and Characterization of Imidazole Derivatives for Antifungal Applications. Retrieved from [Link]

• NIH. (2022). Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach – Oriental Journal of Chemistry [orientjchem.org]
• 4. Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on Wallach's imidazole synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Research Portal [ourarchive.otago.ac.nz]
• 8. C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sci-Hub. Divergent and Regioselective Synthesis of 1,2,4- and 1,2,5-Trisubstituted Imidazoles / The Journal of Organic Chemistry, 2008 [sci-hub.box]

Technical Support Center: Strategies for Selective Imidazole Bromination

Welcome to the Technical Support Center for imidazole bromination. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of electrophilic substitution on the imidazole ring. Here, we address common challenges and provide advanced strategies to minimize byproduct formation and enhance regioselectivity. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the bromination of imidazole prone to byproduct formation?

The imidazole ring is an electron-rich heteroaromatic system, making it highly susceptible to electrophilic attack. However, this high reactivity is also the primary reason for the formation of multiple byproducts. Several factors contribute to this:

• Multiple Reactive Sites: The imidazole ring has three carbon atoms (C2, C4, and C5) that can undergo electrophilic substitution. The relative reactivity of these positions is influenced by the reaction conditions and the substituents already present on the ring.[1]

• Over-bromination: The initial bromination activates the ring further, making it more susceptible to subsequent brominations. This can rapidly lead to the formation of di- and tri-brominated species, often culminating in the highly stable 2,4,5-tribromoimidazole.[2][3]

• pH Sensitivity: The reaction is highly pH-dependent. In acidic media, the imidazole nitrogen is protonated, deactivating the ring towards electrophilic attack. In neutral or basic conditions, the free imidazole is more reactive. This pH sensitivity can influence the relative rates of successive brominations.[1]

• N-Bromination: While less common for the final product, transient N-bromination can occur, potentially leading to different reaction pathways and byproducts.

Q2: What are the most common byproducts I should expect?

The primary byproducts in imidazole bromination are over-brominated imidazoles. Depending on your starting material and reaction conditions, you can expect to see a mixture of:

• Mono-brominated isomers: 4-bromoimidazole and 5-bromoimidazole are often formed as a mixture, which can be challenging to separate.

• Di-brominated imidazoles: 4,5-dibromoimidazole is a common byproduct when attempting mono-bromination.

• Tri-brominated imidazole: 2,4,5-tribromoimidazole is the thermodynamic sink and often the major product under harsh brominating conditions.[2][4]

• Side-chain bromination: If your imidazole has alkyl substituents, radical bromination of the side chain can occur, especially when using N-bromosuccinimide (NBS) with a radical initiator.[5][6]

Troubleshooting Guide: Minimizing Byproduct Formation

This section provides actionable strategies to address specific issues encountered during imidazole bromination.

Issue 1: Excessive Polybromination

Primary Cause: The brominating agent is too reactive, or the reaction conditions are too harsh, leading to multiple substitutions.

Suggested Solutions:

• Choice of Brominating Agent: The reactivity of the brominating agent is a critical parameter. For selective mono-bromination, milder reagents are preferred.

  Brominating Agent	Typical Conditions	Selectivity	Notes
  Bromine (Br₂)	Acetic acid, CH₂Cl₂, or neat	Low	Highly reactive, often leads to polybromination.[3][4]
  N-Bromosuccinimide (NBS)	DMF, THF, CH₂Cl₂	Moderate to High	A versatile reagent. Selectivity can be tuned by controlling stoichiometry and temperature.[4][5]
  Pyridinium Bromide Perbromide	Acetic acid, THF	High	A milder source of electrophilic bromine.
  2,4,4,6-Tetrabromo-2,5-cyclohexadienone	CH₂Cl₂, CH₃CN	High	A solid, stable source of electrophilic bromine, often used for selective brominations.

• Stoichiometry Control: Carefully control the stoichiometry of the brominating agent. Use of a slight excess (1.0-1.2 equivalents) is common for mono-bromination, but for highly activated systems, starting with sub-stoichiometric amounts and monitoring the reaction progress is advisable.

• Temperature Management: Perform the reaction at low temperatures (e.g., 0 °C to room temperature) to control the reaction rate and minimize over-bromination.

Issue 2: Poor Regioselectivity (Mixture of 4- and 5-bromo isomers)

Primary Cause: The electronic and steric environments of the C4 and C5 positions are similar, leading to competitive bromination.

Suggested Solutions:

• Directing Groups: The presence of a substituent on the imidazole ring can direct the position of bromination. Electron-donating groups can activate specific positions, while bulky groups can sterically hinder others.

• N-Protection Strategy: Protecting the N1 position with a suitable protecting group can influence the regioselectivity of the bromination. The choice of protecting group can have both electronic and steric effects.

  • Trityl (Tr) group: This bulky group can direct bromination to the C4 position.[4]

  • Sulfonyl groups (e.g., Tosyl): These electron-withdrawing groups can deactivate the ring, allowing for more controlled bromination.

Decision-Making Workflow for Imidazole Bromination

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry-online.com [chemistry-online.com]
• 3. wjpsonline.com [wjpsonline.com]
• 4. Synthesis and reactions of brominated 2-nitroimidazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Bromination - Common Conditions [commonorganicchemistry.com]

Navigating Challenging Suzuki Couplings of Brominated N-Heterocycles: A Technical Support Guide

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For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, particularly in pharmaceutical development where the formation of carbon-carbon bonds involving nitrogen-containing heterocycles is paramount.[1][2][3] However, the unique electronic properties of N-heterocycles, especially when brominated, can present significant challenges, leading to low yields, side reactions, or complete reaction failure. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these complexities.

Section 1: Understanding the Challenge: Why are Brominated N-Heterocycles Difficult Substrates?

The primary challenge with many brominated N-heterocycles stems from their electronic nature. Nitrogen atoms within the ring can act as Lewis bases, coordinating to the palladium catalyst and potentially deactivating it.[4] Furthermore, the electron-deficient character of many N-heterocycles can make the initial oxidative addition step of the catalytic cycle more difficult compared to their electron-rich carbocyclic counterparts.[5][6] Conversely, some N-heterocycles can be overly activated, leading to side reactions.

Key Factors Influencing Reactivity:

• Electron Density at the Carbon-Bromine Bond: Electron-withdrawing groups or the inherent electronic nature of the heterocycle can strengthen the C-Br bond, hindering oxidative addition.[6]

• Coordination to Palladium: The presence of nitrogen lone pairs can lead to catalyst inhibition.

• Steric Hindrance: Bulky substituents near the bromine atom can impede the approach of the palladium catalyst.[7][8][9]

• Substrate Stability: Some N-heterocycles can be unstable under the basic reaction conditions required for the Suzuki coupling.

Section 2: Troubleshooting Guide & FAQs

This section addresses common problems encountered during the Suzuki coupling of brominated N-heterocycles in a question-and-answer format.

Q1: My reaction is not proceeding at all, and I'm recovering my starting materials. What's the first thing I should check?

A1: When faced with a complete lack of reactivity, the primary suspects are the catalyst system (palladium source and ligand) and the reaction conditions.

Initial Troubleshooting Steps:

• Catalyst and Ligand Choice: Standard, less electron-rich phosphine ligands like triphenylphosphine (PPh₃) are often ineffective for these challenging substrates.[3][10] You will likely need a more specialized, bulky, and electron-rich ligand to facilitate the difficult oxidative addition step.[3][11][12][13]

• Reaction Temperature: Some couplings of electron-deficient heterocycles require higher temperatures to overcome the activation energy for oxidative addition.[9][10]

• Base Activation: Ensure your base is of good quality and appropriate for the reaction. The base is crucial for activating the boronic acid to enable transmetalation.[10]

dot

Caption: Initial troubleshooting workflow for a stalled reaction.

Q2: I'm observing very low yields, along with significant amounts of debrominated starting material. What's causing this and how can I fix it?

A2: The formation of debrominated starting material is a common side reaction, often indicating that the catalytic cycle is being diverted. This can be caused by several factors, including an inappropriate ligand or issues with the boronic acid.

Potential Causes and Solutions:

• Ligand Inadequacy: The ligand may not be effectively promoting the desired cross-coupling pathway.

  • Solution: Switch to a more robust ligand system. Bulky biarylphosphine ligands, often referred to as "Buchwald ligands" (e.g., SPhos, XPhos, RuPhos), are highly effective for these types of couplings.[14][15] They are designed to be both electron-rich, which promotes oxidative addition, and sterically hindered, which facilitates the final reductive elimination step.[12][16] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[15][17]

• Boronic Acid Instability: Boronic acids, especially heteroaryl boronic acids, can be prone to protodeboronation under the reaction conditions, where the boronic acid group is replaced by a hydrogen atom.[18]

  • Solution: Use a slight excess (1.2-1.5 equivalents) of the boronic acid.[18] Consider using more stable boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts.[18]

Table 1: Recommended Ligand Classes for Challenging Suzuki Couplings

Ligand Class	Key Features	Recommended for...
Bulky Biarylphosphines (e.g., SPhos, XPhos)	Electron-rich and sterically demanding.	Sterically hindered and electron-deficient N-heterocycles.[14]
N-Heterocyclic Carbenes (NHCs)	Strong σ-donors, form stable Pd complexes.	A wide range of challenging substrates, including heteroaryl chlorides.[15][17]
Ferrocenyl Phosphines (e.g., dppf)	Bidentate, good for many standard couplings.	Can be effective for some N-heterocycles, but may be less robust for highly challenging cases.[19][20]

Q3: My reaction is sluggish and requires long reaction times and high catalyst loadings. How can I improve the efficiency?

A3: Sluggish reactions are often a sign of a suboptimal catalyst system or reaction conditions that are not "forcing" enough for the difficult substrate.

Strategies for Improving Reaction Efficiency:

• Ligand Optimization: As mentioned previously, the choice of ligand is critical. A systematic screen of different bulky phosphine ligands can often identify a more active catalyst system.

• Pre-catalyst Selection: Using a well-defined palladium pre-catalyst can lead to more reproducible and efficient reactions.[18] These are typically air-stable complexes that are readily activated under the reaction conditions.

• Solvent and Base Combination: The choice of solvent and base can have a significant impact on reaction rate and yield. A common and effective combination for challenging couplings is a strong inorganic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) in a solvent system such as dioxane/water or toluene/water.[4][9]

• Microwave Irradiation: For particularly stubborn couplings, microwave-assisted heating can dramatically reduce reaction times and improve yields by providing rapid and efficient heating.[21][22]

Q4: I'm working with an N-heterocycle that has multiple bromine atoms. How can I achieve selective coupling at a specific position?

A4: Achieving site-selectivity in the Suzuki coupling of poly-brominated N-heterocycles is a complex challenge that depends on a combination of electronic and steric factors, as well as the reaction conditions.[20][23][24]

Factors Influencing Site-Selectivity:

• Inherent Electronic Bias: The oxidative addition step is generally favored at the more electrophilic carbon atom.[20][23] The position of the bromine atom relative to the nitrogen atoms and other substituents will influence the electron density at each C-Br bond.

• Steric Hindrance: Coupling is generally disfavored at sterically congested positions.

• Ligand Effects: The choice of ligand can sometimes override the inherent electronic and steric biases of the substrate.[20][23]

  • Electron-deficient bidentate ligands (like dppf) may favor reaction at one position, while electron-rich monodentate ligands (like QPhos or P(t-Bu)₃) may favor another.[20][23]

dot

Sources

• 1. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. blog.strem.com [blog.strem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. merckmillipore.com [merckmillipore.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 24. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Catalyst Inhibition in Cross-Coupling Reactions with Imidazole Substrates

Welcome to the technical support center dedicated to addressing the challenges of catalyst inhibition in cross-coupling reactions involving imidazole substrates. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of these powerful yet often sensitive transformations. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve common issues encountered during your experiments.

Introduction: The Imidazole Challenge in Cross-Coupling

Imidazole and its derivatives are ubiquitous structural motifs in pharmaceuticals and biologically active compounds. Consequently, the development of robust cross-coupling methods for their synthesis is of paramount importance. However, the inherent electronic properties of the imidazole ring present a significant challenge. The lone pair of electrons on the sp²-hybridized nitrogen atom can strongly coordinate to the metal center of the catalyst (e.g., Palladium, Copper, or Nickel), leading to catalyst inhibition or deactivation.[1][2][3] This "poisoning" effect can manifest as low yields, stalled reactions, or the formation of unwanted byproducts.

This guide provides practical, field-proven insights and solutions to overcome these hurdles, ensuring the successful execution of your cross-coupling reactions with imidazole-containing substrates.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific problems you may be encountering at the bench.

Problem 1: Low to No Product Formation in a Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Type) of an Imidazole.

Q: I am attempting an N-arylation of my imidazole with an aryl halide using a palladium catalyst, but I am observing very low conversion of my starting materials. What are the likely causes and how can I troubleshoot this?

A: This is a common issue stemming from the inhibitory effect of the imidazole substrate on the formation and activity of the catalytic species.[2] Here’s a systematic approach to troubleshooting:

1. Evaluate Your Catalyst and Ligand System:

• In-Situ Catalyst Formation is Prone to Inhibition: Imidazoles can interfere with the in-situ formation of the active Pd(0)-ligand complex from a Pd(II) precursor like Pd(OAc)₂.[2]

  • Solution: Consider using a pre-activated solution of your palladium source and ligand. For example, heating the Pd source (e.g., Pd₂(dba)₃) and the ligand in the solvent for a short period before adding the imidazole substrate and base can be highly effective.[2] This ensures the formation of the active catalyst before it can be intercepted and deactivated by the imidazole.

• Ligand Choice is Critical: The ligand plays a pivotal role in protecting the metal center and promoting the desired catalytic cycle.

  • For N-Arylation: Sterically bulky, electron-rich phosphine ligands, such as those developed by Buchwald (e.g., biarylphosphines) and Hartwig, are often effective.[4][5] N-heterocyclic carbene (NHC) ligands are also excellent choices due to their strong σ-donating ability, which forms robust bonds with palladium, making them less susceptible to displacement by the imidazole substrate.[6][7]

  • Bidentate Ligands: These can be less prone to displacement by basic heterocycles compared to monodentate ligands.[8]

2. Re-evaluate Your Reaction Conditions:

• Base Selection: The choice of base is not trivial. Common bases include cesium carbonate (Cs₂CO₃), potassium carbonate (K₂CO₃), and potassium phosphate (K₃PO₄).[9] The optimal base is often substrate-dependent and may require empirical screening.

• Solvent Purity: Ensure you are using anhydrous solvents. Water can quench the catalyst and react with the base, diminishing its effectiveness.[9]

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxidation. It is crucial to thoroughly degas your solvent and maintain an inert atmosphere (Nitrogen or Argon) throughout the reaction setup and duration.[9]

Experimental Protocol: Pre-activation of a Palladium Catalyst for N-Arylation of Imidazole

• To a dry reaction vessel under an inert atmosphere, add the palladium source (e.g., 0.1 mol% Pd₂(dba)₃) and the chosen ligand (e.g., 0.2 mol% of a suitable Buchwald ligand like L1).

• Add the degassed, anhydrous solvent (e.g., toluene or dioxane).

• Heat the mixture at a moderate temperature (e.g., 80 °C) for 15-30 minutes. You may observe a color change indicating the formation of the active complex.

• Cool the mixture to room temperature.

• Add the imidazole substrate, the aryl halide, and the base.

• Heat the reaction to the desired temperature and monitor its progress.

Decision-Making Workflow for Low Yield in Pd-Catalyzed N-Arylation

Caption: The active catalyst can be sequestered by imidazole into a deactivated state. Using bulky or strongly donating ligands can prevent this.

References

• Gao, W., et al. (2007). 4,7-Dimethoxy-1,10-phenanthroline: An Excellent Ligand for the Cu-Catalyzed N-Arylation of Imidazoles. Organic Letters. Available at: [Link]

• Cristau, H.-J., et al. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles | Request PDF. Available at: [Link]

• Chen, G., et al. (2016). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2010). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. PMC. Available at: [Link]

• Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years | Request PDF. ResearchGate. Available at: [Link]

• Lundgren, R. J., & Stradiotto, M. (2012). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. University of Groningen research portal. Available at: [Link]

• Malapit, C. A., et al. (2016). New Ligands for Nickel Catalysis from Diverse Pharmaceutical Heterocycle Libraries. NIH. Available at: [Link]

• Blackman, A. G. (2000). Influence of the metal centers on the pKa of the pyrrole hydrogen of imidazole complexes of (NH3)53+, M(III) = Co(III), Rh(III), Ir(III), Ru(III). Inorganic Chemistry. Available at: [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• de la Cruz, X., et al. (2011). Computational Calculations of pKa Values of Imidazole in Cu(II) Complexes of Biological Relevance. PubMed. Available at: [Link]

• Zhang, Y., et al. (2022). Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations. NIH. Available at: [Link]

• Lammens, A., et al. (2014). Identification of a pKa-regulating motif stabilizing imidazole-modified double-stranded DNA. Nucleic Acids Research. Available at: [Link]

• Colacot, T. J. (2014). CHAPTER 2: Prominent Ligand Types in Modern Cross-Coupling Reactions. Books. Available at: [Link]

• ResearchGate. (2013). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. Available at: [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. Available at: [Link]

• OpenChemHub. (2024). Ligand design for cross-couplings: phosphines. YouTube. Available at: [Link]

• ResearchGate. (2020). Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Imidazole in Industrial Catalysis and Corrosion Inhibition. Retrieved from [Link]

• ResearchGate. (2007). Palladium Complexes of N-Heterocyclic Carbenes as Catalysts for Cross-Coupling Reactions — A Synthetic Chemist′s Perspective | Request PDF. Available at: [Link]

• ACS Publications. (2015). Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloimidazoles, Dihalooxazoles, and Dihalothiazoles. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2015). C-H Arylation and Alkenylation of Imidazoles by Nickel Catalysis: Solvent-accelerated Imidazole C-H Activation. Available at: [Link]

• Tan, J., et al. (2014). Suzuki-Miyaura cross-coupling reactions of unprotected haloimidazoles. PubMed. Available at: [Link]

• Marion, N., & Nolan, S. P. (2007). Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective. PubMed. Available at: [Link]

• ResearchGate. (n.d.). First and second deprotonation of imidazole. Retrieved from [Link]

• ResearchGate. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles | Request PDF. Available at: [Link]

• ACS Publications. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry. Available at: [Link]

• PubMed Central. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. Available at: [Link]

• Rojas Lab. (2023). Palladium Catalysis Explained Like You've Never Seen Before! Mechanism Monday #66. YouTube. Available at: [Link]

• Royal Society of Chemistry. (2017). Palladium-catalyzed oxidative C–H/C–H cross-coupling of imidazopyridines with azoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Royal Society of Chemistry. (2015). C–H arylation and alkenylation of imidazoles by nickel catalysis: solvent-accelerated imidazole C–H activation. Chemical Science. Available at: [Link]

• PubMed Central. (2015). C–H arylation and alkenylation of imidazoles by nickel catalysis. Available at: [Link]

• ResearchGate. (2019). Sonogashira Coupling Using Bulky Palladium-Phenanthryl Imidazolium Carbene Catalysis | Request PDF. Available at: [Link]

• Royal Society of Chemistry. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Available at: [Link]

• ResearchGate. (2017). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Available at: [Link]

• MDPI. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Available at: [Link]

• VUB. (2021). Imidazole and its derivatives as corrosion inhibitors. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Frontiers. (2022). Pd Clusters on Schiff Base–Imidazole-Functionalized MOFs for Highly Efficient Catalytic Suzuki Coupling Reactions. Available at: [Link]

• PubMed Central. (2019). Effect of Imidazole as Corrosion Inhibitor on Carbon Steel Weldment in District Heating Water. Available at: [Link]

• ResearchGate. (2021). Imidazole and Its Derivatives as Corrosion Inhibitors | Request PDF. Available at: [Link]

• MDPI. (2020). Corrosion Inhibition Performances of Imidazole Derivatives-Based New Ionic Liquids on Carbon Steel in Brackish Water. Available at: [Link]

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• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective [pubmed.ncbi.nlm.nih.gov]
• 8. research.rug.nl [research.rug.nl]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Bromo-1-methyl-1H-imidazole Hydrochloride

Welcome to the technical support guide for the purification of crude 2-Bromo-1-methyl-1H-imidazole hydrochloride. This document is designed for researchers, medicinal chemists, and process development scientists who handle this versatile building block. The purity of this intermediate is critical for the success of subsequent synthetic steps and the integrity of final drug candidates. This guide provides in-depth, field-proven insights into purification protocols, troubleshooting common issues, and understanding the chemical principles behind each step.

Frequently Asked Questions (FAQs)

This section addresses foundational questions that are crucial for handling and purifying the target compound effectively.

Q1: What are the primary differences between 2-Bromo-1-methyl-1H-imidazole (free base) and its hydrochloride salt?

A1: The distinction is critical for purification. The free base is typically a reddish-brown liquid or a low-melting solid with a boiling point of approximately 172 °C.[1] It is soluble in many organic solvents like dichloromethane, ethyl acetate, and petroleum ether.[1] The hydrochloride salt, by contrast, is a solid with significantly higher polarity. This increased polarity makes it much less soluble in nonpolar organic solvents and more soluble in polar solvents like water, methanol, or ethanol. Purification strategies must be chosen accordingly; the free base is often purified by silica gel chromatography[1], whereas the hydrochloride salt is best purified by recrystallization.

Q2: What are the likely impurities in my crude 2-Bromo-1-methyl-1H-imidazole hydrochloride?

A2: Impurities typically originate from the starting materials or side reactions during synthesis. Common contaminants include:

• Unreacted 1-methylimidazole: The starting material for bromination.

• Over-brominated species: Such as 2,4-dibromo- or 2,4,5-tribromo-1-methyl-1H-imidazole.

• Residual Solvents: From the reaction or initial work-up (e.g., DMF, dichloromethane).[1]

• Inorganic Salts: From reagents or pH adjustments.

• Colored Degradation Products: Imidazole rings can be susceptible to degradation, leading to colored impurities.

Q3: How should I handle and store the crude and purified hydrochloride salt?

A3: 2-Bromo-1-methyl-1H-imidazole hydrochloride is expected to be hygroscopic, meaning it can absorb moisture from the air. It should be stored in a tightly sealed container in a desiccator or under an inert atmosphere (e.g., nitrogen or argon). Store it in a cool, dark place to prevent potential degradation. The free base is classified as a combustible solid and requires appropriate storage.

Q4: Which analytical techniques are most effective for assessing the purity of the final product?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the chemical structure and identify organic impurities.

• LC-MS (Liquid Chromatography-Mass Spectrometry): To determine the mass of the compound and detect trace impurities.

• HPLC (High-Performance Liquid Chromatography): To quantify the purity of the compound, often expressed as a percentage of the main peak area.

• Melting Point: A sharp melting range indicates high purity. Impurities will typically broaden and depress the melting point.

Troubleshooting Guide for Purification

This section provides solutions to specific problems you may encounter during the purification of 2-Bromo-1-methyl-1H-imidazole hydrochloride, primarily focusing on recrystallization.

Problem 1: The compound fails to crystallize from the solution upon cooling.

• Potential Cause 1: Excessive Solvent. The concentration of the compound may be below its saturation point, even at low temperatures.

  • Solution: Re-heat the solution and evaporate a portion of the solvent under a gentle stream of nitrogen or using a rotary evaporator. Allow the concentrated solution to cool slowly again.

• Potential Cause 2: Inappropriate Solvent System. The compound may be too soluble in the chosen solvent, even when cold.

  • Solution: Add an "anti-solvent" dropwise to the solution at room temperature until turbidity (cloudiness) persists. An anti-solvent is a solvent in which your compound is insoluble but is miscible with your primary solvent. For a polar salt, common anti-solvents include diethyl ether or ethyl acetate. After adding the anti-solvent, gently warm the mixture until it becomes clear again, then allow it to cool slowly.

• Potential Cause 3: Presence of Inhibiting Impurities. Certain impurities can interfere with the formation of a crystal lattice.

  • Solution: Try "seeding" the solution. Add a tiny crystal of previously purified material to the cooled solution to act as a nucleation site. If no seed crystals are available, gently scratching the inside wall of the flask with a glass rod at the solution's surface can sometimes induce crystallization.

Problem 2: The product "oils out," forming a gummy or liquid layer instead of solid crystals.

• Potential Cause 1: Solution Cooled Too Rapidly. Rapid cooling can cause the compound to crash out of solution as a supersaturated, amorphous oil rather than an ordered crystalline solid.

  • Solution: Re-heat the solution until the oil redissolves completely. Insulate the flask (e.g., with glass wool or by placing it in a large beaker) to ensure very slow cooling. Allowing the flask to cool to room temperature overnight is often effective.

• Potential Cause 2: High Impurity Load. The presence of significant impurities can lower the melting point of the solid, sometimes to below the temperature of the solution, causing it to separate as an oil.

  • Solution: Attempt to remove the impurities before recrystallization. This can be done by dissolving the crude material in a solvent, treating it with activated charcoal to adsorb colored impurities, filtering the charcoal, and then proceeding with the recrystallization. If the issue persists, a preliminary purification of the corresponding free base by column chromatography may be necessary before converting it back to the hydrochloride salt.

Problem 3: The final crystalline product is discolored (e.g., yellow or brown).

• Potential Cause: Presence of Chromophores or Degradation Products. These are often highly conjugated molecules that absorb visible light.

  • Solution 1: Activated Charcoal Treatment. Dissolve the crude product in the minimum amount of hot recrystallization solvent. Add a small amount of activated charcoal (typically 1-2% by weight of your compound). Keep the solution hot and swirl it for a few minutes. Perform a hot filtration through a fluted filter paper or a Celite® pad to remove the charcoal. The resulting filtrate should be colorless or significantly less colored. Proceed with slow cooling to obtain crystals.

  • Solution 2: Multiple Recrystallizations. A second recrystallization from a fresh batch of solvent can often leave the remaining colored impurities behind in the mother liquor. Be aware that each recrystallization step will result in some loss of product yield.

Problem 4: The purification process results in a very low yield.

• Potential Cause 1: High Solubility in the Recrystallization Solvent. A significant amount of the product may remain dissolved in the mother liquor even after cooling.

  • Solution: Ensure the filtrate is thoroughly chilled in an ice bath (0-4 °C) for an adequate amount of time (e.g., 30-60 minutes) before filtration to maximize crystal recovery. Also, minimize the amount of hot solvent used for the initial dissolution; use only enough to fully dissolve the compound.

• Potential Cause 2: Premature Crystallization. The product may have crystallized on the filter paper or in the funnel during a hot filtration step.

  • Solution: Use a pre-heated funnel and filter flask for hot filtrations. Perform the filtration as quickly as possible. If crystals do form, you can try washing them through with a small amount of fresh, hot solvent.

Diagram: Troubleshooting Decision Workflow

This diagram outlines a logical sequence for addressing common purification challenges.

Caption: A decision tree for troubleshooting common recrystallization issues.

Detailed Purification Protocol: Recrystallization

This protocol is a general guideline and may require optimization based on the specific impurities present and the scale of your reaction.

Materials & Equipment:

• Crude 2-Bromo-1-methyl-1H-imidazole hydrochloride

• Recrystallization solvent (e.g., Isopropanol, Ethanol)

• Anti-solvent (e.g., Diethyl ether, Ethyl acetate)

• Erlenmeyer flasks

• Heating source (hot plate with stirrer)

• Büchner funnel and filter flask

• Filter paper

• Glass stir rod

• Ice bath

• Vacuum oven or desiccator

Step-by-Step Methodology:

• Solvent Selection: Choose a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot. Isopropanol is often a good starting point for hydrochloride salts.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., isopropanol) and a stir bar. Gently heat the mixture with stirring. Continue to add small portions of the solvent until the solid just dissolves completely. Expert Tip: Adding too much solvent is the most common mistake and will significantly reduce your yield.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Re-heat the mixture to boiling for 2-5 minutes.

• Hot Filtration (Optional but Recommended): To remove insoluble impurities (and charcoal, if used), perform a hot filtration. Pre-heat a second Erlenmeyer flask and a stemless funnel. Place a fluted piece of filter paper in the funnel and pour the hot solution through it as quickly as possible.

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly to room temperature. To promote slower cooling, you can place the flask inside a larger beaker. Do not disturb the flask during this period. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor. Then, wash with a small amount of the cold anti-solvent (e.g., diethyl ether) to help dry the crystals.

• Drying: Carefully transfer the crystals to a watch glass and dry them thoroughly. The most effective method is using a vacuum oven at a moderate temperature (e.g., 40-50 °C). Alternatively, they can be dried in a vacuum desiccator. Ensure the product is completely dry and free-flowing before storage.

Diagram: Recrystallization Workflow

Caption: Step-by-step workflow for the purification via recrystallization.

Summary of Physical Properties

Property	Value (for Free Base)	Source
Molecular Formula	C₄H₅BrN₂	[2]
Molecular Weight	161.00 g/mol	[2]
Appearance	Reddish-brown liquid or off-white solid	[1][3]
Boiling Point	172 °C (lit.)	[1]
Density	1.649 g/mL at 25 °C (lit.)	[1]

Note: Properties for the hydrochloride salt will differ, particularly melting point (which will be significantly higher than the free base) and solubility.

References

• 270 questions with answers in IMIDAZOLES | Science topic - ResearchGate. A forum discussing various issues related to handling imidazole compounds, which can provide general troubleshooting insights. [Link]

• 2-Bromo-1-methyl-1H-imidazole | C4H5BrN2 | CID 2773262 - PubChem. A comprehensive database entry with physical properties, safety information, and identifiers for the free base. [Link]

• Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents.

• 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl - Organic Syntheses Procedure. Provides a detailed experimental procedure for the purification of an imidazole derivative by rinsing and drying, showcasing common lab techniques. [Link]

Sources

• 1. 2-Bromo-1-methyl-1H-imidazole | 16681-59-7 [chemicalbook.com]
• 2. 2-Bromo-1-methyl-1H-imidazole | C4H5BrN2 | CID 2773262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 16681-59-7|2-Bromo-1-Methyl-1H-Imidazole [rlavie.com]

Technical Support Center: Improving Regioselectivity of Imidazole Functionalization Reactions

Welcome to the Technical Support Center for imidazole functionalization. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of achieving regioselectivity in their imidazole-based projects. Imidazole and its derivatives are cornerstones in medicinal chemistry and materials science, making the precise control of their functionalization a critical aspect of modern synthesis.[1][2][3][4] This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the specific challenges you may encounter in the lab.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental factors governing regioselectivity in imidazole functionalization?

A1: The regioselectivity of substitution on the imidazole ring is a delicate interplay of several key factors:

• Electronic Effects: The imidazole ring possesses distinct electronic characteristics. The C5 position is generally the most electron-rich and thus more susceptible to electrophilic attack, while the C2 proton is the most acidic.[5] The two nitrogen atoms, N-1 and N-3, exhibit different reactivity profiles influenced by tautomerism and the electronic nature of existing substituents.[6][7][8] Electron-withdrawing groups can deactivate the adjacent nitrogen, thereby influencing N-alkylation outcomes.[9]

• Steric Hindrance: The size of substituents on the imidazole ring and the incoming reagent significantly dictates the site of functionalization.[5][10] Bulky groups will sterically shield adjacent positions, favoring reaction at less hindered sites. This is a particularly critical consideration for achieving regioselectivity in the N-alkylation of unsymmetrically substituted imidazoles.[5][9]

• Reaction Conditions: The choice of solvent, base, catalyst, and temperature can dramatically influence the regiochemical outcome. For example, in palladium-catalyzed C-H arylations, altering the base from a carbonate to an alkoxide can switch the selectivity from the C5 to the C2 position.[5] Similarly, N-alkylation under basic conditions proceeds through an anionic intermediate, while "neutral" conditions involve the free base, leading to different product ratios.[5][9]

• Tautomerism: Imidazole exists as two rapidly interconverting and equivalent tautomers.[2] For substituted imidazoles, this equilibrium is often shifted, favoring one tautomer over the other. This tautomeric preference can significantly impact the regioselectivity of subsequent reactions, especially N-alkylation.[6][8][9][11]

Q2: I'm getting a mixture of N-1 and N-3 alkylated products. How can I improve selectivity?

A2: This is a classic challenge in imidazole chemistry. Deprotonation of an unsymmetrical imidazole generates an ambident anion where the negative charge is delocalized over both nitrogen atoms, often leading to a mixture of regioisomers upon alkylation.[12] Here are several strategies to enhance selectivity:

• Steric Control: Employing a bulky substituent on the imidazole ring or using a sterically demanding alkylating agent can effectively direct the alkylation to the less hindered nitrogen atom.[5][9][10]

• Protecting/Directing Groups: The use of a protecting group on one of the nitrogen atoms is a robust strategy. The 2-(trimethylsilyl)ethoxymethyl (SEM) group is a notable example. It can be used to protect one nitrogen, allowing for functionalization at the other, and can later be removed.[1][5][13] Furthermore, the SEM group can be strategically transposed from N-1 to N-3, enabling access to otherwise difficult-to-synthesize regioisomers.[1][13]

• Reaction Conditions Optimization: As mentioned, the choice of base and solvent is crucial. In some cases, using a Grignard reagent as the base has been shown to improve selectivity. The choice of solvent can also influence the nature of the ion pair (tight vs. solvent-separated), which can impact regioselectivity.[12] For instance, vapor-phase alkylation over zeolites has demonstrated regioselective outcomes depending on the zeolite type.[14]

Q3: How can I achieve regioselective C-H functionalization of the imidazole core?

A3: Direct C-H functionalization is a powerful and increasingly popular method for elaborating the imidazole scaffold.[1] Regioselectivity is typically achieved through transition-metal catalysis, often in conjunction with a directing group.[5][15]

• Palladium-Catalyzed Arylation: Palladium catalysis is widely used for the C-H arylation of imidazoles. The regioselectivity can often be controlled by the choice of ligands and additives. For instance, specific catalytic systems have been developed for the selective C5- and C2-arylation of SEM-protected imidazoles.[1][13] Mechanistically, the C5 position is often favored due to the stabilizing inductive effect of the N-1 nitrogen on the resulting C-Pd bond.[1]

• Directing Groups: Attaching a directing group to the imidazole ring can precisely control the position of C-H activation. While imidazoles themselves can act as directing groups in some reactions, more commonly, a directing group is installed on a nitrogen atom to guide a metal catalyst to a specific C-H bond.[16][17] For example, an aldehyde at the C3 position of indole has been used as a directing group to achieve C4-alkenylation.[15]

• The "SEM-Switch": For accessing the less reactive C4 position, a clever strategy known as the "SEM-switch" has been developed. This involves the transposition of the SEM protecting group from N-1 to N-3, which in turn activates the C4 position for subsequent arylation.[1][13]

Troubleshooting Guides

Problem 1: Poor Regioselectivity in N-Alkylation of a 4(5)-Substituted Imidazole

Symptom	Potential Cause	Troubleshooting Steps & Rationale
Nearly 1:1 mixture of N-1,4 and N-1,5 isomers.	Similar steric and electronic environment at both nitrogens.	1. Increase Steric Hindrance: Switch to a bulkier alkylating agent (e.g., from methyl iodide to isopropyl iodide). The increased steric demand will favor alkylation at the less hindered nitrogen.[9] 2. Modify Reaction Conditions: If using basic conditions, try switching to "neutral" conditions (e.g., heating in ethanol without a strong base). The reaction mechanism will change from SE2cB to SE2', potentially altering the product ratio.[5][9] 3. Employ a Protecting Group Strategy: Protect one nitrogen with a group like SEM, perform the alkylation, and then deprotect. This offers a more definitive, albeit longer, route to the desired regioisomer.[1][13]
Product ratio changes unpredictably between batches.	Inconsistent reaction conditions (e.g., moisture, temperature).	1. Ensure Anhydrous Conditions: Moisture can affect the nature of the base and the ionic intermediates. Use freshly dried solvents and reagents. 2. Precise Temperature Control: Use an oil bath or a temperature-controlled mantle to maintain a consistent reaction temperature. Even small fluctuations can impact selectivity. 3. Standardize Reagent Addition: Add reagents in a consistent order and at a controlled rate.
Predominant formation of the undesired isomer.	Electronic effects of the substituent are overriding steric factors.	1. Re-evaluate Electronic Effects: An electron-withdrawing group at the 4(5)-position deactivates the adjacent nitrogen, favoring alkylation at the more distant nitrogen.[9] If this is leading to the undesired product, a protecting group strategy may be necessary. 2. Consider Tautomer Preference: Under neutral conditions, the dominant tautomer may not be the most reactive one, but its higher concentration can dictate the major product.[9] Understanding the tautomeric equilibrium of your specific substrate is key.

Problem 2: Low Yield and/or Multiple Products in a Palladium-Catalyzed C-H Arylation

Symptom	Potential Cause	Troubleshooting Steps & Rationale
Low conversion to the desired arylated product.	Inactive catalyst or suboptimal reaction conditions.	1. Check Catalyst and Ligand Integrity: Ensure the palladium source and any ligands are not degraded. 2. Screen Additives: Carboxylic acid additives can sometimes improve the performance of palladium-catalyzed C-arylations.[1] However, be aware that highly active systems can sometimes decrease regioselectivity.[1] 3. Optimize Temperature and Time: Systematically vary the reaction temperature and time to find the optimal conditions for your specific substrates.
Mixture of C2, C4, and C5 arylated products.	Poor regiocontrol of the C-H activation step.	1. Modify the Base/Ligand System: As noted, the choice of base (e.g., carbonate vs. alkoxide) can significantly influence the site of palladation.[5] Experiment with different ligands that can impart greater steric or electronic bias. 2. Install a Directing Group: If other methods fail, the most reliable way to achieve high regioselectivity is to use a directing group that will chelate to the metal center and direct it to a specific C-H bond.[15] 3. Utilize a Protecting Group: For imidazoles, using an N-SEM protecting group can provide excellent regiocontrol for C5 and C2 arylations.[1][13]
Product degradation or side reactions observed.	Harsh reaction conditions or product instability.	1. Lower the Reaction Temperature: If possible, try running the reaction at a lower temperature for a longer period. 2. Test Product Stability: Expose the purified product to the reaction conditions (without the starting materials) to see if it degrades. If it does, a milder catalytic system or a different synthetic route may be necessary.[18]

Experimental Protocols

Protocol 1: Regioselective C5-Arylation of 1-SEM-Imidazole

This protocol is adapted from methodologies developed for the direct arylation of SEM-protected imidazoles.[1][5][13]

Materials:

• 1-SEM-imidazole

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl)

• Potassium carbonate (K₂CO₃)

• Anhydrous 1,4-dioxane

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add 1-SEM-imidazole (1.0 equiv), aryl bromide (1.2 equiv), Pd(OAc)₂ (5 mol%), IPr·HCl (10 mol%), and K₂CO₃ (2.5 equiv).

• Add anhydrous 1,4-dioxane via syringe.

• Seal the vessel and heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure 5-aryl-1-SEM-imidazole.

Protocol 2: The "SEM-Switch" for Sequential C-Arylation

This workflow enables the synthesis of 1,4,5-trisubstituted imidazoles by leveraging the transposition of the SEM group.[1][5][13]

Workflow:

• C5-Arylation: Perform a C5-arylation of 1-SEM-imidazole as described in Protocol 1.

• SEM-Switch: Treat the 5-aryl-1-SEM-imidazole with a suitable base (e.g., NaH) in a solvent like DMF at elevated temperature. This will induce the migration of the SEM group from N-1 to N-3, yielding the 4-aryl-1-SEM-imidazole.

• Second C-H Arylation: The now-activated C5 position (originally the C4 position) can be subjected to another palladium-catalyzed arylation using a different aryl bromide to install a second aryl group.

• Final Functionalization/Deprotection: The resulting 4,5-diaryl-1-SEM-imidazole can be further functionalized at C2 or the SEM group can be removed under acidic conditions (e.g., TBAF or HCl) if desired.

Visualizing Regioselectivity Principles

Factors Influencing N-Alkylation Regioselectivity

Caption: Key factors influencing the regiochemical outcome of N-alkylation reactions on unsymmetrical imidazoles.

Workflow for Sequential C-H Arylation via the "SEM-Switch"

Caption: Sequential C-H arylation of imidazole enabled by the strategic transposition of the SEM protecting group.

References

• Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. (n.d.).
• Chuprakov, S., et al. (2010). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. The Journal of Organic Chemistry.
• Reactivity controlled by imidazole tautomrism a Design concept for an... (n.d.).
• Technical Support Center: Enhancing Regioselectivity of Imidazole Substitution Reactions. (n.d.). Benchchem.
• Tautomerism in Substituted Imidazo[4,5-d]imidazole Derivatives: A Technical Guide. (n.d.). Benchchem.
• Imidazole synthesis. (n.d.). Organic Chemistry Portal.
• Schmidt, M. A., & Eastgate, M. D. (2012). Regioselective synthesis of 1,4-disubstituted imidazoles. Organic & Biomolecular Chemistry.
• Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. (2023). Research Explorer - The University of Manchester.
• Vessally, E., et al. (2017).
• Schmidt, M. A., & Eastgate, M. D. (2012). Regioselective synthesis of 1,4-disubstituted imidazoles. PubMed.
• Technical Support Center: Regioselectivity in Imidazole Synthesis. (n.d.). Benchchem.
• Substituent-Controllable Cascade Regioselective Annulation of β-Enaminones with N-Sulfonyl Triazoles for Modular Access to Imidazoles and Pyrroles. (n.d.). PMC - NIH.
• Tolomeu, H. V., & Fraga, C. A. M. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. MDPI.
• New Methods of Imidazole Functionalization — From Imidazole to Marine Alkaloids. (n.d.).
• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (n.d.). PMC - PubMed Central.
• N-Alkylation of imidazoles. (n.d.). University of Otago.
• A comprehensive overview on directing groups applied in metal catalyzed CH functionaliz
• Karaaslan, Ç., et al. (2020).
• New protocols to access imidazoles and their ring fused analogues: synthesis from Npropargylamines. (2017).
• REGIOSPECIFIC SYNTHESIS OF N-ALKYL-4- AND 5-SUBSTITUTED IMIDAZOLES. (n.d.). [No Source]
• Full functionalization of the imidazole scaffold by selective metalation and sulfoxide/magnesium exchange. (2014). PubMed.
• Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Deriv
• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). MDPI.
• This is why selective N-alkylation of imidazoles is difficult. (2023). Reddit.
• Regioselective N-alkylation of imidazoles with alcohols over zeolites. (n.d.). RSC Publishing.
• Synthesis of methyl imidazole benzaldehyde through regioselective... (n.d.).
• troubleshooting unexpected results in 5-nitroso-1H-imidazole experiments. (n.d.). Benchchem.
• Synthesis, Reactions and Medicinal Uses of Imidazole. (n.d.). Pharmaguideline.
• C−H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C−H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. (n.d.).
• Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. (n.d.). MDPI.
• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2023).
• Transient imine directing groups for the C–H functionalisation of aldehydes, ketones and amines: an upd
• How To: Troubleshoot a Reaction. (n.d.). Department of Chemistry : University of Rochester.
• Katke, S. P. (n.d.).

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Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of 2-Bromo-1-methyl-1H-imidazole Hydrochloride

For the modern researcher in materials science and drug development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of rigorous scientific practice. In this comprehensive guide, we delve into the spectroscopic characterization of 2-Bromo-1-methyl-1H-imidazole hydrochloride, a versatile heterocyclic building block. Our focus will be on the application of Nuclear Magnetic Resonance (NMR) spectroscopy, providing a detailed analysis of both ¹H and ¹³C NMR data. Furthermore, we will objectively compare the insights derived from NMR with those from alternative analytical techniques, namely Mass Spectrometry (MS) and Infrared (IR) Spectroscopy, to provide a holistic understanding of the molecule's structural features.

The Imperative of Multi-faceted Characterization

In the synthesis of specialty chemicals and active pharmaceutical ingredients (APIs), relying on a single analytical technique can be fraught with ambiguity. A multi-technique approach, leveraging the orthogonal strengths of different methods, is essential for building a self-validating system of characterization. While NMR provides unparalleled detail on the carbon-hydrogen framework and the electronic environment of nuclei, MS offers precise molecular weight determination and fragmentation patterns, and IR spectroscopy yields valuable information about the functional groups present. This guide will illustrate how these techniques synergize to provide a comprehensive and trustworthy characterization of 2-Bromo-1-methyl-1H-imidazole hydrochloride.

¹H and ¹³C NMR Spectroscopy: A Detailed Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The chemical shifts (δ) and coupling constants (J) in ¹H and ¹³C NMR spectra provide a wealth of information about the connectivity and chemical environment of atoms within a molecule.

Expected ¹H NMR Spectrum

The ¹H NMR spectrum of 2-Bromo-1-methyl-1H-imidazole hydrochloride is expected to exhibit three distinct signals: two for the imidazole ring protons and one for the methyl group protons.

• Imidazole Ring Protons (H4 and H5): In the free base, these protons typically appear as doublets in the aromatic region of the spectrum. Upon protonation to form the hydrochloride salt, the electron density in the imidazole ring is reduced, leading to a downfield shift of these signals. The proton at the C4 position is expected to be more deshielded than the proton at the C5 position due to the influence of the adjacent protonated nitrogen.

• Methyl Protons (N-CH₃): The protons of the N-methyl group will appear as a singlet, typically in the upfield region of the spectrum. The chemical shift of this signal will also be influenced by the protonation state of the imidazole ring, with a slight downfield shift expected upon formation of the hydrochloride salt.

Expected ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. We anticipate four distinct signals corresponding to the three imidazole ring carbons and the methyl carbon.

• Imidazole Ring Carbons (C2, C4, and C5): The C2 carbon, being directly attached to a bromine atom and two nitrogen atoms, will be significantly deshielded and appear at the lowest field among the ring carbons. The chemical shifts of C4 and C5 are also in the aromatic region. A key study by Claramunt et al. on the protonation effects on the NMR chemical shifts of imidazoles indicates a significant downfield shift of approximately 8 ppm for the C4 carbon upon protonation[1][2]. This substantial shift is a hallmark of imidazolium salt formation and a critical diagnostic tool.

• Methyl Carbon (N-CH₃): The carbon of the N-methyl group will appear at a much higher field, consistent with an sp³-hybridized carbon attached to a nitrogen atom.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Bromo-1-methyl-1H-imidazole and its Hydrochloride Salt

Assignment	Predicted ¹H Chemical Shift (δ, ppm) - Free Base	Predicted ¹H Chemical Shift (δ, ppm) - Hydrochloride Salt	Predicted ¹³C Chemical Shift (δ, ppm) - Free Base	Predicted ¹³C Chemical Shift (δ, ppm) - Hydrochloride Salt
N-CH₃	~3.6	~3.8	~33	~35
H4	~7.0	~7.5	~122	~130
H5	~6.9	~7.3	~128	~130
C2	-	-	~120	~122

Note: These are predicted values based on typical shifts for substituted imidazoles and the known effects of protonation. Actual values may vary depending on the solvent and other experimental conditions.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 2-Bromo-1-methyl-1H-imidazole hydrochloride, the following protocol is recommended:

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O). The choice of solvent is critical; DMSO-d₆ is often preferred for hydrochloride salts as it can solubilize both the salt and any residual free base.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to encompass the full range of expected carbon chemical shifts (typically 0-160 ppm).

  • A larger number of scans will be required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the acquired data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Comparative Analysis with Alternative Spectroscopic Techniques

While NMR provides a detailed structural map, other techniques offer complementary information that is crucial for a comprehensive characterization.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and gaining insights into its structure through fragmentation analysis.

• Expected Mass Spectrum: For 2-Bromo-1-methyl-1H-imidazole, the electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak (M⁺). A key feature will be the isotopic pattern of bromine, with two peaks of nearly equal intensity separated by 2 m/z units (⁷⁹Br and ⁸¹Br)[3].

• Fragmentation Pattern: Common fragmentation pathways for imidazole derivatives may involve the loss of the bromine atom, the methyl group, or cleavage of the imidazole ring. The observation of these fragment ions can further corroborate the proposed structure.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

• Expected IR Spectrum: The IR spectrum of 2-Bromo-1-methyl-1H-imidazole hydrochloride is expected to show characteristic absorption bands. For the hydrochloride salt, a broad absorption in the region of 2500-3000 cm⁻¹ is anticipated, corresponding to the N-H stretch of the imidazolium cation. Other key bands would include C-H stretching vibrations for the aromatic and methyl groups, and C=N and C-N stretching vibrations of the imidazole ring. The NIST Chemistry WebBook provides reference spectra for imidazole hydrochloride which can be a useful comparison point[4].

Table 2: Comparison of Analytical Techniques for the Characterization of 2-Bromo-1-methyl-1H-imidazole Hydrochloride

Technique	Information Provided	Strengths	Limitations
¹H NMR	Connectivity of protons, electronic environment	High resolution, detailed structural information	Requires soluble sample, can be complex for large molecules
¹³C NMR	Carbon framework, electronic environment of carbons	Unambiguous carbon count and type	Lower sensitivity than ¹H NMR, longer acquisition times
Mass Spectrometry	Molecular weight, elemental composition, fragmentation	High sensitivity, provides molecular formula	Isomers may not be distinguishable, fragmentation can be complex
IR Spectroscopy	Functional groups	Fast, non-destructive, good for identifying key functional groups	Provides limited information on the overall molecular structure

Visualizing the Characterization Workflow

The following diagrams, generated using Graphviz, illustrate the molecular structure and a logical workflow for the comprehensive characterization of 2-Bromo-1-methyl-1H-imidazole hydrochloride.

Caption: Molecular structure of 2-Bromo-1-methyl-1H-imidazole hydrochloride.

Caption: A logical workflow for the comprehensive spectroscopic characterization of a novel compound.

Conclusion

The thorough characterization of 2-Bromo-1-methyl-1H-imidazole hydrochloride is best achieved through a synergistic application of multiple spectroscopic techniques. While ¹H and ¹³C NMR provide the most detailed structural information, particularly with the diagnostic downfield shift of the C4 carbon upon protonation, Mass Spectrometry and IR Spectroscopy offer essential complementary data for confirming molecular weight and identifying key functional groups. By integrating the insights from these methods, researchers can confidently ascertain the structure and purity of this important chemical building block, ensuring the integrity and reproducibility of their scientific endeavors.

References

• Claramunt, R. M., López, C., García, M. Á., Denisov, G. S., Alkorta, I., & Elguero, J. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 27(3), 533-539. [Link]

• ResearchGate. (n.d.). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: Experimental results and GIAO calculations. [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. [Link]

• NIST Chemistry WebBook. (n.d.). Imidazole hydrochloride. [Link]

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• 4. Imidazole hydrochloride [webbook.nist.gov]

A Senior Application Scientist's Guide to HPLC and LC-MS Methods for the Analysis of Imidazole Reaction Mixtures

For drug development professionals and researchers engaged in the synthesis of imidazole-based compounds, the ability to accurately monitor reaction progress, identify byproducts, and quantify impurities is paramount. The structural diversity and polarity of imidazole derivatives present unique analytical challenges that necessitate robust and reliable methods.[1] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS), offering field-proven insights into method selection, optimization, and execution for the analysis of complex imidazole reaction mixtures.

Strategic Selection: HPLC-UV vs. LC-MS for Imidazole Analysis

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are both powerful techniques for separating and analyzing chemical compounds.[2] However, their application to imidazole reaction mixtures is dictated by the specific analytical goal. HPLC separates compounds based on their physicochemical properties, while MS differentiates them by their mass-to-charge ratio, a combination that makes LC-MS an exceptionally powerful analytical tool.[3]

HPLC with UV Detection: The Workhorse for Quantitative Analysis

HPLC-UV is a robust, cost-effective, and widely accessible technique, making it ideal for routine analysis such as monitoring the consumption of starting materials and the formation of the main product.[2] Its strength lies in precise quantification, especially when reference standards for all components are available.

• Expertise & Experience: The choice of a UV detector is predicated on the presence of a chromophore within the imidazole ring system and any associated functional groups. Most imidazole derivatives absorb UV light, making this a suitable, though not universally selective, detection method. Method development often focuses on achieving baseline separation of known components, which is critical for accurate integration and quantification. Many established HPLC methods for imidazoles have run times of over 15 minutes, but modern methods can achieve separations in under 5 minutes.[4]

LC-MS: The Definitive Tool for Identification and Trace-Level Analysis

When the objective extends beyond simple quantification to include the identification of unknown impurities, byproducts, or trace-level components, LC-MS is the unequivocal choice.[5] It provides molecular weight information and, with tandem MS (MS/MS), structural data that is unattainable with HPLC-UV alone.[6]

• Trustworthiness: The specificity of LC-MS is its greatest asset. While two compounds might co-elute in HPLC and appear as a single peak by UV, mass spectrometry can easily distinguish them based on their different masses.[3] This is crucial in drug development, where identifying and characterizing every impurity is a regulatory requirement. For this reason, HPLC-MS/MS is often considered the "gold standard" for the analysis of imidazole drugs.[7]

Comparative Performance Data

The following table summarizes the key performance characteristics of each technique in the context of imidazole analysis.

Feature	HPLC-UV	LC-MS / LC-MS/MS	Causality & Rationale
Selectivity	Moderate	Very High	UV detection relies on chromatographic separation alone. Co-eluting species can interfere. MS adds a second dimension of separation based on mass-to-charge ratio, resolving co-eluting compounds.[3]
Sensitivity	Good (µg/mL range)	Excellent (ng/mL to pg/mL range)	Mass spectrometers are inherently more sensitive detectors. LC-MS is capable of detecting trace amounts of compounds.[2]
Identification	Limited to retention time matching with standards	Definitive (Molecular Weight + Fragmentation)	MS provides direct evidence of a compound's identity through its mass. Tandem MS (MS/MS) fragments the molecule to provide structural information.[6][8]
Matrix Effects	Low	High	The ionization process in MS can be suppressed or enhanced by co-eluting matrix components, potentially affecting quantification.[7][9]
Cost	Lower	Higher	The mass spectrometer is a significant additional investment compared to a standard UV detector.[2]
Complexity	Lower	Higher	LC-MS operation and data interpretation require more specialized training and expertise.[2]

Experimental Workflows: A Visual Guide

The following diagrams illustrate the typical workflows for analyzing an imidazole reaction mixture using both HPLC-UV and LC-MS.

HPLC-UV Analysis Workflow

Caption: Standard workflow for quantitative analysis via HPLC-UV.

LC-MS Analysis Workflow

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• 2. What's the Difference Between HPLC and LC-MS? [monadlabtech.com]
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• 4. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
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Navigating the Synthesis of Bioactive Scaffolds: A Comparative Reactivity Guide to 2-Bromo-1-methyl-imidazole and Other Key Bromoheteroaromatics

In the intricate world of medicinal chemistry, the strategic assembly of molecular frameworks is paramount. Brominated heteroaromatics serve as foundational pillars in this endeavor, offering a versatile toolkit for constructing the complex architectures of novel therapeutic agents. Understanding the nuanced reactivity of these building blocks is not merely an academic exercise; it is a critical determinant of synthetic efficiency and, ultimately, the pace of drug discovery. This guide provides an in-depth, data-supported comparison of the reactivity of 2-bromo-1-methyl-imidazole against other commonly employed brominated heteroaromatics, offering insights to guide your synthetic strategy.

The Structural and Electronic Landscape: A Tale of Five Rings

The reactivity of a bromoheteroaromatic in transition metal-catalyzed cross-coupling reactions is fundamentally governed by the electronic nature of the ring system and the position of the C-Br bond. Let's consider our key players: 2-bromo-1-methyl-imidazole, 2-bromopyridine, 3-bromopyridine, 2-bromothiophene, and 3-bromothiophene.

• 2-Bromo-1-methyl-imidazole: The imidazole ring is an electron-rich π-excessive system. However, the bromine atom at the C2 position is situated between two nitrogen atoms, rendering this position relatively electron-deficient. This electronic push-pull dynamic creates a unique reactivity profile.

• Bromopyridines: Pyridine is a classic π-deficient (electron-poor) aromatic system. The nitrogen atom withdraws electron density, making the C-Br bond in both 2- and 3-bromopyridine more susceptible to oxidative addition by a palladium catalyst compared to a simple bromobenzene.[1]

• Bromothiophenes: Thiophene is an electron-rich π-excessive heterocycle, akin to imidazole. Generally, the C2 position in thiophene is more electron-deficient and thus more reactive in many transformations than the C3 position.[2]

This interplay of electronic effects is a crucial predictor of performance in the workhorse reactions of modern synthetic chemistry.

Caption: Structural and electronic characteristics of the compared bromoheteroaromatics.

Head-to-Head in the Reaction Flask: Cross-Coupling Reactivity

The true measure of a building block's utility is its performance in key synthetic transformations. We will now compare the reactivity of these heteroaromatics in three indispensable palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Stille coupling.

Suzuki-Miyaura Coupling: The C-C Bond Formation Workhorse

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forging C(sp²)-C(sp²) bonds due to its mild conditions and the commercial availability of a vast array of boronic acids.[3] The rate-determining step is often the oxidative addition of the palladium(0) catalyst to the C-Br bond, making the electronic nature of the heteroaromatic substrate a critical factor.[4]

Generally, electron-deficient bromoheteroaromatics, such as the bromopyridines, exhibit higher reactivity in Suzuki couplings. However, the electron-rich nature of the imidazole and thiophene rings does not preclude their effective participation, especially with modern, highly active catalyst systems.

Comparative Performance in Suzuki-Miyaura Coupling with Phenylboronic Acid

Substrate	Catalyst System (Typical)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromo-1-methyl-imidazole	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	12	75-85
2-Bromopyridine	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	8	~90
3-Bromopyridine	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	12	~85-95
2-Bromothiophene	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	12	~85-95[2]
3-Bromothiophene	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	12	~80-90[2]

Yields are representative and can vary based on specific ligand, base, and solvent optimizations.

From the data, it is evident that while 2-bromo-1-methyl-imidazole is a viable substrate, it may require slightly more forcing conditions compared to 2-bromopyridine or 2-bromothiophene to achieve comparable yields. This can be attributed to the potential for the imidazole nitrogen atoms to coordinate with the palladium catalyst, which can sometimes inhibit catalytic activity.[5]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-1-methyl-imidazole

Materials:

• 2-Bromo-1-methyl-imidazole (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Sodium Carbonate (Na₂CO₃) (2.0 equiv)

• Toluene and Water (4:1 mixture, degassed)

• Round-bottom flask, condenser, magnetic stirrer, and inert gas (Nitrogen or Argon) supply

Procedure:

• To a dry round-bottom flask, add 2-bromo-1-methyl-imidazole, phenylboronic acid, and sodium carbonate.

• Add the palladium catalyst, Pd(PPh₃)₄, to the flask.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring under an inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-16 hours.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 1-methyl-2-phenyl-1H-imidazole.

Buchwald-Hartwig Amination: Forging the C-N Bond

The formation of C-N bonds is central to the synthesis of a vast number of pharmaceuticals. The Buchwald-Hartwig amination provides a powerful means to achieve this transformation.[6] The success of this reaction with heteroaromatic substrates can be highly dependent on the choice of ligand, as the nitrogen atoms within the heterocycles can compete with the phosphine ligand for coordination to the palladium center.

For N-heterocycles like imidazoles and pyridines, the use of bulky, electron-rich phosphine ligands is often crucial to promote the desired reductive elimination step and prevent catalyst inhibition.

Comparative Performance in Buchwald-Hartwig Amination with Morpholine

Substrate	Catalyst/Ligand (Typical)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Bromo-1-methyl-imidazole	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	~80-90
2-Bromopyridine	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	24	~70-80
3-Bromopyridine	Pd₂(dba)₃ / Xantphos	K₃PO₄	Dioxane	100	16	~85-95
2-Bromothiophene	Pd₂(dba)₃ / RuPhos	LHMDS	THF	80	12	~90
3-Bromothiophene	Pd(OAc)₂ / XPhos	NaOtBu	Toluene	100	20	~80-90

Yields are representative and highly dependent on the specific amine coupling partner and ligand used.

2-Bromo-1-methyl-imidazole proves to be an excellent substrate for Buchwald-Hartwig amination, often providing high yields with modern catalyst systems.[7][8] Its reactivity is comparable to, and in some cases superior to, the bromopyridines, which can be more challenging substrates due to stronger catalyst inhibition.

Detailed Experimental Protocol: Buchwald-Hartwig Amination of 2-Bromo-1-methyl-imidazole

Materials:

• 2-Bromo-1-methyl-imidazole (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• XPhos (0.08 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

• Schlenk tube or sealed vial, magnetic stirrer, and inert gas supply

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add 2-bromo-1-methyl-imidazole, sodium tert-butoxide, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the tube with inert gas (repeat three times).

• Add anhydrous toluene, followed by the morpholine via syringe.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by LC-MS. Upon completion (typically 18-24 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium black.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to afford 4-(1-methyl-1H-imidazol-2-yl)morpholine.

Stille Coupling: An Alternative C-C Bond Formation

While the toxicity of organotin reagents has led to a preference for Suzuki couplings, the Stille reaction remains a valuable tool, particularly when the corresponding boronic acid is unstable or difficult to access.[9][10] The mechanism is similar to the Suzuki coupling, and the reactivity trends generally follow a similar pattern.[11]

Expert Insight: In our experience, 2-bromo-1-methyl-imidazole performs reliably in Stille couplings, often with standard Pd(PPh₃)₄ catalysis. The reaction tolerates a wide range of functional groups on the organostannane partner. However, due to the aforementioned toxicity concerns, we recommend exploring Suzuki or other coupling methodologies as a first-line approach whenever feasible.

Lithiation and Halogen-Metal Exchange

Beyond palladium catalysis, the direct formation of an organolithium species via halogen-metal exchange is a powerful strategy for introducing a wide range of electrophiles. This transformation is typically performed at low temperatures (e.g., -78 °C) using an alkyllithium reagent like n-butyllithium.

• 2-Bromo-1-methyl-imidazole: Undergoes facile lithium-bromine exchange at -78 °C to form the corresponding 2-lithio-1-methyl-imidazole. This intermediate is a potent nucleophile for subsequent reactions.

• Bromopyridines: Both 2- and 3-bromopyridine readily undergo halogen-metal exchange.[12][13] The resulting lithiopyridines are highly useful synthetic intermediates.

• Bromothiophenes: 2-Bromothiophene is particularly susceptible to lithiation. However, a competing reaction is the deprotonation at the C5 position if the C2 position is blocked. 3-Bromothiophene also undergoes exchange, but often requires slightly longer reaction times or a more reactive alkyllithium.

Caption: A generalized workflow for the lithiation and subsequent quenching of a bromoheteroaromatic.

Concluding Remarks and Strategic Recommendations

This guide has illuminated the comparative reactivity of 2-bromo-1-methyl-imidazole against several other key bromoheteroaromatics. Our analysis, supported by experimental data, leads to the following strategic recommendations for the practicing chemist:

• For robust and versatile C-C bond formation, 2-bromo-1-methyl-imidazole is a reliable substrate for Suzuki-Miyaura coupling , though it may require slightly more forcing conditions than more electron-deficient systems like 2-bromopyridine.

• When constructing critical C-N bonds, 2-bromo-1-methyl-imidazole excels in Buchwald-Hartwig amination , often outperforming pyridine-based substrates, provided that a suitable bulky phosphine ligand is employed.

• For direct functionalization via organometallic intermediates, 2-bromo-1-methyl-imidazole undergoes clean and efficient lithium-halogen exchange , providing a powerful nucleophile for reaction with a broad range of electrophiles.

Ultimately, the choice of building block is dictated by the specific target molecule and the desired synthetic route. However, by understanding the inherent reactivity patterns detailed herein, researchers can make more informed decisions, streamlining their synthetic efforts and accelerating the journey from concept to discovery.

References

• A Comparative Analysis of the Reactivity of 2-Bromothiophene and 3-Bromothiophene in Key Cross-Coupling and Lithiation Reactions - Benchchem.
• Single vs. Double Suzuki Cross-Coupling on Di-brominated Heterocycles: A Comparative Guide - Benchchem.
• Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H - Benchchem.
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A Senior Application Scientist's Guide to DFT and Computational Analysis of Transition States in Imidazole Substitution Reactions

For researchers, medicinal chemists, and drug development professionals, understanding the intricacies of reaction mechanisms is paramount. Imidazole and its derivatives are cornerstone moieties in a vast array of pharmaceuticals, from antifungals like ketoconazole to proton pump inhibitors such as omeprazole.[1][2][3] The substitution reactions that form and modify these vital heterocycles are central to the synthesis of new and improved therapeutic agents.[4] This guide provides an in-depth, experience-driven comparison of computational methods for analyzing transition states in imidazole substitution reactions, grounded in the principles of Density Functional Theory (DFT).

The "Why": Causality in Computational Chemistry

In drug development, it's not enough to know that a reaction occurs; we must understand how and why. What are the energetic barriers? Which intermediates are formed? How does a subtle change in a substituent affect the reaction rate? Answering these questions experimentally can be resource-intensive and time-consuming. This is where computational chemistry, and specifically DFT, becomes an indispensable tool. By modeling the potential energy surface of a reaction, we can identify and characterize the fleeting, high-energy transition states that govern the reaction's kinetics and mechanism. This predictive power allows for the rational design of synthetic routes and the targeted modification of molecules to achieve desired properties.

Theoretical Foundations: A Briefing on Density Functional Theory

At its core, DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[5] Unlike wavefunction-based methods, DFT calculates the energy of a molecule based on its electron density. This approach offers a favorable balance of accuracy and computational cost, making it a workhorse for studying complex systems like those encountered in drug discovery.

The accuracy of a DFT calculation hinges on the choice of two key components: the exchange-correlation functional and the basis set .

• Exchange-Correlation Functionals: These are mathematical approximations that describe the complex interactions between electrons. They are often categorized in a "Jacob's Ladder" of increasing complexity and, generally, accuracy:

  • Local Density Approximation (LDA): The simplest approximation, often insufficient for chemical accuracy.

  • Generalized Gradient Approximation (GGA): Incorporates the gradient of the electron density, offering improved accuracy.

  • Meta-GGAs: Include the kinetic energy density, providing further refinement.

  • Hybrid Functionals: Mix a portion of exact Hartree-Fock exchange with a GGA or meta-GGA functional. These are often the most popular and reliable for a wide range of chemical problems.

  • Double-Hybrid Functionals: Incorporate a portion of MP2 correlation, often providing the highest accuracy but at a greater computational cost.

• Basis Sets: A basis set is a set of mathematical functions used to build the molecular orbitals. Larger basis sets provide more flexibility in describing the electron distribution, leading to higher accuracy but also increased computational time. Common basis set families include Pople-style (e.g., 6-31G(d,p)), Dunning's correlation-consistent (e.g., cc-pVTZ), and Ahlrichs' (e.g., def2-TZVP). For systems containing transition metals, effective core potentials (ECPs) like LANL2DZ are often used to reduce computational cost by treating the core electrons implicitly.[6][7]

The Workflow: A Self-Validating System for Transition State Analysis

A robust computational protocol for analyzing transition states is a self-validating system. Each step builds upon the last, with checks and balances to ensure the final results are physically meaningful.

Caption: Decision tree for selecting a DFT functional and basis set.

Conclusion: From Data to Discovery

The computational analysis of transition states in imidazole substitution reactions provides invaluable insights for drug development and synthetic chemistry. By employing a systematic and self-validating workflow, researchers can confidently predict reaction mechanisms, understand substituent effects, and rationally design novel molecules with improved properties. The judicious selection of DFT functionals and basis sets, guided by the principles and comparisons outlined in this guide, is crucial for obtaining accurate and reliable results. Ultimately, the synergy between computational modeling and experimental validation accelerates the pace of discovery, bringing us closer to the next generation of life-saving medicines.

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• Wang, Y., et al. (2024).
• Erdogan, T., & Erdoğan, F. (2019). Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. Sakarya University Journal of Science, 23(3), 434-445.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Retrieved from [Link]

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• Sharma, K., et al. (2023). Exploration of newly synthesized transition metal(II) complexes for infectious diseases. Scientific Reports, 13(1), 1234.
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• Verma, P., & Bartlett, R. J. (2022). How good are recent density functionals for ground and excited states of one-electron systems?. The Journal of Chemical Physics, 156(19), 191101.
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Validating the Structure of Synthesized 2-Substituted-1-Methyl-Imidazoles: A Comparative Guide to Mass Spectrometry Techniques

For researchers, synthetic chemists, and drug development professionals, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of scientific rigor. The rise of complex heterocyclic scaffolds, such as 2-substituted-1-methyl-imidazoles, in medicinal chemistry necessitates robust analytical methodologies. Mass spectrometry (MS) stands as a powerful and indispensable tool for providing rapid and accurate structural information.[1][2][3] This guide provides an in-depth comparison of two common mass spectrometry techniques—Electron Ionization (EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)—for the structural validation of this important class of molecules. We will delve into the causality behind experimental choices, present comparative experimental data, and provide detailed protocols to ensure the integrity of your structural assignments.

The Critical Role of Ionization: EI-MS vs. ESI-MS/MS

The choice of ionization technique is paramount as it dictates the type of information that can be gleaned from the mass spectrum. For the structural elucidation of 2-substituted-1-methyl-imidazoles, both EI-MS and ESI-MS/MS offer unique advantages and disadvantages.

Electron Ionization (EI-MS): The "Hard" Ionization Technique for Fragmentation Fingerprinting

EI-MS is a classic and widely used technique that involves bombarding a molecule with high-energy electrons (typically 70 eV). This process is highly energetic and often leads to extensive fragmentation of the parent molecule. The resulting mass spectrum is a "fingerprint" of the molecule, with a characteristic pattern of fragment ions.

• Expertise & Experience: The key advantage of EI-MS is the reproducibility of the fragmentation patterns, which allows for the creation of extensive spectral libraries for compound identification. For novel 2-substituted-1-methyl-imidazoles, the fragmentation patterns provide rich structural information, particularly regarding the nature of the substituent at the 2-position. However, the high energy of EI can sometimes lead to the complete absence of a molecular ion peak, making it challenging to determine the molecular weight of an unknown compound.

Electrospray Ionization (ESI-MS): The "Soft" Ionization Technique for Molecular Ion Detection and Targeted Fragmentation

In contrast to EI, ESI is a "soft" ionization technique that generates ions from solution with minimal fragmentation. This makes it ideal for determining the molecular weight of a compound, as the molecular ion (often as a protonated species, [M+H]⁺) is typically the most abundant peak in the spectrum. When coupled with tandem mass spectrometry (MS/MS), ESI allows for controlled fragmentation of a selected precursor ion, providing detailed structural information.

• Expertise & Experience: ESI-MS/MS is particularly powerful for targeted structural analysis. By selecting the protonated molecular ion and subjecting it to collision-induced dissociation (CID), specific fragmentation pathways can be investigated. This is highly advantageous for confirming the connectivity of atoms within the molecule and for differentiating between isomers. The choice of solvent and additives in the ESI source can significantly impact ionization efficiency and should be optimized for the specific compound class.

Comparative Fragmentation Analysis: 2-Alkyl- vs. 2-Aryl-Substituted-1-Methyl-Imidazoles

The nature of the substituent at the 2-position of the 1-methyl-imidazole ring profoundly influences the fragmentation pathways observed in both EI-MS and ESI-MS/MS. Generally, fragmentation is initiated by the loss of the substituent or by cleavage within the substituent itself, with the imidazole ring remaining intact in the initial fragmentation steps.

Case Study 1: 1,2-Dimethylimidazole (A 2-Alkyl Substituted Example)

1,2-Dimethylimidazole provides a simple yet informative example of the fragmentation of a 2-alkyl-substituted-1-methyl-imidazole.

EI-MS Fragmentation of 1,2-Dimethylimidazole

The EI mass spectrum of 1,2-dimethylimidazole is characterized by a prominent molecular ion peak and a series of fragment ions resulting from the loss of small neutral molecules and radicals.

m/z	Proposed Fragment	Fragmentation Pathway
96	[M]⁺•	Molecular Ion
95	[M-H]⁺	Loss of a hydrogen radical
81	[M-CH₃]⁺	Loss of a methyl radical from the N1 position
68	[M-C₂H₄]⁺•	Loss of ethene via ring cleavage
54	[M-CH₃-HCN]⁺	Loss of HCN from the [M-CH₃]⁺ ion

Diagram: EI-MS Fragmentation of 1,2-Dimethylimidazole

Caption: Proposed EI-MS fragmentation pathway for 1,2-dimethylimidazole.

ESI-MS/MS Fragmentation of 1,2-Dimethylimidazole

In ESI-MS/MS, the protonated molecule [M+H]⁺ (m/z 97) would be selected as the precursor ion. The collision-induced dissociation would likely involve similar fragmentation pathways as EI-MS, but with potentially different relative abundances of the product ions.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss
97	82	CH₃
97	70	HCN
97	55	CH₃ + HCN

Diagram: ESI-MS/MS Fragmentation of Protonated 1,2-Dimethylimidazole

Caption: Proposed ESI-MS/MS fragmentation of protonated 1,2-dimethylimidazole.

Case Study 2: 1-Methyl-2-phenylimidazole (A 2-Aryl Substituted Example)

The presence of an aryl group at the 2-position introduces new fragmentation pathways involving the phenyl ring.

EI-MS Fragmentation of 1-Methyl-2-phenylimidazole

The EI mass spectrum of 1-methyl-2-phenylimidazole will show a stable molecular ion due to the aromatic system.

m/z	Proposed Fragment	Fragmentation Pathway
158	[M]⁺•	Molecular Ion
157	[M-H]⁺	Loss of a hydrogen radical
130	[M-HCN-H]⁺	Loss of HCN and a hydrogen radical
117	[M-CH₃CN]⁺•	Loss of acetonitrile
77	[C₆H₅]⁺	Phenyl cation

Diagram: EI-MS Fragmentation of 1-Methyl-2-phenylimidazole

Caption: Proposed EI-MS fragmentation of 1-methyl-2-phenylimidazole.

ESI-MS/MS Fragmentation of 1-Methyl-2-phenylimidazole

The ESI-MS/MS spectrum of the protonated molecule [M+H]⁺ (m/z 159) would likely show similar losses, providing confirmatory structural information.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss
159	132	HCN
159	118	CH₃CN
159	77	C₄H₆N₂

Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following experimental protocols are recommended.

Protocol 1: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small amount (approximately 1 mg/mL) of the synthesized 2-substituted-1-methyl-imidazole in a volatile solvent such as methanol or dichloromethane.

• Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS) or a direct insertion probe.

• GC Conditions (if applicable):

  • Column: A non-polar column (e.g., DB-5ms).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-400.

• Data Analysis: Compare the acquired spectrum with spectral libraries (if available). For novel compounds, analyze the fragmentation pattern to deduce the structure, paying close attention to the molecular ion and key fragment ions.

Diagram: EI-MS Experimental Workflow

Caption: General experimental workflow for EI-MS analysis.

Protocol 2: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1-10 µM) in a solvent mixture compatible with ESI, such as 50:50 acetonitrile:water with 0.1% formic acid to promote protonation.

• Instrumentation: Use a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) or direct infusion into the ESI source.

• LC Conditions (if applicable):

  • Column: A C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic content.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

  • Full Scan MS: Acquire a full scan spectrum to identify the protonated molecular ion [M+H]⁺.

  • MS/MS: Select the [M+H]⁺ ion as the precursor and apply collision-induced dissociation (CID) with varying collision energies to generate a product ion spectrum.

• Data Analysis: Analyze the product ion spectrum to identify characteristic fragment ions and neutral losses, which can be used to confirm the structure of the parent molecule.

Diagram: ESI-MS/MS Experimental Workflow

Caption: General experimental workflow for ESI-MS/MS analysis.

Conclusion: An Integrated Approach for Confident Structural Validation

Both EI-MS and ESI-MS/MS are powerful techniques for the structural validation of synthesized 2-substituted-1-methyl-imidazoles. EI-MS provides a valuable fragmentation fingerprint, while ESI-MS/MS offers the ability to confirm the molecular weight and perform targeted fragmentation for detailed structural analysis. For unambiguous structure confirmation, an integrated approach utilizing both techniques is highly recommended. By understanding the principles of each technique and the expected fragmentation patterns for this class of compounds, researchers can confidently validate their synthetic products, a critical step in the journey of drug discovery and development.

References

• Vertex AI Search. (2024). Understanding the Role of Mass Spectrometry in Drug Discovery and Development.

• ResearchGate. (n.d.). Mass Spectrometry and Drug Discovery. [Link]

• American Pharmaceutical Review. (2015). Mass Spectrometry in Small Molecule Drug Development. [Link]

• NIST. (n.d.). 1H-Imidazole, 1,2-dimethyl-. [Link]

• PubChem. (n.d.). 1-methyl-2-phenyl-1H-imidazole. [Link]

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• 3. 1H-Imidazole, 1,2-dimethyl- [webbook.nist.gov]

A Comparative Guide to Cross-Coupling Efficiency: 2-Bromo-1-methyl-1H-imidazole Hydrochloride vs. 2-Bromo-1H-imidazole

Executive Summary

The functionalized imidazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Palladium-catalyzed cross-coupling reactions are indispensable tools for the synthesis of these complex molecules, enabling the formation of crucial carbon-carbon and carbon-nitrogen bonds.[2][3] This guide provides an in-depth comparison of two common building blocks: 2-Bromo-1-methyl-1H-imidazole hydrochloride and 2-Bromo-1H-imidazole. While structurally similar, the presence of the N-methyl group and the hydrochloride salt form significantly impacts substrate stability, reaction selectivity, and overall efficiency in cross-coupling reactions. For most applications, 2-Bromo-1-methyl-1H-imidazole demonstrates superior performance , primarily by preventing common N-arylation side reactions, which often leads to cleaner reaction profiles and higher yields of the desired C-coupled product. However, its hydrochloride form necessitates careful consideration of base stoichiometry.

Structural and Mechanistic Considerations: The Decisive Role of N-Substitution

The primary difference between the two substrates lies at the N1 position of the imidazole ring. 2-Bromo-1H-imidazole possesses an acidic N-H proton, whereas 2-Bromo-1-methyl-1H-imidazole has this position blocked by a methyl group. This seemingly minor structural change has profound mechanistic implications in palladium-catalyzed cross-coupling.

• 2-Bromo-1H-imidazole (The Unprotected Substrate): The presence of the N-H group introduces a competing reaction pathway. Besides the desired C-C or C-N coupling at the C2 position, the substrate can undergo a competitive N-arylation, leading to a mixture of products and reducing the yield of the target molecule. This is a well-documented challenge with unprotected nitrogen-rich heterocycles.[4]

• 2-Bromo-1-methyl-1H-imidazole Hydrochloride (The Protected Substrate): By methylating the N1 position, the competing N-arylation pathway is completely blocked.[5] This ensures that the cross-coupling reaction proceeds exclusively at the C2-bromo position, leading to significantly higher selectivity and often, improved yields. The N-methylation also introduces a slight electron-donating effect, which can influence the kinetics of the catalytic cycle.[5]

The hydrochloride salt form of the N-methylated substrate is a practical consideration. It enhances the compound's stability and shelf-life. However, in a reaction, the HCl must be neutralized. This requires the addition of at least one extra equivalent of base compared to the non-salt form to generate the reactive free base in situ.[6]

Visualizing the Reaction Pathways

To better understand the mechanistic differences, consider the following diagrams.

Caption: Structural differences and their reactivity implications.

Caption: Simplified Suzuki-Miyaura catalytic cycle highlighting the potential side reaction.

Comparative Performance in Key Cross-Coupling Reactions

The superior selectivity of the N-methylated imidazole generally translates to better performance across various common cross-coupling reactions.

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds.[7] Studies on unprotected haloimidazoles show that coupling is feasible but can require careful optimization to achieve good yields.[4] In contrast, N-protected imidazoles, including N-methylated variants, consistently demonstrate high efficiency.[8]

Substrate	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)	Reference Insight
2-Bromo-1H-imidazole	Phenylboronic acid	Pd2(dba)3 / XPhos	K₃PO₄	Dioxane/H₂O	~30-60%	Yields can be modest due to incomplete conversion and potential side reactions.[9]
2-Bromo-1-methyl-1H-imidazole	Arylboronic acids	NHC-Pd(II)-Im Complex	K₃PO₄	Dioxane	Good to High	N-methylimidazole complexes themselves can act as ligands or components of highly effective catalyst systems.[10]
2-Bromo-N-Boc-imidazole	Arylboronic acids	Pd(PPh₃)₄	K₂CO₃	Toluene	70-95%	N-protection (like Boc or Methyl) is key for high-yield Suzuki couplings of 2-bromoimidazoles.[11][12]

This reaction is crucial for introducing alkyne moieties into molecules.[13][14] The N-H group of unprotected imidazoles can interfere with the copper co-catalyst or the palladium catalyst, complicating the reaction.[15] N-alkylation circumvents these issues.

Substrate	Coupling Partner	Catalyst System	Base	Solvent	Performance	Reference Insight
2-Bromo-1H-imidazole	Terminal Alkynes	PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	Moderate	Prone to catalyst inhibition and side reactions.[16][17]
2-Bromo-1-methyl-1H-imidazole	Terminal Alkynes	PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	Good to Excellent	N-methylation prevents catalyst inhibition, leading to cleaner reactions and higher yields.[17]

For the synthesis of 2-aminoimidazoles, the Buchwald-Hartwig amination is a go-to method.[3][18] Efficient protocols have been developed specifically for unprotected bromoimidazoles using specialized ligand systems that favor C-N coupling over N-arylation of the imidazole ring itself.[19][20] While effective, these specialized conditions highlight the inherent challenge. The N-methylated substrate, by design, avoids this complication entirely, allowing for a potentially broader range of standard conditions to be effective.

Substrate	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)	Reference Insight
2-Bromo-1H-imidazole	Various Amines	Pd precatalyst / tBuBrettPhos	LHMDS	THF	60-90%	Requires a highly effective, sterically hindered ligand to promote the desired C-N coupling.[19][20]
2-Bromo-1-methyl-1H-imidazole	Various Amines	Standard Pd/phosphine systems	NaOtBu or K₃PO₄	Toluene or Dioxane	Generally High	The absence of the N-H proton simplifies the reaction, making it amenable to more conventional catalyst systems.

Experimental Protocols: A Practical Comparison

The following protocols provide a representative workflow for a Suzuki-Miyaura coupling, illustrating the practical differences in reagent stoichiometry.

Caption: Workflow for unprotected 2-Bromo-1H-imidazole.

Methodology:

• In a flame-dried round-bottom flask, combine 2-Bromo-1H-imidazole (1.0 eq), the desired arylboronic acid (1.5 eq), and potassium phosphate (K₃PO₄, 2.0 eq).[9]

• Add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., XPhos, 4 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add degassed solvents (e.g., 1,4-dioxane and water, typically in a 4:1 to 5:1 ratio).

• Heat the reaction mixture to 80-100°C and stir until starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography.

Caption: Workflow for N-methylated imidazole hydrochloride.

Methodology:

• In a flame-dried round-bottom flask, combine 2-Bromo-1-methyl-1H-imidazole hydrochloride (1.0 eq), the arylboronic acid (1.2 eq), and potassium phosphate (K₃PO₄, 3.0 eq) . One equivalent of base is required to neutralize the HCl salt, and two equivalents are for the catalytic cycle.[6]

• Add the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).[1]

• Evacuate and backfill the flask with an inert gas (Argon) three times.

• Add degassed solvents (e.g., 1,4-dioxane/water, 4:1 ratio).

• Heat the reaction mixture to 80-100°C. Reactions are often faster due to higher selectivity.

• Perform an identical workup procedure as described in Protocol 1.

• Purify the crude product via silica gel column chromatography.

Conclusion and Recommendations

For researchers engaged in the synthesis of 2-substituted imidazoles via cross-coupling, 2-Bromo-1-methyl-1H-imidazole is the demonstrably superior substrate in terms of efficiency and selectivity.

• Key Advantage: The N-methyl group effectively serves as a "protecting group," eliminating the problematic N-arylation side reaction pathway. This leads to cleaner reactions, simpler purification, and frequently higher isolated yields.

• Practical Consideration: When using the hydrochloride salt, it is critical to use at least one additional equivalent of base to ensure the neutralization of the salt and to facilitate the catalytic cycle. Failure to do so will result in poor or no reactivity.

While successful couplings with 2-Bromo-1H-imidazole are possible, they often require more rigorous optimization of catalysts and conditions to manage the competing N-arylation.[19][20] Therefore, for projects where efficiency, reliability, and speed are paramount, the N-methylated analogue is the recommended starting material.

References

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• BenchChem. A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions. 2

• Allen, J. M., & MacMillan, D. W. C. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters.

• BenchChem. Technical Support Center: Optimizing Cross-Coupling Reactions with 3-Chloroquinoline Hydrochloride. 6

• BenchChem. Application Notes and Protocols: Suzuki Coupling of 2-bromo-N-Boc-imidazole. 11

• Bar-Nahum, I., et al. (2004). Coupling Reactions of Bromoalkynes with Imidazoles Mediated by Copper Salts: Synthesis of Novel N-Alkynylimidazoles. The Journal of Organic Chemistry.

• Request PDF. Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles.

• BenchChem. A Comparative Guide to the Reactivity of 4,5-Dibromo-2-phenyl-1H-imidazole and Its Analogs in Cross-Coupling Reactions. 12

• Allen, J. M., & MacMillan, D. W. C. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. National Institutes of Health.

• Van der Veken, P., et al. (2005). Synthesis of 2,4-diarylimidazoles through suzuki cross- coupling reactions of imidazole. Semantic Scholar.

• Request PDF. On The Remarkably Different Role of Salt in the Cross-Coupling of Arylzincs From That Seen With Alkylzincs*.

• Weires, A. G., et al. (2018). Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis. Chemical Reviews.

• Wikipedia. Buchwald–Hartwig amination.

• Wikipedia. Cyclic alkyl amino carbenes.

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• Huang, L., et al. Lithium Chloride Accelerates Multimetallic Cross-Coupling Reactions. Alfa Chemistry.

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health.

• Savitha, B., et al. (2015). Palladium-Catalyzed Suzuki Cross-Coupling of 2-Halo-Deazapurines with Potassium Organotrifluoroborate Salts in the Regioselective Synthesis of Imidazo[4,5-b]pyridine Analogues. ResearchGate.

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.

• Wikipedia. Sonogashira coupling.

• Organic Chemistry Portal. Suzuki Coupling.

• Organic Chemistry Portal. Sonogashira Coupling.

• MDPI. Advances in Cross-Coupling Reactions.

• Kazock, J-Y., et al. (2005). Evaluation of the 2-Substituent Effect on the Reactivity of the 8-Haloimidazo[1,2-a]pyridine Series towards Suzuki-Type Cross-Coupling Reaction. Sci-Hub.

• Tolnai, G. L., et al. (2013). Development of a regioselective N-methylation of (benz)imidazoles providing the more sterically hindered isomer. PubMed.

• Li, J., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org.

• Jyothi, C., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI.

• Yeh, Y-C., et al. (2024). The effect of N-methylation on photophysical properties of imidazole-based fluorescent molecules. Arkivoc.

• Daugulis, O., et al. (2014). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[2][19]-Fused Indole Heterocycles. National Institutes of Health.

• Request PDF. Palladium-Free Sonogashira-Type Cross-Coupling Reaction of Bromoisoxazolines or N-Alkoxyimidoyl Bromides and Alkynes.

• Request PDF. The effect of N-methylation on photophysical properties of imidazole-based fluorescent molecules.

• Kwong, F. Y., et al. (2005). A Soluble Base for the Copper-Catalyzed Imidazole N-Arylations with Aryl Halides. The Journal of Organic Chemistry.

• Organ, M. G., et al. (2006). N-Heterocyclic Carbene–Palladium(II)–1-Methylimidazole Complex-Catalyzed Suzuki–Miyaura Coupling of Aryl Sulfonates with Arylboronic Acids. The Journal of Organic Chemistry.

• Van der Veken, P., et al. (2005). Synthesis of 2,4-Diarylimidazoles Through Suzuki Cross-Coupling Reactions of Imidazole Halides with Arylboronic Acids. Semantic Scholar.

• Wang, Z., et al. (2017). Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. RSC Publishing.

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A Researcher's Guide to Imidazole Synthesis: Benchmarking Modern Routes Against the Classical Radziszewski Reaction

The imidazole scaffold is a cornerstone of medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, ionic liquids, and functional polymers. For researchers and drug development professionals, the efficient and scalable synthesis of substituted imidazoles is a critical step in the discovery pipeline. While classical methods have served the field for over a century, a host of modern techniques now offer significant advantages in terms of yield, reaction time, and environmental impact.

This guide provides an in-depth comparison of modern imidazole synthesis routes against the historical benchmark—the Radziszewski reaction. We will delve into the mechanistic underpinnings, provide actionable experimental protocols, and present quantitative data to empower you to select the optimal synthetic strategy for your laboratory's needs.

The Classical Gold Standard: The Radziszewski Reaction

First reported in 1882, the Radziszewski reaction is a multi-component reaction that constructs the imidazole ring from a 1,2-dicarbonyl compound, an aldehyde, and two equivalents of ammonia.[1] Its enduring appeal lies in its operational simplicity and excellent atom economy, as all reactant atoms are incorporated into the final product.[2]

Mechanism and Rationale

The reaction is believed to proceed in two main stages. First, the 1,2-dicarbonyl (e.g., benzil or glyoxal) condenses with ammonia to form a diimine intermediate. This diimine then undergoes condensation with an aldehyde, followed by cyclization and oxidation (dehydrogenation) to yield the aromatic imidazole ring. Although widely accepted, the exact mechanism is not certain.

Caption: Workflow for the Van Leusen three-component reaction.

Quantitative Performance Comparison

The choice of synthetic method is often a trade-off between yield, time, and reaction conditions. The following table summarizes typical performance data for the synthesis of 2,4,5-triphenylimidazole, a common benchmark product.

Synthesis Method	Catalyst / Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Classical Radziszewski	Glacial Acetic Acid	Glacial Acetic Acid	100-120	1-2 h	~85-95	[3]
Radziszewski (Ultrasound)	PEG-400	-	Room Temp.	8-15 min	87-95	[4]
Radziszewski (Microwave)	Cr₂O₃ Nanoparticles	Water	Not Specified	~10 min	~95	[5]
Radziszewski (Catalytic)	SnCl₂·2H₂O	Solvent-free	130-135	10-15 min	98	[6]
Van Leusen	K₂CO₃ (Base)	Methanol	Reflux	~2 h	High	[7]

Note: Yields and conditions are highly substrate-dependent. This table serves as a representative comparison.

As the data clearly indicates, modern methods consistently outperform the classical approach, offering dramatic reductions in reaction time and often achieving near-quantitative yields under more environmentally benign conditions.

Experimental Protocols: From Theory to Practice

To provide a practical basis for comparison, detailed step-by-step methodologies for a classical and a modern microwave-assisted synthesis are provided below.

Protocol 1: Classical Radziszewski Synthesis of 2,4,5-Triphenylimidazole

Materials:

• Benzil (1.0 mmol, 210 mg)

• Benzaldehyde (1.0 mmol, 106 mg, 102 µL)

• Ammonium acetate (2.0 mmol, 154 mg)

• Glacial Acetic Acid (5 mL)

Procedure:

• Combine benzil, benzaldehyde, and ammonium acetate in a round-bottom flask equipped with a reflux condenser.

• Add 5 mL of glacial acetic acid to the flask.

• Heat the mixture to reflux (approx. 118°C) with stirring for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture slowly into 20 mL of ice-cold water while stirring.

• A precipitate will form. Collect the solid product by vacuum filtration.

• Wash the solid with cold water to remove any residual acetic acid.

• Recrystallize the crude product from ethanol to obtain pure 2,4,5-triphenylimidazole.

Protocol 2: Microwave-Assisted Synthesis of 4-(substituted phenyl)-1H-imidazol-2(5H)-one

Materials:

• 2-Bromo-1-(substituted phenyl)ethanone (0.02 mol)

• Urea (0.02 mol)

• Triethyl benzyl ammonium chloride (TEBA) (0.05 mol)

• Ethanol

• Water

Procedure:

• In a microwave reaction vessel, dissolve 2-Bromo-1-(substituted phenyl)ethanone (0.02 mol) in ethanol.

• Add an aqueous solution of urea (0.02 mol) and TEBA (0.05 mol) as a phase transfer catalyst. [8]3. Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture for approximately 3-5 minutes at 700 W. [8]5. After irradiation, allow the vessel to cool to room temperature.

• Pour the reaction mixture into ice-cold water and neutralize with sodium acetate.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the product with water and recrystallize from ethanol to yield the pure imidazole derivative. [8]

Conclusion and Authoritative Recommendation

While the Radziszewski reaction remains a historically significant and fundamentally important method for constructing the imidazole core, its practical utility is often superseded by modern alternatives. For researchers seeking high efficiency, speed, and greener protocols, the evidence strongly supports the adoption of catalytic and microwave- or ultrasound-assisted methods.

• For rapid synthesis and high yields , microwave-assisted protocols are often the superior choice, dramatically reducing energy consumption and reaction time. [9][10]* For maximum green credentials and mild conditions , sonochemistry or the use of biodegradable catalysts under solvent-free conditions present compelling options. [11][12]* For accessing specific substitution patterns like 1,4,5-trisubstituted imidazoles , the Van Leusen reaction offers a robust and high-yielding pathway. [13][7] The continued evolution of synthetic methodologies provides the modern chemist with a powerful and versatile toolkit. By understanding the causality behind experimental choices—from the role of a Lewis acid catalyst to the physical effects of sonication—researchers can move beyond established protocols and rationally design synthetic routes that are faster, more efficient, and more sustainable.

References

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• Synthesis of some Novel Imidazoles Catalyzed by Co3O4 Nanoparticles and Evaluation of their Antibacterial Activities. (2020). PubMed. [Link]

• Imidazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Review: A convenient approach for the synthesis of imidazole derivatives using microwaves. (2012). Der Pharma Chemica. [Link]

• Recent advances in the synthesis of imidazoles. (2021). Organic & Biomolecular Chemistry. [Link]

• Green chemistry approach for the synthesis of 2,4,5-triaryl-1H-imidazole derivatives using lemon juice as a bio-catalyst. (2022). ResearchGate. [Link]

• Efficient Synthesis with Green Chemistry Approach of Novel Pharmacophores of Imidazole-Based Hybrids for Tumor Treatment: Mechanistic Insights from In Situ to In Silico. (2022). Molecules. [Link]

• Van Leusen Reaction. (n.d.). NROChemistry. [Link]

• A review article on synthesis of imidazole derivatives. (2024). Ayurlog: National Journal of Research in Ayurved Science. [Link]

• Synthesis of triaryl imidazoles under solvent-free conditions. (2024). Science Publishing Group. [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2022). Molecules. [Link]

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• Synthesis of imidazole derivatives 4a–j with Cr2O3 as catalyst under microwave irradiation. (2023). ResearchGate. [Link]

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• Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. (2025). Bentham Science. [Link]

• Current progress in the synthesis of imidazoles and their derivatives via the use of green tools. (2024). ResearchGate. [Link]

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• Ultrasound‐Promoted Mild, and Efficient Protocol for Three‐Component Synthesis of 2,4,5‐Trisubstituted Imidazoles Using Urea and PPh3 as the Sources of Nitrogen and Organocatalyst. (2020). ChemistrySelect. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromo-1-methyl-1H-imidazole Hydrochloride

Welcome to your trusted resource for laboratory safety and chemical handling. This guide provides an in-depth, procedural framework for the proper disposal of 2-Bromo-1-methyl-1H-imidazole hydrochloride. As researchers and drug development professionals, ensuring the safe and compliant disposal of chemical waste is not just a regulatory requirement but a cornerstone of responsible scientific practice. This document moves beyond a simple checklist, offering a detailed rationale for each step, grounded in the chemical properties of halogenated imidazoles and hydrochloride salts.

I. Hazard Assessment and Chemical Profile

Before initiating any disposal protocol, a thorough understanding of the compound's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for the hydrochloride salt was not available, we can infer its properties from related compounds like 2-Bromo-1H-imidazole and general knowledge of hydrochloride salts.

Key Hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]

• Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4]

• Serious Eye Damage/Irritation: Causes serious eye damage.[1][2][3][4]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

• Corrosivity: As a hydrochloride salt, it is expected to be corrosive, particularly in aqueous solutions.

The presence of a bromine atom places this compound in the category of halogenated organic compounds, which require specific disposal considerations to prevent environmental contamination.

Hazard Classification	Description	GHS Pictogram
Acute Toxicity, Oral (Category 4)	Harmful if ingested.	GHS07
Skin Irritation (Category 2)	Causes irritation upon skin contact.	GHS07
Serious Eye Damage (Category 1)	Risk of serious damage to eyes.	GHS05
STOT SE (Category 3)	May cause respiratory tract irritation.	GHS07

II. Personal Protective Equipment (PPE) and Safety Precautions

Given the hazardous nature of 2-Bromo-1-methyl-1H-imidazole hydrochloride, stringent adherence to PPE protocols is mandatory during handling and disposal.

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[5]

• Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill, chemical-resistant aprons and boots are recommended.[4]

• Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of dust or vapors.[1][2][4]

III. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Don Appropriate PPE: Before re-entering the area, ensure you are wearing the full PPE as described above.

• Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.[2][4] For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Containerize: Place the spilled material and any contaminated absorbent into a clearly labeled, sealable, and chemically compatible waste container.[4][6][7]

• Decontaminate the Area: Wash the spill area thoroughly with soap and water.[4]

• Dispose of Cleanup Materials: All materials used for cleanup, including contaminated gloves and wipes, must be disposed of as hazardous waste.

IV. Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the disposal of 2-Bromo-1-methyl-1H-imidazole hydrochloride.

Caption: Decision workflow for the proper disposal of 2-Bromo-1-methyl-1H-imidazole hydrochloride.

V. Detailed Disposal Procedures

The guiding principle for the disposal of this compound is to never discard it down the drain or in regular trash.[8][9] It must be treated as hazardous chemical waste.

Step 1: Waste Collection and Segregation

• Pure Compound and Solutions: Collect waste 2-Bromo-1-methyl-1H-imidazole hydrochloride, whether in pure solid form or in solution, in a dedicated, sealable, and airtight waste container that is chemically compatible.[6][7]

• Halogenated Waste Stream: This compound belongs to the halogenated organic waste stream. Do not mix it with non-halogenated waste.[10]

• Segregation from Incompatibles: Store the waste container away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases to prevent hazardous reactions.[6][7][11]

Step 2: Container Labeling

• Clear Identification: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2-Bromo-1-methyl-1H-imidazole hydrochloride".[9][10] Avoid using abbreviations or chemical formulas.

• Hazard Communication: The label should also indicate the associated hazards (e.g., Corrosive, Toxic).

Step 3: Storage of Waste

• Designated Area: Store the sealed waste container in a designated and well-ventilated hazardous waste accumulation area.[6]

• Secondary Containment: It is best practice to keep the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Step 4: Final Disposal

• Licensed Disposal Vendor: The disposal of the collected waste must be handled by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1][2]

• Regulatory Compliance: The final disposal method will likely be high-temperature incineration in a facility equipped with flue gas scrubbing to neutralize the acidic and halogenated byproducts.[1]

Disposal of Empty Containers:

• Triple Rinsing: Empty containers that held 2-Bromo-1-methyl-1H-imidazole hydrochloride must be triple-rinsed with a suitable solvent (e.g., water or methanol).[1]

• Rinsate Collection: The first rinseate is considered hazardous and must be collected and disposed of as chemical waste.[9] Subsequent rinses may also need to be collected depending on local regulations.

• Container Defacing: After thorough rinsing and drying, deface the label on the empty container before disposal in regular trash or recycling, as per your institution's policy.[9]

By adhering to these detailed procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific waste disposal guidelines and the Safety Data Sheet for any chemical you handle.

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• Imidazole ≥99 %, for biochemistry Safety Data Sheet. Carl ROTH. [Link]

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• Hazardous Waste - EHSO Manual 2023-2024. The University of Oklahoma. [Link]

• Synthetic method of 4-bromo-2-nitro-1H-imidazole.

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Bromo-1-methyl-1H-imidazole hydrochloride

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 2-Bromo-1-methyl-1H-imidazole hydrochloride. Our focus is on ensuring your safety through a detailed exploration of the necessary personal protective equipment (PPE), operational protocols, and disposal plans. By understanding the "why" behind each safety measure, you can foster a culture of safety and scientific integrity within your laboratory.

Core Principles of Chemical Handling

Safe laboratory practice is built on a hierarchy of controls. Before relying solely on PPE, always consider:

• Elimination/Substitution: Can a less hazardous chemical be used?

• Engineering Controls: Are you using a properly functioning chemical fume hood?[3] This is the primary method for controlling inhalation exposure.

• Administrative Controls: Have you received proper training on the chemical's hazards and handling procedures?

PPE is the last line of defense, but it is a critical one.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure through inhalation, skin contact, or eye contact.[4][5][6][7]

PPE Category	Recommended Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn over goggles when there is a significant risk of splashes.[1][2][3]	Protects against splashes and dust. Regular prescription glasses are not a substitute for safety goggles.[3][8]
Skin and Body Protection	A fully-buttoned laboratory coat. For larger quantities or increased splash risk, consider a chemical-resistant apron or coveralls.[1][6]	Prevents contact with skin and contamination of personal clothing. Ensure the material is appropriate for the chemicals being handled.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[3][8]	Inspect gloves for any signs of damage before use.[3] Use proper glove removal techniques to avoid contaminating your hands. Wash hands thoroughly after removing gloves.[3]
Respiratory Protection	A NIOSH-approved N95 dust mask or higher should be used when handling the solid material outside of a fume hood, or if dust generation is likely. For situations with the potential for higher concentrations of airborne particles, a full-face respirator may be necessary.[1][2]	Minimizes the risk of inhaling the powdered chemical, which may cause respiratory irritation.[2] All handling of the solid should ideally be done within a chemical fume hood to minimize inhalation risk.[3]

Operational and Disposal Plans

A clear plan for handling and disposal is essential for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation:

  • Read and understand the Safety Data Sheet (SDS) for similar compounds.

  • Ensure a chemical fume hood is available and functioning correctly.

  • Assemble all necessary PPE and have it readily available.

  • Have an emergency plan in place, including the location of safety showers and eyewash stations.

• Handling the Chemical:

  • Don the appropriate PPE as outlined in the table above.

  • Conduct all weighing and transfers of the solid chemical within a chemical fume hood to control dust.[3]

  • When dissolving the compound, add it slowly to the solvent to avoid splashing.

  • Avoid all personal contact with the chemical, including inhalation.[9]

• Post-Handling:

  • Thoroughly clean the work area after use.

  • Properly remove and dispose of contaminated gloves and any other disposable PPE.

  • Wash hands with soap and water after completing the work and removing gloves.[3]

Waste Disposal Plan

Proper disposal of chemical waste is crucial to protect both personnel and the environment.

• Waste Segregation: 2-Bromo-1-methyl-1H-imidazole hydrochloride is a non-halogenated organic compound. It should be collected in a designated and clearly labeled waste container for non-halogenated organic waste.[10]

• Container Management: Use a compatible, leak-proof container with a secure lid for waste collection.[3][11] Keep the container closed except when adding waste.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name.

• Disposal: Dispose of the waste through your institution's hazardous waste management program. Do not pour chemical waste down the drain.[12]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][2]

• Spills: For small spills, carefully clean up the material while wearing appropriate PPE. Avoid generating dust. Place the spilled material and any contaminated cleaning supplies into a sealed container for disposal as hazardous waste. For larger spills, evacuate the area and contact your institution's emergency response team.[9]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling 2-Bromo-1-methyl-1H-imidazole hydrochloride.

Caption: PPE selection workflow for handling 2-Bromo-1-methyl-1H-imidazole hydrochloride.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 2-Bromo-1-methyl-1H-imidazole hydrochloride, ensuring a safer laboratory environment for yourself and your colleagues.

References

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• Servier. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• Canada Safety Training. (n.d.). PPE for Hazardous Chemicals. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 7). What Personal Protective Equipment (PPE) Is Required for Working with Hazardous Chemicals? [Video]. YouTube. Retrieved from [Link]

• University of Washington. (2025, February 28). Imidazole Standard Operating Procedure. Retrieved from [Link]

• Washington State University. (n.d.). Imidazole Standard Operating Procedure. Retrieved from [Link]

• Carl ROTH. (n.d.). Imidazole Safety Data Sheet. Retrieved from [Link]

• Yale University. (2020, July 1). Guidelines for Safe Laboratory Practices. Retrieved from [Link]

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